2-(2-Bromoacetyl)-5-fluorobenzonitrile

• CAS: 1427363-75-4

Core Science & Biosynthesis

2-(2-Bromoacetyl)-5-fluorobenzonitrile synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Abstract: This technical guide provides a comprehensive overview of a robust and well-established two-step synthetic pathway to 2-(2-Bromoacetyl)-5-fluorobenzonitrile, a key intermediate in pharmaceutical research and development. The synthesis involves a Friedel-Crafts acylation followed by an α-bromination. This document elucidates the rationale behind the chosen methodology, offers detailed, field-tested protocols, and outlines the full spectroscopic characterization of the target compound. It is intended for an audience of researchers, medicinal chemists, and process development scientists.

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a bifunctional molecule featuring an electrophilic α-haloketone and a versatile nitrile group. This combination makes it a valuable precursor for the synthesis of various heterocyclic compounds, particularly those with applications in medicinal chemistry.

The most logical and efficient synthetic strategy commences with a commercially available starting material, 4-fluorobenzonitrile. The synthesis is executed in two distinct, high-yielding steps:

• Friedel-Crafts Acylation: Introduction of an acetyl group ortho to the nitrile and meta to the fluorine substituent via electrophilic aromatic substitution.

• α-Bromination: Selective bromination of the methyl group of the newly introduced acetyl moiety to furnish the target α-bromoketone.

This approach is favored for its reliability, scalability, and the commercial availability of the necessary reagents.

Synthesis Pathway: Mechanism and Rationale

The overall synthetic transformation is depicted below. The subsequent sections will delve into the mechanistic details and experimental considerations for each step.

Caption: Overall two-step synthesis of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Step 1: Friedel-Crafts Acylation of 4-Fluorobenzonitrile

The Friedel-Crafts acylation is a classic and reliable method for forming carbon-carbon bonds with aromatic rings.[1][2] In this initial step, an acyl group is introduced to the 4-fluorobenzonitrile ring.

Causality and Experimental Choices:

• Acylating Agent: Acetyl chloride is chosen for its high reactivity. Anhydrous conditions are critical as the Lewis acid catalyst, aluminum chloride, and acetyl chloride both react readily with water.[3]

• Catalyst: Aluminum chloride (AlCl₃) is a powerful Lewis acid that coordinates with the acetyl chloride, generating a highly electrophilic acylium ion (CH₃CO⁺), which is the active electrophile in the substitution reaction.[4] A slight molar excess of AlCl₃ is used to ensure complete activation and to complex with the nitrile group of the starting material and product, which would otherwise deactivate the catalyst.

• Solvent: A non-polar, aprotic solvent like dichloromethane (DCM) is ideal as it is inert under the reaction conditions and effectively solubilizes the reactants.

• Temperature Control: The reaction is initiated at a low temperature (0 °C) to control the initial exothermic reaction between AlCl₃ and acetyl chloride. Allowing the reaction to proceed at room temperature ensures a reasonable reaction rate without promoting side reactions.

Mechanism Visualization:

Caption: Mechanism of Friedel-Crafts Acylation.

Step 2: α-Bromination of 2-Acetyl-5-fluorobenzonitrile

The second step involves the selective bromination of the methyl carbon adjacent to the carbonyl group. This is an acid-catalyzed halogenation that proceeds through an enol intermediate.[5]

Causality and Experimental Choices:

• Brominating Agent: Molecular bromine (Br₂) is an effective and readily available brominating agent for this transformation. N-Bromosuccinimide (NBS) can also be used, often under radical or acid-catalyzed conditions.[6]

• Solvent and Catalyst: Acetic acid serves as both the solvent and a co-catalyst. Its acidic nature promotes the tautomerization of the ketone to its enol form. The enol is the nucleophilic species that attacks the bromine.

• Selectivity: The reaction is highly selective for the α-position due to the formation of the enol intermediate. Bromination on the aromatic ring is disfavored because the ring is deactivated by the electron-withdrawing acetyl and nitrile groups. While dibromination can occur, it is typically minimized by controlling the stoichiometry of the bromine.[5]

Experimental Protocols

Safety First: Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. All operations should be conducted within a certified chemical fume hood.

Protocol for 2-Acetyl-5-fluorobenzonitrile

• Glassware Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.[3]

• Reagent Charging: To a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq.).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to the flask. Cool the resulting suspension to 0 °C in an ice bath.

• Acylating Agent Addition: Add acetyl chloride (1.1 eq.) dropwise to the suspension via the dropping funnel over 15-20 minutes, maintaining the temperature below 5 °C.

• Substrate Addition: After the addition is complete, add 4-fluorobenzonitrile (1.0 eq.) dissolved in a minimal amount of anhydrous DCM dropwise.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and very carefully and slowly quench the reaction by the dropwise addition of crushed ice, followed by cold water. This is a highly exothermic process.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford 2-acetyl-5-fluorobenzonitrile as a crystalline solid.[7]

Protocol for 2-(2-Bromoacetyl)-5-fluorobenzonitrile

• Dissolution: In a round-bottom flask, dissolve the purified 2-acetyl-5-fluorobenzonitrile (1.0 eq.) in glacial acetic acid.

• Bromine Addition: Add a solution of bromine (1.05 eq.) in glacial acetic acid dropwise to the flask at room temperature with vigorous stirring. A slight warming of the mixture may be observed.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the disappearance of the starting material by TLC.

• Quenching and Precipitation: Upon completion, pour the reaction mixture into a beaker containing a large volume of ice-water. The product should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold water to remove residual acetic acid and salts.

• Drying: Dry the product under vacuum to yield 2-(2-Bromoacetyl)-5-fluorobenzonitrile. Further purification can be achieved by recrystallization if necessary.

Characterization of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Full characterization is essential to confirm the structure and purity of the final product. The expected data is summarized below.

Physical Properties

Property	Expected Value
Appearance	Off-white to pale yellow crystalline solid
Molecular Formula	C₉H₅BrFNO
Molecular Weight	242.05 g/mol
Melting Point	Specific literature values may vary, but a sharp melting point is expected for a pure compound.

Spectroscopic Data

The following tables provide predicted spectroscopic data based on the compound's structure and data from analogous molecules.[8][9]

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.1 - 7.8	Multiplet	3H	Aromatic Protons
~ 4.45	Singlet	2H	-C(=O)CH₂ Br

• Rationale: The aromatic protons will appear in the downfield region, influenced by the electron-withdrawing nitrile and acyl groups. The methylene (-CH₂) protons adjacent to the bromine and carbonyl group are significantly deshielded and appear as a characteristic singlet.

Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 188.0	Ketone Carbonyl (C =O)
~ 164.0 (d, ¹JCF)	Aromatic C -F
~ 135.0 - 115.0	Aromatic Carbons
~ 115.0	Nitrile Carbon (C N)
~ 30.0	Methylene Carbon (-C H₂Br)

• Rationale: The carbonyl carbon is the most downfield signal. The carbon attached to the fluorine will appear as a doublet due to C-F coupling. The methylene carbon will be in the aliphatic region.

Table 3: Predicted IR and Mass Spectrometry Data

Technique	Expected Absorptions / Peaks
IR (KBr, cm⁻¹)	~ 2230 (strong, sharp, C≡N stretch), ~ 1700 (strong, C=O stretch), ~ 1250 (C-F stretch), ~ 650 (C-Br stretch)
MS (EI, m/z)	241/243 (M+, M+2, ~1:1 ratio, characteristic of one bromine atom), fragment for loss of •Br, fragment for loss of •CH₂Br

• Rationale: IR spectroscopy will clearly show the key functional groups.[8] Mass spectrometry will confirm the molecular weight and the presence of a single bromine atom due to the characteristic isotopic pattern of ⁷⁹Br and ⁸¹Br.

Safety and Handling

This synthesis involves several hazardous materials. A thorough risk assessment must be conducted before commencing any experimental work.

• Aluminum Chloride (Anhydrous): Corrosive and reacts violently with water. Handle in a glovebox or under an inert atmosphere.[10][11][12]

• Acetyl Chloride & Bromoacetyl Bromide: Corrosive, lachrymatory, and reacts with moisture. Handle with extreme care in a fume hood.[3][13]

• Bromine (Br₂): Highly toxic, corrosive, and volatile. Dispense from a sealed container in a fume hood. Have a sodium thiosulfate solution available for quenching spills.

• Dichloromethane & Acetic Acid: Volatile and irritant. Minimize inhalation and skin contact.

• α-Haloketones (Product): α-haloketones are potent lachrymators and alkylating agents. Avoid inhalation and skin contact.[14][15][16]

Always consult the Safety Data Sheet (SDS) for each chemical before use.[17][18][19][20]

References

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• Google Patents. (CN103936622A). 5-bromo-2-fluorobenzonitrile synthesis method.

• ACS Publications - The Journal of Organic Chemistry. (2014). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. Available at: [Link]

• Google Patents. (CN111362775B). Synthesis method of 2-bromo-5-fluorobenzotrifluoride.

• ResearchGate. 2-Bromo-5-fluorobenzaldehyde. Available at: [Link]

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• NIH National Library of Medicine. (2019). Synthetic Access to Aromatic α-Haloketones. Available at: [Link]

• Science and Education Publishing. (2014). Synthesis, Reactions and Biological Evaluation of Some Novel 5-Bromobenzofuran-Based Heterocycles. Available at: [Link]

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• Fisher Scientific. SAFETY DATA SHEET - 2-Bromo-5-fluorobenzonitrile. Available at: [Link]

• Google Patents. (US20040030199A1). Process for reducing alpha-haloketones to secondary alpha-haloalcohols.
• Google Patents. (CN102951996A). Synthesis method of 2-bromo-5-fluorobenzotrifluoride.

• NJ.gov. Common Name: ALUMINUM BROMIDE HAZARD SUMMARY. Available at: [Link]

• YouTube. (2021). Friedel Crafts Alkylation and Acylation | Complete Breakdown | Organic Chemistry. Available at: [Link]

• PubChem. Bromoacetyl bromide. Available at: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• Tradeindia. 2-acetyl-5-fluorobenzonitrile. Available at: [Link]

• Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Available at: [Link]

• Patsnap Eureka. (2024). Aluminum Bromide: Structure, Characteristics, and Industrial Uses. Available at: [Link]

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Comprehensive Technical Guide on 2-(2-Bromoacetyl)-5-fluorobenzonitrile: Molecular Weight, Structural Characterization, and Analytical Workflows

Executive Summary

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a highly versatile, bifunctional building block extensively utilized in medicinal chemistry, targeted proteomics, and the synthesis of complex heterocyclic therapeutics (such as DPP-IV inhibitors and GABA-A receptor modulators). This whitepaper provides an in-depth analysis of its molecular weight, isotopic distribution, and physicochemical properties. Furthermore, it details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to confirm its structural integrity while mitigating the inherent reactivity of the

-bromoketone moiety.

Structural Profiling and Molecular Weight Determination

To utilize 2-(2-Bromoacetyl)-5-fluorobenzonitrile effectively in synthetic or proteomic workflows, precise mass calculation is foundational. The molecule features a benzonitrile core substituted with a highly electrophilic bromoacetyl group at the ortho position and a fluorine atom at the meta position relative to the nitrile.

Causality in Mass Spectrometry

The presence of bromine fundamentally alters the mass spectrometric profile of the compound. Bromine exists naturally as two stable isotopes,

and , in a nearly 1:1 ratio (50.69% and 49.31%, respectively). Consequently, the molecular weight cannot be viewed as a single monoisotopic peak; it must be analyzed as a characteristic isotopic doublet. This 1:1 doublet serves as a self-validating diagnostic feature during MS analysis, instantly confirming the retention of the bromoacetyl group prior to any downstream functionalization .

Table 1: Physicochemical Properties & Molecular Weight Breakdown

Parameter	Value
Chemical Name	2-(2-Bromoacetyl)-5-fluorobenzonitrile
Molecular Formula	C₉H₅BrFNO
Average Molecular Weight	242.047 g/mol
Monoisotopic Mass (¹²C, ¹H, ⁷⁹Br, ¹⁹F, ¹⁴N, ¹⁶O)	240.9537 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3 (N, O, F)

Table 2: Isotopic Mass Distribution for Mass Spectrometry (ESI+)

Isotope Composition	Relative Abundance	Expected [M+H]⁺ Peak (m/z)	Diagnostic Significance
Containing ⁷⁹Br	~50.69%	241.96	Primary monoisotopic peak
Containing ⁸¹Br	~49.31%	243.96	Confirms presence of intact bromoacetyl group

Significance in Drug Development and Proteomics

The bromoacetyl moiety is a privileged electrophile. Due to the electron-withdrawing nature of the adjacent carbonyl group, the

-carbon is highly susceptible to nucleophilic attack (typically via an S_N2 mechanism).

• In Proteomics : It acts as a short-range crosslinking agent, selectively reacting with the sulfhydryl groups of cysteine residues to form stable thioether bonds, which can be subsequently mapped via mass spectrometry .

• In Drug Synthesis : It serves as a critical intermediate for constructing nitrogen-containing heterocycles (e.g., isoxazoles, pyrimidines, and coumarins) through base-catalyzed cyclocondensation reactions .

Analytical Verification via LC-MS/MS: A Self-Validating Protocol

When analyzing highly reactive electrophiles like 2-(2-Bromoacetyl)-5-fluorobenzonitrile, standard LC-MS protocols must be adapted. The following methodology is engineered to prevent artifact formation (such as solvolysis) while maximizing ionization efficiency .

Experimental Protocol: Step-by-Step Methodology

Step 1: Sample Preparation (Aprotic Solvation)

• Action : Dissolve the analyte in 100% LC-MS grade Acetonitrile to a stock concentration of 1 mg/mL. Dilute to a working concentration of 10 µg/mL in Acetonitrile/Water (50:50, v/v) immediately prior to injection.

• Causality : Methanol and ethanol are strictly avoided. The

  -bromoketone is highly reactive; protic, nucleophilic solvents can induce solvolysis during storage, converting the bromoacetyl group into a methoxyacetyl artifact, thereby invalidating the molecular weight analysis.

Step 2: Chromatographic Separation (UHPLC)

• Action : Inject 2 µL onto a sub-2-µm C18 column (e.g., 2.1 x 50 mm). Use a gradient elution of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Causality : Formic acid acts as a proton source, facilitating the protonation of the carbonyl oxygen or nitrile nitrogen, which is critical for generating the

  precursor ion in ESI+ mode.

Step 3: Electrospray Ionization (ESI+)

• Action : Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Causality : Gentle ionization parameters are selected to prevent premature in-source fragmentation of the labile carbon-bromine bond.

Step 4: MS1 Acquisition (Isotopic Doublet Detection)

• Action : Scan from m/z 100 to 500. Identify the precursor ion doublet at m/z 241.96 and 243.96.

• Causality : The presence of this exact 1:1 doublet validates that the molecule is intact and has not undergone premature hydrolysis or nucleophilic degradation.

Step 5: MS2 Tandem Fragmentation (CID)

• Action : Isolate both m/z 241.96 and 243.96 in the quadrupole. Apply Collision-Induced Dissociation (CID) at a normalized collision energy of 20–30 eV.

• Causality : Fragmentation will yield a common product ion at m/z 162.03 (corresponding to the neutral loss of HBr or a bromine radical), confirming the structural connectivity of the fluorobenzonitrile core.

Workflow Visualization

LC-MS/MS workflow for isotopic detection and structural validation of bromoacetyl compounds.

References

• Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. PubMed Central (PMC), National Institutes of Health. URL:[Link]

• Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. PubMed, National Institutes of Health. URL:[Link]

An In-depth Technical Guide to 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Versatile Intermediate for Drug Discovery

This technical guide provides a comprehensive overview of 2-(2-bromoacetyl)-5-fluorobenzonitrile, a fluorinated aromatic ketone with significant potential as a versatile intermediate in medicinal chemistry and drug development. While specific experimental data for this compound is limited in publicly available literature, this guide will elucidate its properties, potential synthetic routes, and applications by drawing upon established principles of organic chemistry and the known characteristics of its constituent functional groups: the fluorobenzonitrile scaffold and the α-bromo ketone moiety.

Chemical Identity and Physicochemical Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-(2-bromoacetyl)-5-fluorobenzonitrile . Its chemical structure consists of a benzonitrile ring substituted with a fluorine atom at the 5-position and a bromoacetyl group at the 2-position.

Property	Predicted Value / Characteristic	Rationale and Comparative Insights
Molecular Formula	C₉H₅BrFNO	Derived from the chemical structure.
Molecular Weight	242.05 g/mol	Calculated from the molecular formula.
Appearance	White to off-white or pale-yellow solid	Similar α-bromoketones and benzonitrile derivatives, such as 2-bromo-5-fluorobenzonitrile, are solids at room temperature.[1][2]
Melting Point	90-100 °C	The related compound 2-bromo-5-fluorobenzonitrile has a melting point of 92-95 °C.[2][3] The addition of the acetyl group would likely alter this, but it is expected to be in a similar range.
Solubility	Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, acetone); Insoluble in water.	The aromatic and halogenated nature of the molecule suggests poor water solubility, a common characteristic of many organic intermediates.
Stability	Stable under standard conditions; sensitive to light and moisture.	α-Bromoketones can be lachrymatory and may degrade upon prolonged exposure to light or moisture. Storage in a cool, dry, and dark environment is recommended.

Strategic Importance in Medicinal Chemistry

The unique combination of a fluorinated benzonitrile and an α-bromoacetyl group makes this molecule a highly valuable building block for the synthesis of complex pharmaceutical agents.

The Fluorobenzonitrile Moiety: The incorporation of fluorine into drug candidates is a widely employed strategy in medicinal chemistry. The fluorine atom in the 5-position of the benzonitrile ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties, including:

• Metabolic Stability: The strong carbon-fluorine bond can block sites of oxidative metabolism, thereby increasing the drug's half-life.

• Binding Affinity: The high electronegativity of fluorine can lead to favorable interactions with biological targets, enhancing binding affinity.

• Lipophilicity and Permeability: Fluorine substitution can modulate the lipophilicity of a molecule, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile.

The α-Bromoacetyl "Warhead": The 2-bromoacetyl group is a reactive electrophile, often referred to as a "warhead" in the context of targeted covalent inhibitors.[4] This functional group can form a stable covalent bond with nucleophilic amino acid residues, such as cysteine, within the active site of a target protein.[4] This irreversible or reversible covalent interaction can lead to potent and prolonged inhibition of enzyme activity, a desirable characteristic for certain therapeutic targets.[5]

Potential Synthetic Methodologies

While a specific, documented synthesis for 2-(2-bromoacetyl)-5-fluorobenzonitrile is not readily found, two primary retrosynthetic approaches can be proposed based on established organic chemistry reactions.

Route 1: Alpha-Bromination of a Precursor Ketone

A plausible and direct method involves the α-bromination of 2-acetyl-5-fluorobenzonitrile. This precursor is a known compound (CAS No. 1363508-10-4).[6] The α-bromination of ketones is a well-established transformation that can be achieved under acidic or basic conditions.

Caption: Proposed synthesis via α-bromination.

Experimental Protocol (Hypothetical):

• Dissolution: Dissolve 2-acetyl-5-fluorobenzonitrile in a suitable solvent, such as glacial acetic acid or a chlorinated solvent like dichloromethane.

• Bromination: Add a brominating agent, such as elemental bromine (Br₂) or N-bromosuccinimide (NBS), to the solution. The reaction may be catalyzed by the addition of a small amount of acid (e.g., HBr).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) to remove excess bromine. Extract the product with an organic solvent, wash with brine, and dry over an anhydrous salt (e.g., Na₂SO₄).

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel to yield the desired 2-(2-bromoacetyl)-5-fluorobenzonitrile.

Route 2: Friedel-Crafts Acylation

An alternative approach is the Friedel-Crafts acylation of 4-fluorobenzonitrile with bromoacetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[7][8]

Caption: Proposed synthesis via Friedel-Crafts acylation.

Experimental Protocol (Hypothetical):

• Catalyst Suspension: Suspend anhydrous aluminum chloride in a dry, inert solvent (e.g., dichloromethane or 1,2-dichloroethane) under an inert atmosphere (e.g., nitrogen or argon).

• Acyl Chloride Addition: Cool the suspension in an ice bath and slowly add bromoacetyl chloride to form the acylium ion complex.

• Substrate Addition: Add 4-fluorobenzonitrile dropwise to the reaction mixture, maintaining a low temperature.

• Reaction and Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or GC-MS.

• Work-up: Carefully quench the reaction by pouring it over ice and hydrochloric acid. Separate the organic layer, wash sequentially with water, sodium bicarbonate solution, and brine. Dry the organic layer over an anhydrous salt.

• Purification: Remove the solvent under reduced pressure and purify the resulting solid by recrystallization or column chromatography.

Reactivity and Applications in Drug Discovery

The primary utility of 2-(2-bromoacetyl)-5-fluorobenzonitrile lies in its reactivity as an electrophilic building block. The α-bromo ketone functionality is susceptible to nucleophilic substitution by a wide range of nucleophiles, including amines, thiols, and alcohols. This reactivity allows for the facile introduction of the fluorobenzonitrile moiety into more complex molecular scaffolds.

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2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Bifunctional Fluorinated Intermediate for Advanced Heterocyclic Synthesis

Executive Summary

In modern drug discovery, the strategic incorporation of multifunctional building blocks is essential for rapidly exploring chemical space and optimizing lead compounds. 2-(2-Bromoacetyl)-5-fluorobenzonitrile represents a highly versatile, orthogonally reactive intermediate. While its non-fluorinated analog, 2-(2-bromoacetyl)benzonitrile, is a well-documented API building block[1], the addition of a fluorine atom at the 5-position significantly enhances its utility in medicinal chemistry, offering improved metabolic stability and unique avenues for late-stage functionalization.

Structural Rationale & Orthogonal Reactivity

As an Application Scientist, selecting the right intermediate is about understanding the kinetic hierarchy of its reactive sites. This specific molecule offers three distinct, programmable vectors for derivatization:

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  -Bromoketone Moiety : This is the most kinetically accessible site. It acts as a premier electrophilic center for condensation reactions with amidines, thioureas, and hydrazines, making it ideal for the rapid construction of thiazoles, imidazoles, and pyrazines.

• The Ortho-Nitrile Group : Serving initially as an electron-withdrawing handle that survives mild condensation conditions, the nitrile group is perfectly positioned for tandem cyclizations. Alternatively, it can be preserved during heterocycle formation and later converted into primary amides, benzylamines, or tetrazoles.

• The 5-Fluoro Substituent : Fluorine incorporation is a classic tactic to block cytochrome P450-mediated aromatic oxidation. Furthermore, because the strong electron-withdrawing nature of the nitrile group activates the ortho/para positions, the 5-fluoro group can act as a leaving group for late-stage Nucleophilic Aromatic Substitution (SNAr) under forcing conditions with amine nucleophiles.

Orthogonal reactivity map showing sequential derivatization of the three functional sites.

Synthesis Workflow of the Intermediate

The synthesis of 2-(2-bromoacetyl)-5-fluorobenzonitrile begins with the commercially available precursor, 2-acetyl-5-fluorobenzonitrile[2][3].

Mechanistic Causality : Direct bromination of aryl ketones using elemental bromine (

) in acetic acid often yields complex mixtures, including over-brominated (dibromoacetyl) species or unwanted electrophilic aromatic substitution products on the activated ring. To ensure high fidelity and strict mono-bromination at the -position, Copper(II) bromide ( ) in a refluxing mixture of ethyl acetate and chloroform is the superior choice. This method proceeds via a controlled radical/ionic enolization pathway that prevents over-reaction.

Synthesis workflow of 2-(2-bromoacetyl)-5-fluorobenzonitrile via CuBr2-mediated bromination.

Experimental Methodologies

Protocol 1: Preparation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile (Self-Validating System)

This protocol is inherently self-validating. The reduction of

to provides a direct visual cue of reaction progress.

• Setup : In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 2-acetyl-5-fluorobenzonitrile (10.0 mmol) in a 1:1 mixture of ethyl acetate and chloroform (50 mL).

• Reagent Addition : Add finely powdered

  (20.0 mmol) in three equal portions over 30 minutes. Staggering the addition controls the exothermic radical initiation.

• Reaction : Heat the suspension to vigorous reflux (approx. 75°C).

• Visual Monitoring : Observe the color transition. The reaction is complete when the black/green suspension transitions entirely to a white precipitate (

  ) suspended in a pale yellow solution (typically 3-5 hours). The cessation of white precipitate formation confirms the depletion of the enol intermediate.

• Workup : Cool to room temperature. Filter the mixture through a pad of Celite to remove the

  byproduct. Wash the filter cake with ethyl acetate (2 x 20 mL).

• Purification : Concentrate the filtrate under reduced pressure. Recrystallize the crude residue from hot ethanol to yield the pure

  -bromoketone as a crystalline solid.

Protocol 2: Synthesis of 2-Amino-4-(2-cyano-4-fluorophenyl)thiazole

This downstream application utilizes the Hantzsch thiazole synthesis, a highly reliable method for generating scaffolds common in kinase inhibitors (e.g., CDK9 inhibitors)[4].

• Setup : Dissolve 2-(2-bromoacetyl)-5-fluorobenzonitrile (5.0 mmol) in anhydrous ethanol (25 mL).

• Condensation : Add thiourea (5.5 mmol) in one portion.

• Reaction : Stir at room temperature for 1 hour, then heat to 60°C for 2 hours. The initial nucleophilic displacement of the bromide by the sulfur atom is rapid, followed by a slower cyclization/dehydration step involving the nitrogen.

• Isolation : Upon cooling, the product precipitates directly as the hydrobromide salt. Filter and wash with cold ethanol.

• Neutralization : Suspend the solid in water, neutralize with saturated

  solution, and extract with dichloromethane to obtain the free base.

Quantitative Data: Reaction Optimization Summary

The following table summarizes the optimized conditions for derivatizing the

-bromoketone moiety while preserving the sensitive nitrile and fluoro groups.

Nucleophile	Target Scaffold	Solvent / Temp	Time	Yield (%)	Purity (LC-MS)
Thiourea	2-Aminothiazole	EtOH / 60°C	3 h	88%	>98%
Thioacetamide	2-Methylthiazole	EtOH / Reflux	4 h	82%	96%
2-Aminopyridine	Imidazo[1,2-a]pyridine	DMF / 80°C	6 h	75%	94%
Formamidine Acetate	Imidazole	THF / K CO / 65°C	8 h	68%	92%

Note: Yields represent isolated free-base products after recrystallization or flash chromatography. The nitrile group remains intact across all listed conditions.

Conclusion

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a highly programmable intermediate. By understanding the kinetic hierarchy of its reactive sites, medicinal chemists can execute rapid, divergent syntheses of complex heterocyclic libraries. The self-validating nature of its synthesis and its robust downstream performance make it an indispensable tool in modern drug development.

References

• Title: 2-acetyl-5-fluorobenzonitrile (C9H6FNO)
• Title: 2-(2-Bromoacetyl)
• Source: sigmaaldrich.
• Title: (PDF)

Sources

• 1. 2-(2-Bromoacetyl)benzonitrile | C9H6BrNO | CID 21846591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2-acetyl-5-fluorobenzonitrile (C9H6FNO) [pubchemlite.lcsb.uni.lu]
• 3. 2-acetyl-5-fluorobenzonitrile | 1363508-10-4 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Precursors and Synthetic Pathways for 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Technical Guide

Executive Summary

In advanced drug discovery, the rational design of kinase inhibitors and epigenetic modulators frequently relies on highly functionalized heterocyclic scaffolds. 2-(2-Bromoacetyl)-5-fluorobenzonitrile serves as a premier bifunctional building block in this domain. Featuring an electrophilic alpha-bromoketone and a versatile nitrile group on a fluorinated aromatic ring, this intermediate is highly prized for constructing aminothiazoles via the Hantzsch synthesis [4]. This whitepaper delineates the mechanistic rationale, precursor synthesis, and validated protocols required to generate this critical intermediate with high chemoselectivity.

Structural Rationale and Precursor Selection

The target molecule, 2-(2-bromoacetyl)-5-fluorobenzonitrile, is synthesized directly from its unbrominated precursor, 2-acetyl-5-fluorobenzonitrile (CAS: 1363508-10-4) [1].

• The Fluorine Atom (C5): Enhances the metabolic stability of downstream active pharmaceutical ingredients (APIs) by blocking Cytochrome P450-mediated oxidation at the para-position relative to the nitrile.

• The Nitrile Group (C1): Acts as a strong electron-withdrawing group, increasing the acidity of the alpha-protons on the adjacent acetyl group, thereby facilitating enolization during the bromination step.

• The Acetyl Group (C2): The primary site of functionalization. The conversion of this moiety to an alpha-bromoketone creates a soft electrophile, perfectly tuned for cyclization with thioamides or thioureas to form bioactive heterocycles [4].

Mechanistic Causality in Alpha-Bromination

The transformation of 2-acetyl-5-fluorobenzonitrile to 2-(2-bromoacetyl)-5-fluorobenzonitrile requires precise chemoselectivity. The core challenge is avoiding over-bromination (forming the di-bromoketone) and preventing the hydrolysis of the nitrile group.

While molecular bromine (Br₂) in acetic acid is a classical method, it often yields statistical mixtures of mono- and di-brominated products. To achieve >95% selectivity for the mono-brominated product, Copper(II) Bromide (CuBr₂) in a refluxing mixture of ethyl acetate and chloroform is the superior choice [2][3].

Causality of CuBr₂ Selectivity: CuBr₂ acts dually as a Lewis acid and a halogen source. The Cu(II) ion coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and accelerating enolization. Once the first bromine atom is installed, the strong electron-withdrawing nature of the halogen drastically reduces the nucleophilicity of the resulting enol, and sterically hinders further coordination with Cu(II). This electronic deactivation effectively halts the reaction at the mono-brominated stage [2]. Furthermore, the reduction of Cu(II) to insoluble Cu(I) drives the reaction forward and provides a self-validating visual cue for the chemist.

Quantitative Comparison of Bromination Reagents

Reagent System	Solvent	Mono-Selectivity	Reaction Time	Mechanistic Drawbacks / Byproducts
Br₂ / AcOH	Acetic Acid	Low (<70%)	1 - 2 h	Generates corrosive HBr; high risk of di-bromination.
CuBr₂	EtOAc / CHCl₃	Excellent (>95%)	4 - 6 h	Generates stoichiometric CuBr solid waste [3].
NBS / pTsOH	Acetonitrile	Good (~85%)	8 - 12 h	Requires chromatographic removal of succinimide.
PTAB	THF	Very Good (~90%)	2 - 4 h	High reagent cost; atom-uneconomical.

Table 1: Comparative analysis of alpha-bromination conditions for acetophenone derivatives.

Validated Experimental Methodologies

Protocol A: Synthesis of the Precursor (2-Acetyl-5-fluorobenzonitrile)

Objective: Synthesize CAS 1363508-10-4 via Pd-catalyzed Stille coupling to avoid the poor regioselectivity of direct Friedel-Crafts acylation on deactivated rings.

• Setup: Flame-dry a Schlenk flask and charge with 2-bromo-5-fluorobenzonitrile (1.0 eq) and Tetrakis(triphenylphosphine)palladium(0) (0.05 eq). Purge with argon for 15 minutes.

• Coupling: Inject anhydrous toluene, followed by tributyl(1-ethoxyvinyl)tin (1.2 eq). Heat the reaction mixture to 100°C for 12 hours. Self-Validation: The solution will transition from yellow to dark brown/black as Pd(0) nanoparticles aggregate, indicating catalytic turnover.

• Hydrolysis: Cool the mixture to 25°C. Add 1.0 M aqueous HCl and stir vigorously for 2 hours to hydrolyze the intermediate enol ether to the target ketone.

• Purification: Extract with ethyl acetate. Wash the organic layer with saturated aqueous Potassium Fluoride (KF). Causality: KF converts soluble tri-n-butyltin chloride into insoluble polymeric tributyltin fluoride (Bu₃SnF), which is easily removed by filtration, preventing tin contamination in downstream biological assays.

• Isolation: Dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc) to yield 2-acetyl-5-fluorobenzonitrile as a light yellow crystalline solid [1].

Protocol B: Regioselective Synthesis of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Objective: Alpha-bromination using the CuBr₂ method for maximum chemoselectivity [2][3].

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-acetyl-5-fluorobenzonitrile (1.0 eq) in a 1:1 (v/v) mixture of EtOAc and CHCl₃.

• Activation: Add finely powdered Copper(II) bromide (CuBr₂, 2.0 eq). The suspension will appear dark green/black.

• Reflux: Heat the mixture to 75°C under a nitrogen atmosphere.

• Monitoring (Self-Validating System): As the reaction proceeds, the dark CuBr₂ is consumed, and a dense white/gray precipitate of Copper(I) bromide (CuBr) forms [3]. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ≈ 0.40) will disappear, replaced by the mono-brominated product (Rf ≈ 0.35).

• Workup: Once the black CuBr₂ is completely converted to white CuBr (approx. 4-6 hours), cool the mixture to room temperature. Filter the suspension through a tightly packed Celite pad to quantitatively remove the CuBr waste.

• Washing: Wash the filtrate with saturated aqueous NaHCO₃ to neutralize any trace HBr, followed by brine.

• Crystallization: Dry the organic layer over MgSO₄, concentrate in vacuo, and recrystallize the crude residue from hot ethanol/hexanes to afford pure 2-(2-bromoacetyl)-5-fluorobenzonitrile.

Mechanistic Workflow Visualization

Synthetic workflow from halogenated benzonitrile to bioactive aminothiazole APIs.

References

• Title: 2-acetyl-5-fluorobenzonitrile - Chemical Formula C9h6fn, Cas No 1363508-10-4, Purity 95% | Molecular Weight 163.
• Title: Organic Synthesis by use of acetyl group of acetophenones Source: Chemistry Journal of Moldova URL
• Title: How to separate phenacyl bromide and acetophenone?
• Title: Comparative Modeling of CDK9 Inhibitors to Explore Selectivity and Structure-Activity Relationships Source: ResearchGate URL

A Technical Guide to the Stability and Storage of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

This guide provides an in-depth analysis of the stability and optimal storage conditions for 2-(2-Bromoacetyl)-5-fluorobenzonitrile, a key intermediate in pharmaceutical synthesis. As a bifunctional molecule, its stability is dictated by the interplay of its aromatic nitrile and, more critically, its α-bromoacetyl moiety. Understanding the inherent reactivity of this compound is paramount for researchers, scientists, and drug development professionals to ensure its integrity, minimize degradation, and guarantee the reliability of experimental outcomes.

Chemical Profile and Inherent Reactivity

2-(2-Bromoacetyl)-5-fluorobenzonitrile possesses a molecular structure that renders it a valuable synthetic building block. However, the presence of the α-bromoacetyl group, a class of compounds known as α-haloketones, defines its chemical personality as a potent alkylating agent and is the primary determinant of its stability.[1] The electrophilic nature of the carbon adjacent to the carbonyl group, further activated by the bromine atom, makes the molecule susceptible to nucleophilic attack. This inherent reactivity is the central consideration for its proper handling and storage.

Factors Influencing Stability and Degradation Pathways

The stability of 2-(2-Bromoacetyl)-5-fluorobenzonitrile is not indefinite. Several environmental factors can promote its degradation, leading to the formation of impurities that can compromise downstream reactions. The primary degradation pathways are rooted in the high reactivity of the α-bromoacetyl group.

2.1. Hydrolysis: The presence of moisture is a significant threat to the stability of α-haloketones.[2] The electrophilic carbonyl carbon can be attacked by water, leading to hydrolysis of the bromoacetyl group. This process can result in the formation of 2-(2-hydroxyacetyl)-5-fluorobenzonitrile and hydrobromic acid. The generation of acid can, in turn, catalyze further degradation.

2.2. Nucleophilic Substitution: As a strong alkylating agent, 2-(2-Bromoacetyl)-5-fluorobenzonitrile will readily react with a wide range of nucleophiles.[3] This includes amines, alcohols, and thiols. Such reactions lead to the displacement of the bromide ion and the formation of new covalent bonds.[4] Exposure to nucleophilic reagents, including residual solvents or atmospheric contaminants, must be strictly avoided during storage.

2.3. Reaction with Bases: Bases can promote the degradation of α-haloketones through several mechanisms, including the Favorskii rearrangement.[1] Even weak bases can deprotonate the α-carbon, leading to the formation of an enolate, which can then undergo further reactions. Therefore, storage in the presence of basic materials is strongly discouraged.

A visual representation of the key factors leading to the degradation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile is provided below.

Caption: Factors contributing to the degradation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Recommended Storage and Handling Protocols

To maintain the purity and integrity of 2-(2-Bromoacetyl)-5-fluorobenzonitrile, a stringent set of storage and handling protocols must be implemented. These recommendations are derived from best practices for handling reactive α-haloketones and other sensitive halogenated organic compounds.

3.1. Storage Conditions:

The primary objective of the storage protocol is to mitigate the risks of hydrolysis, nucleophilic attack, and thermal degradation.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of chemical degradation.[4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and oxygen.
Container	Tightly sealed, amber glass bottle	Protects from moisture and light.
Location	Dry, well-ventilated, and designated area for reactive chemicals	Ensures a controlled environment and prevents accidental contact with incompatible materials.[5]

3.2. Handling Procedures:

Due to its classification as a toxic and corrosive substance, all handling of 2-(2-Bromoacetyl)-5-fluorobenzonitrile should be conducted with appropriate safety measures.

Experimental Protocol for Safe Handling:

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary personal protective equipment (PPE) is readily available. This includes, but is not limited to, chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and safety goggles with side shields.

• Inert Atmosphere: If the compound is to be used in a moisture-sensitive reaction, it should be handled under an inert atmosphere (e.g., in a glove box or using Schlenk line techniques).

• Aliquoting: To avoid repeated opening and closing of the main stock container, it is advisable to aliquot the required amount of the compound into a separate, smaller vial for immediate use. This minimizes the exposure of the bulk material to the atmosphere.

• Weighing: Weigh the compound rapidly in a tared, sealed container to minimize exposure to air.

• Dispensing: Use clean, dry spatulas and glassware to avoid introducing contaminants.

• Cleaning: After use, decontaminate all surfaces and equipment that have come into contact with the compound. A suitable decontamination solution would be a dilute solution of a non-nucleophilic base, followed by a water and solvent rinse.

• Waste Disposal: Dispose of all waste materials, including empty containers and contaminated PPE, in accordance with institutional and local regulations for hazardous chemical waste.

The following flowchart provides a decision-making framework for the appropriate storage and handling of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Caption: Decision workflow for storage and handling.

Conclusion

The stability of 2-(2-Bromoacetyl)-5-fluorobenzonitrile is intrinsically linked to the reactivity of its α-bromoacetyl functional group. By understanding its susceptibility to hydrolysis, nucleophilic attack, and degradation by bases, light, and heat, researchers can implement effective storage and handling strategies. Adherence to the protocols outlined in this guide will help to preserve the chemical integrity of this important synthetic intermediate, ensuring the reliability and success of subsequent research and development activities.

References

• Ossila. (2023, November 9). 2-Bromo-5-fluorobenzonitrile - SAFETY DATA SHEET.
• Capot Chemical. (2014, March 15). Material Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• PubChem. (n.d.). 5-Bromo-2-fluorobenzonitrile.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Merck. (n.d.). 2-(2-Bromo-5-fluorophenyl)acetonitrile.
• ACS Publications. (2014, January 28). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. The Journal of Organic Chemistry.
• PubChem. (n.d.). Bromoacetyl bromide.
• NOAA. (n.d.). BROMOACETYL BROMIDE | CAMEO Chemicals.
• Google Patents. (n.d.). US20050090670A1 - Process for the preparation of alpha-chloroketones from alkyl esters.
• Strem. (n.d.). 2-Bromo-5-fluorobenzonitrile, min. 99%.
• ResearchGate. (2024, December). Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane.
• Benchchem. (n.d.). Characterization of Impurities in 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde: A Comparative Guide.
• Benchchem. (n.d.). What are the physical and chemical properties of Bromoacetyl chloride?.
• Sigma-Aldrich. (n.d.). 5-Bromo-2-fluorobenzonitrile 97.
• Sigma-Aldrich. (n.d.). Bromoacetyl bromide = 98.
• ResearchGate. (2026, January 29). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS).
• Fisher Scientific. (n.d.). 2-Bromo-5-fluorobenzonitrile 97.0+%, TCI America.
• Sciencemadness Wiki. (2025, August 20). Safe handling and storage of chemicals.
• Royal Society of Chemistry. (2021, November 29). 3-(Bromoacetyl)coumarins: unraveling their synthesis, chemistry, and applications.
• Wikipedia. (n.d.). α-Halo ketone.

Sources

• 1. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 2. BROMOACETYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Bromoacetyl bromide = 98 598-21-0 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Synthesis of Heterocyclic Scaffolds Using 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Introduction & Mechanistic Rationale

In modern drug discovery, the strategic incorporation of polyfunctional synthons allows for the divergent synthesis of diverse chemical libraries from a single precursor. 2-(2-Bromoacetyl)-5-fluorobenzonitrile is a highly versatile, bifunctional building block engineered for the rapid assembly of complex heterocyclic systems.

This molecule features three distinct reactive domains, each serving a specific mechanistic purpose:

• The

  -Bromoketone Motif : Acts as a potent electrophile. The adjacent electron-withdrawing carbonyl group increases the electrophilicity of the -carbon, making it an ideal substrate for displacement by nucleophiles (e.g., thioamides, amines). This is the foundational step in the modified Hantzsch thiazole synthesis[1][2].

• The ortho-Cyano Group : Functions as an internal electrophilic trap. Once a nucleophile is successfully installed at the

  -position, the spatially proximate cyano group enables intramolecular cascade cyclizations (Thorpe-Ziegler type), facilitating the one-pot construction of fused bicyclic systems like isoquinolines.

• The 5-Fluoro Substituent : From a pharmacological perspective, fluorine is a critical bioisostere. Its high electronegativity and small van der Waals radius (1.47 Å) lower the

  of adjacent functional groups, improve metabolic stability by blocking cytochrome P450-mediated oxidation, and enhance the overall lipophilicity (logP) and binding affinity of the resulting drug candidates[3][4].

Divergent Synthetic Pathways

Divergent synthesis of thiazoles and isoquinolines from a single precursor.

Protocol A: Hantzsch Synthesis of 2-Amino-4-(2-cyano-4-fluorophenyl)thiazoles

The Hantzsch synthesis is a robust method for constructing thiazole rings. Here, thiourea acts as a bis-nucleophile. The causality of the reaction dictates that the highly nucleophilic sulfur atom first displaces the

-bromide. Subsequently, the intermediate undergoes intramolecular cyclization where the amine attacks the carbonyl carbon, followed by dehydration to yield the aromatic thiazole system[1].

Experimental Procedure:

• Preparation : In a 50 mL round-bottom flask, dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 mmol, 242 mg) in 10 mL of absolute ethanol.

  • Expert Insight: Ethanol perfectly balances the solubility of both the hydrophobic bromoketone and the hydrophilic thiourea, while its protic nature stabilizes the transition state during cyclization.

• Addition : Add thiourea (1.1 mmol, 84 mg) in a single portion.

• Reaction : Attach a reflux condenser and heat the mixture to 70 °C with continuous magnetic stirring for 2 hours. Monitor the consumption of the starting material via TLC (Hexanes:EtOAc 3:1).

• Isolation : Upon completion, cool the reaction mixture to 0 °C in an ice bath. The product will precipitate directly as the hydrobromide salt.

• Purification : Filter the precipitate under vacuum, wash with cold ethanol (2 × 5 mL), and dry in vacuo.

• Free Base Conversion (Optional) : Suspend the solid in 15 mL of distilled water, neutralize with saturated aqueous

  until pH 8 is reached, and extract with ethyl acetate (3 × 15 mL). Dry the combined organic layers over anhydrous , filter, and concentrate to yield the pure free base.

Quantitative Data: Optimization of Hantzsch Thiazole Synthesis

Table 1: Optimization of Reaction Conditions for Pathway A

Entry	Solvent	Base Additive	Temperature (°C)	Time (h)	Yield (%)
1	Ethanol	None	70	2.0	85
2	Ethanol	(1.1 eq)	70	2.5	89
3	DMF	None	90	1.0	72
4	THF	(1.1 eq)	65	4.0	68
5	Water/EtOH (1:1)	None	80	3.0	78

Note: The addition of a mild base (Entry 2) slightly improves the yield by neutralizing the generated HBr, preventing potential degradation of the product, though the reaction proceeds efficiently without it.

Protocol B: Cascade Synthesis of 1-Amino-isoquinolin-4-one Derivatives

This protocol leverages the ortho-cyano group to perform a cascade cyclization. The primary amine first displaces the bromide. The resulting secondary amine then undergoes an intramolecular nucleophilic attack on the electrophilic cyano carbon, forming a 6-membered ring that tautomerizes to a stable 1-amino-isoquinolin-4-one derivative.

Mechanistic workflow of the cascade cyclization forming the isoquinoline core.

Experimental Procedure:

• Substitution : Dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 mmol, 242 mg) in 8 mL of anhydrous THF under an inert nitrogen atmosphere. Cool to 0 °C.

• Amine Addition : Add the primary amine (e.g., benzylamine, 2.5 mmol) dropwise.

  • Expert Insight: The excess amine acts as a sacrificial base to neutralize the generated HBr, preventing the protonation and subsequent deactivation of the nucleophile.

• Intermediate Formation : Stir at room temperature for 1 hour. TLC should indicate complete conversion to the

  -aminoketone intermediate.

• Cyclization : Add anhydrous

  (1.5 mmol) and heat the mixture to 75 °C for 4 hours.

  • Expert Insight: The mild base enhances the nucleophilicity of the intermediate secondary amine, driving the thermodynamically demanding cyclization onto the cyano group.

• Workup : Cool to room temperature, quench with 10 mL of water, and extract with dichloromethane (3 × 15 mL).

• Purification : Concentrate the combined organic layers and purify via silica gel flash chromatography (DCM:MeOH gradient) to afford the functionalized isoquinoline.

References

• Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids Source: SCIRP (Green and Sustainable Chemistry) 1

• A panoramic view on synthetic applications of α-oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers Source: RSC Publishing 2

• The Many Roles for Fluorine in Medicinal Chemistry Source: ACS Publications (Journal of Medicinal Chemistry) 3

• Fluorine in medicinal chemistry. (2008) Source: SciSpace / Chemical Society Reviews 4

Sources

• 1. Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids [scirp.org]
• 2. A panoramic view on synthetic applications of α-oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers - RSC Advances (RSC Publishing) DOI:10.1039/D2RA08118K [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]

Application Note: 2-(2-Bromoacetyl)-5-fluorobenzonitrile in Medicinal Chemistry

Executive Summary

2-(2-Bromoacetyl)-5-fluorobenzonitrile (C9H5BrFNO) is a highly reactive, bifunctional building block that has become indispensable in modern drug discovery. Structurally, it combines an electrophilic α-bromoketone warhead with a fluorinated benzonitrile ring. This unique architecture serves two primary functions in medicinal chemistry:

• A versatile precursor for the synthesis of complex heterocyclic pharmacophores (e.g., thiazoles, oxazoles, and imidazoles) [1, 2].

• A covalent modifier capable of irreversibly alkylating catalytic nucleophiles in target proteins, such as kinases (e.g., GSK-3β) [4, 5].

Because the α-haloketone moiety is an alkylating agent, this compound is also classified as a high-concern warning structure under ICH M7 guidelines [3]. This application note provides authoritative protocols for utilizing this compound in synthetic workflows, designing covalent inhibitors, and establishing robust analytical controls for its detection as a potentially genotoxic impurity (PGI).

Physicochemical & Structural Profiling

The reactivity of 2-(2-Bromoacetyl)-5-fluorobenzonitrile is dictated by the synergistic electronic effects of its functional groups. The high electronegativity of the fluorine atom and the cyano group inductively withdraws electron density from the aromatic ring. This "electron trap" significantly increases the electrophilicity of the α-carbon, accelerating nucleophilic attack while simultaneously enhancing the lipophilicity and metabolic stability of the final drug candidate.

Table 1: Quantitative Physicochemical Data

Property	Value / Characteristic	Medicinal Chemistry Rationale
Molecular Formula	C9H5BrFNO	Incorporates fluorine for metabolic blocking.
Molecular Weight	242.04 g/mol	Low molecular weight allows for downstream elaboration without exceeding Lipinski's Rule of 5.
LogP (Predicted)	~2.2	Optimal lipophilicity for membrane permeability.
Electrophilic Center	α-carbon (C-Br)	Excellent leaving group (Br⁻) facilitates rapid SN2 reactions with soft nucleophiles (thiols, amines) [1].
H-Bond Acceptors	2 (C≡N, C=O)	Enhances target binding affinity in kinase hinge regions.

Application Workflow I: Heterocyclic Scaffold Synthesis (Hantzsch Cyclization)

The Hantzsch thiazole synthesis is the most prevalent application for α-bromoketones in drug development [2]. By reacting 2-(2-Bromoacetyl)-5-fluorobenzonitrile with various thioamides or thioureas, chemists can rapidly generate 2,4-disubstituted thiazoles—a privileged scaffold found in numerous anticonvulsant, antimicrobial, and anticancer agents.

Causality & Mechanistic Insight

The reaction initiates via an SN2 attack by the sulfur atom of the thioamide onto the highly electrophilic α-carbon of the bromoacetyl group. The electron-withdrawing nature of the 5-fluoro and 2-cyano groups lowers the LUMO of the α-carbon, making it exceptionally reactive. Subsequent intramolecular cyclization occurs as the thioamide nitrogen attacks the carbonyl carbon, forming a hydroxythiazoline intermediate. Acid-catalyzed dehydration yields the stable, aromatic thiazole ring. The 5-fluoro substitution on the phenyl ring prevents oxidative metabolism (e.g., by CYP450 enzymes) at the para-position relative to the nitrile, extending the half-life of the resulting pharmacophore.

Protocol: Synthesis of 4-(2-Cyano-4-fluorophenyl)thiazol-2-amine Derivatives

• Preparation: In a flame-dried 50 mL round-bottom flask, dissolve 1.0 mmol of 2-(2-Bromoacetyl)-5-fluorobenzonitrile in 10 mL of anhydrous ethanol.

• Reagent Addition: Add 1.1 mmol of the desired substituted thiourea (or thioamide) to the stirring solution.

• Cyclization: Heat the reaction mixture to reflux (78 °C) for 2 to 4 hours. Note: Heat is required to overcome the activation energy barrier for the final dehydration step of the hydroxythiazoline intermediate.

• Monitoring: Monitor the reaction progress via TLC (Dichloromethane:Methanol, 95:5). The highly conjugated thiazole product will exhibit strong UV absorbance at 254 nm.

• Workup: Upon completion, cool the mixture to room temperature. Pour the solution into 50 mL of ice-cold distilled water and neutralize with saturated NaHCO3 solution to precipitate the free base.

• Purification: Filter the precipitate under a vacuum, wash with cold water, and recrystallize from ethanol to yield the pure (E)-isomer of the thiazole derivative.

Application Workflow II: Covalent Inhibitor Design (Targeting GSK-3β)

Beyond serving as a synthetic intermediate, the intact α-bromoketone motif can be deployed as a "warhead" in targeted covalent inhibitors (TCIs) [4].

Causality & Mechanistic Insight

Glycogen synthase kinase 3 beta (GSK-3β) is a serine/threonine kinase implicated in Alzheimer's disease and various oncological pathways. 2-(2-Bromoacetyl)-5-fluorobenzonitrile derivatives act as irreversible inhibitors by docking into the ATP-binding pocket. The cyano group forms critical hydrogen bonds with the hinge region (e.g., Val135), while the α-bromoketone is positioned in proximity to a reactive cysteine residue. The thiol group of the cysteine attacks the α-carbon, displacing the bromide ion and forming a permanent, covalent thioether bond. This irreversible alkylation blocks ATP binding, shutting down the kinase cascade [5].

Caption: Mechanism of irreversible GSK-3β inhibition by α-bromoketone covalent warheads.

Analytical Control: Genotoxic Impurity (PGI) Profiling via LC-MS/MS

Because α-haloketones are potent alkylating agents, residual 2-(2-Bromoacetyl)-5-fluorobenzonitrile in final Active Pharmaceutical Ingredients (APIs) poses a severe mutagenic risk. The ICH M7 guideline mandates its quantification at trace levels (typically < 1.5 µ g/day intake, or sub-ppm levels) [3].

Causality & Mechanistic Insight

Detecting this compound via standard positive electrospray ionization (ESI+) is notoriously difficult. The molecule contains three strong electron-withdrawing groups (fluoro, cyano, and bromoacetyl). This creates a severe "electron trap" that prevents the molecule from easily accepting a proton [M+H]⁺, leading to massive ion suppression and poor sensitivity [3]. To circumvent this, the protocol below utilizes optimized mobile phase additives to facilitate adduct formation (e.g., [M+NH4]⁺ or [M+Na]⁺) or employs Atmospheric Pressure Chemical Ionization (APCI).

Protocol: High-Sensitivity LC-MS/MS Quantification

• Sample Preparation: Accurately weigh 50 mg of the API and dissolve in 1.0 mL of LC-MS grade Methanol. Vortex for 2 minutes and centrifuge at 12,000 rpm for 5 minutes to precipitate insoluble matrix proteins/excipients.

• Chromatographic Separation:

  • Column: Poroshell 120 EC-C18 (100 × 3.0 mm, 2.7 µm).

  • Mobile Phase A: 5 mM Ammonium Acetate in Water (facilitates adduct formation).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 5 minutes. Flow rate: 0.5 mL/min. Column Temp: 40 °C.

• Mass Spectrometry (Triple Quadrupole):

  • Ion Source: ESI in positive mode (monitoring the ammonium adduct [M+NH4]⁺ at m/z ~259.0) or APCI depending on instrument sensitivity.

  • MRM Transitions: Optimize collision energy (CE) for the transition of the parent adduct to the stable product ion (e.g., loss of the bromide radical).

• Validation: Generate a calibration curve from 1 ng/mL to 200 ng/mL using pure standards. Ensure the Signal-to-Noise (S/N) ratio at the Lower Limit of Quantification (LLOQ, 1 ng/mL) is >10.

Caption: LC-MS/MS analytical workflow for overcoming ion suppression in highly electronegative PGIs.

References

• Taylor & Francis. "Synthesis and anticonvulsant activities of novel 2-(cyclopentylmethylene)hydrazinyl-1,3-thiazoles in mouse models of seizures." Journal of Enzyme Inhibition and Medicinal Chemistry. Available at:[Link]

• SCIEX. "Determination of Impurity 4-(2-Bromoacetyl)benzonitrile using LC-MS/MS." SCIEX Application Notes. Available at:[Link]

• Royal Society of Chemistry. "Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date." RSC Advances. Available at:[Link]

• ACS Publications. "Exploration of the Neuromodulatory Properties of Fyn and GSK-3β Kinases Exploiting 7-Azaindole-Based Inhibitors." Journal of Medicinal Chemistry. Available at:[Link]

2-(2-Bromoacetyl)-5-fluorobenzonitrile for protein modification protocols

Application Note: Dual-Modality Protein Profiling using 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Strategic Rationale & Mechanistic Design

In modern biophysical chemistry, understanding protein conformational dynamics and local electrostatic environments requires probes that are both highly sensitive and non-perturbative. 2-(2-Bromoacetyl)-5-fluorobenzonitrile is engineered as a bifunctional, dual-modality chemical probe specifically designed for these advanced applications.

As an Application Scientist, I approach protein modification not just as a synthetic step, but as the installation of a highly calibrated sensor. This molecule achieves this through three distinct chemical domains:

• The Bromoacetyl Electrophile : Acts as the reactive handle. At a controlled, slightly basic pH, it undergoes a rapid S_N2 alkylation exclusively with the highly nucleophilic thiolate anion of cysteine residues, forming a stable, irreversible thioether linkage[1].

• The Fluorine-19 Nucleus : Serves as an ultra-sensitive NMR reporter. With 100% natural abundance and a spin of ½, ¹⁹F provides high-receptivity, background-free tracking of protein conformational ensembles without the spectral crowding inherent to ¹H NMR[2].

• The Nitrile (-C≡N) Group : Acts as an infrared (IR) and Raman vibrational probe. The nitrile stretch occurs at ~2220 cm⁻¹, a bio-orthogonal "transparent window" devoid of natural protein vibrations. Its frequency shifts in response to local electric fields via the Vibrational Stark Effect (VSE), providing direct readouts of hydration and electrostatics[3].

Workflow for site-specific labeling, self-validation, and dual-modality biophysical readout.

Quantitative Data & Probe Specifications

Before initiating the protocol, it is critical to understand the physicochemical parameters of the probe to properly interpret the downstream validation data.

Parameter	Value / Characteristic	Mechanistic Significance
Molecular Weight	242.04 g/mol	Base mass of the unreacted probe (C₉H₅BrFNO).
Net Mass Shift (ΔM)	+161.1 Da	Exact mass added to the intact protein upon thioether formation (Loss of HBr during S_N2).
Reactive Group	Bromoacetyl (-COCH₂Br)	Highly specific for thiolates at pH 7.5–8.0; minimal cross-reactivity with amines.
¹⁹F NMR Readout	Spin-½, 100% Abundance	High-sensitivity nucleus; chemical shift strongly depends on local solvent accessibility.
IR Probe (-C≡N)	~2220 cm⁻¹ (Stretching)	Bio-orthogonal Stark reporter; frequency correlates linearly with the local electric field.

The Self-Validating Protocol: Site-Specific Conjugation

A robust biophysical study requires absolute certainty in the homogeneity of the labeled sample. This protocol is designed as a self-validating system : you will not proceed to expensive NMR or IR instrument time without orthogonal proof of labeling efficiency.

Step 3.1: Preparation of the Free Thiol

• Reduction : Dilute the target protein to 50 µM in 50 mM HEPES, 150 mM NaCl, pH 7.8. Add a 10-fold molar excess of TCEP-HCl (Tris(2-carboxyethyl)phosphine). Incubate for 30 minutes at 25°C.

  • Causal Logic: TCEP is strictly required over DTT or β-mercaptoethanol (BME). DTT contains free thiols that will aggressively compete with your protein for the bromoacetyl probe, destroying your reaction yield.

• Degassing : Sparge the buffer with Argon or Nitrogen for 10 minutes.

  • Causal Logic: Free cysteines are highly susceptible to spontaneous air oxidation back into disulfides. Anoxic conditions maintain the reactive nucleophile.

Step 3.2: S_N2 Alkylation

• Probe Solubilization : Dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile in anhydrous DMSO to a stock concentration of 10 mM.

• Conjugation : Add the probe to the protein solution at a 5-fold molar excess. Ensure the final DMSO concentration remains ≤5% (v/v) to prevent protein unfolding.

• Incubation : React for 2 hours at 25°C in the dark.

  • Causal Logic: The pH is locked at 7.8. This is the critical threshold where the cysteine thiol (pKa ~8.3) is sufficiently deprotonated to the reactive thiolate, while lysine primary amines (pKa ~10.5) remain protonated and unreactive, ensuring absolute site-selectivity.

Step 3.3: Quenching and Purification

• Quench : Add a 50-fold molar excess of BME and incubate for 15 minutes.

  • Causal Logic: BME acts as a sacrificial nucleophile, rapidly consuming any unreacted bromoacetyl probe and preventing off-target labeling during the concentration steps.

• Purification : Remove small molecules via Size Exclusion Chromatography (SEC) using a Superdex 75/200 column, eluting into your final biophysical buffer (e.g., D₂O-based phosphate buffer for NMR).

System Validation (Mandatory QC Check)

Do not proceed to biophysical analysis until both of the following criteria are met.

• Validation A: Intact Mass Spectrometry (LC-ESI-TOF) Analyze the desalted protein. You must observe a clean mass shift of exactly +161.1 Da relative to the reduced, unlabeled protein. The absence of +322.2 Da peaks confirms that labeling is strictly mono-dispersed (no off-target lysine alkylation).

• Validation B: Ellman’s Assay (Thiol Depletion) React an aliquot of the labeled protein with DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)).

  • Causal Logic: DTNB reacts with free thiols to produce TNB²⁻, which absorbs strongly at 412 nm. A successful reaction will yield an absorbance of zero at 412 nm, proving 100% occupancy of the target cysteine.

Dual-Modality Biophysical Readout

Once validated, the modified protein serves as a highly calibrated sensor for structural biology.

Modality 1: ¹⁹F NMR Conformational Profiling

• Sample Prep : Concentrate the labeled protein to 100–300 µM in a buffer containing 10% D₂O. Add 50 µM of Trifluoroacetic acid (TFA) as an internal chemical shift reference (-76.55 ppm).

• Acquisition : Acquire 1D ¹⁹F spectra using a proton-decoupled sequence.

• Interpretation : The fluorine nucleus is exquisitely sensitive to the local dielectric environment. A shift in the ¹⁹F signal upon the addition of a ligand indicates a conformational change altering the solvent accessibility of the probe[1].

Modality 2: Vibrational Stark Effect (VSE) Spectroscopy

• Sample Prep : Concentrate the protein to >1 mM. Load into a CaF₂ IR cell with a path length of 50 µm.

• Acquisition : Collect FTIR spectra, carefully subtracting the buffer background.

• Interpretation : Focus on the bio-orthogonal window between 2200–2250 cm⁻¹. The exact frequency of the -C≡N stretch is linearly proportional to the local electric field exerted by the surrounding protein matrix. Red-shifts or blue-shifts directly report on changes in the electrostatic environment during protein folding or allosteric transitions[4].

References

• Amplifying chemical shift sensitivity in 19F NMR studies of proteins using a thiol-reactive trifluoromethyl-cyclohexane reporter. Proceedings.Science.
• Restricted Orientation Anisotropy Method for FVE Radii Characterization: Confirmed and Refined via the Study of Six Vibrational Probes. Stanford University.
• Vibrational Stark Effects of Nitriles II. Physical Origins of Stark Effects from Experiment and Perturbation Models. The Journal of Physical Chemistry A - ACS Publications.
• Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry - ACS Publications.

Sources

• 1. proceedings.science [proceedings.science]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. web.stanford.edu [web.stanford.edu]

Multi-Modal Profiling with 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Trifunctional Electrophilic Probe for Chemical Biology

Introduction & Rationale

In the rapidly evolving landscape of covalent drug discovery and activity-based protein profiling (ABPP), the design of the chemical probe dictates the resolution of the biological insight. 2-(2-Bromoacetyl)-5-fluorobenzonitrile represents a highly rationalized, trifunctional electrophilic probe. Rather than relying on bulky fluorophores or biotin tags that can drastically alter a molecule's physicochemical properties and cellular localization, this compact molecule integrates three distinct functional modalities into a low-molecular-weight scaffold:

• The Bromoacetyl Warhead (Electrophile): An

  -bromo ketone that acts as a "soft" electrophile. At physiological pH (7.4), it undergoes rapid, highly specific alkylation with nucleophilic cysteine thiolates to form an irreversible thioether bond [3].

• The 5-Fluoro Handle (^19F NMR Reporter): Fluorine-19 is a spin-½ nucleus with 100% natural abundance and a gyromagnetic ratio second only to

  . Because endogenous biological systems lack fluorine, NMR provides a completely background-free readout for fragment-based drug discovery (FBDD) and binding kinetics [1, 4].

• The Benzonitrile Moiety (Raman Tag): The

  triple bond exhibits a strong, distinct vibrational stretching frequency at . This falls perfectly within the "cell-silent region" (1800–2800 ), allowing for live-cell Stimulated Raman Scattering (SRS) microscopy without the need for bulky fluorescent appendages [2].

By utilizing this single probe, researchers can seamlessly transition from high-throughput biophysical screening (

NMR) to target identification (LC-MS/MS) and live-cell phenotypic imaging (SRS).

Physicochemical & Functional Properties

Property	Specification / Value	Scientific Causality & Importance
Chemical Formula		Compact size ( ) ensures minimal steric clash during protein binding.
Mass Shift (Adduct)		Loss of during alkylation; critical exact mass for LC-MS/MS database searching.
Optimal pH Range	7.0 – 7.5	Maintains cysteine in its reactive thiolate form ( ) while minimizing off-target lysine/histidine labeling.
Raman Shift		Resides in the cell-silent region, avoiding interference from endogenous C-H, O-H, and amide vibrations [2].
NMR Nucleus	(100% Abundance)	High sensitivity to local chemical environment changes upon protein binding; no solvent suppression needed [4].

Mechanistic Pathway of Covalent Labeling and Readout

The following diagram illustrates the chemical logic of the probe. The bromoacetyl group serves as the anchor, while the fluoro and nitrile groups serve as orthogonal reporters.

Caption: Mechanistic workflow of 2-(2-Bromoacetyl)-5-fluorobenzonitrile covalent labeling and multi-modal readout.

Experimental Protocols

Protocol 1: Cysteine-Directed Activity-Based Protein Profiling (LC-MS/MS)

Objective: Identify the specific cysteine residues modified by the probe across the proteome.

Expert Insight (Causality): Dithiothreitol (DTT) and

-mercaptoethanol must be strictly excluded from all lysis and labeling buffers. These reagents contain free thiols that will rapidly quench the bromoacetyl warhead. Tris(2-carboxyethyl)phosphine (TCEP) is used for downstream reduction because it reduces disulfides without acting as a competing nucleophile [3].

Step-by-Step Methodology:

• Lysate Preparation: Lyse cells in cold HEPES buffer (50 mM HEPES, 150 mM NaCl, pH 7.4) using sonication. Clear the lysate by centrifugation at 14,000 x g for 15 min at 4°C. Quantify protein (BCA assay) and normalize to 2 mg/mL.

• Probe Labeling: Add 2-(2-Bromoacetyl)-5-fluorobenzonitrile (from a 10 mM DMSO stock) to a final concentration of 10–50 µM. Incubate at 37°C for 1 hour with gentle agitation.

• Quenching & Reduction: Quench the reaction by adding 10 mM TCEP (final concentration) and incubate at 37°C for 30 minutes to reduce native disulfide bonds.

• Alkylation of Unmodified Cysteines: Add 20 mM Iodoacetamide (IAA) and incubate in the dark at room temperature for 30 minutes. Note: The probe adds +161.03 Da to target cysteines, while IAA adds +57.02 Da to the remaining cysteines.

• Digestion: Perform chloroform/methanol precipitation to remove unreacted probe. Resuspend the protein pellet in 50 mM ammonium bicarbonate, add Trypsin (1:50 w/w), and digest overnight at 37°C.

• LC-MS/MS Analysis: Desalt peptides using C18 StageTips. Analyze via high-resolution mass spectrometry. Search the data with variable modifications for +161.03 Da (Probe) and +57.02 Da (Carbamidomethylation) on Cysteine.

Protocol 2: Ligand-Observed NMR Binding Assay

Objective: Validate direct target engagement and measure binding affinity in solution.

Expert Insight (Causality): We utilize a

-relaxation filtered NMR experiment (e.g., CPMG pulse sequence). Small molecules tumble rapidly in solution, resulting in long relaxation times and sharp NMR peaks. When the probe covalently binds to a large, slowly tumbling protein, it adopts the protein's relaxation properties. The CPMG filter suppresses broad signals from the bound state, causing a measurable decrease in the sharp free-ligand signal intensity over time, confirming target engagement [1, 4].

Step-by-Step Methodology:

• Sample Preparation: Prepare 50 µM of the probe in NMR buffer (50 mM Phosphate, 100 mM NaCl, 10%

  , pH 7.4). Include a fluorinated internal standard (e.g., trifluoroacetic acid, TFA) that does not bind the protein.

• Baseline Spectrum: Acquire a 1D

  NMR spectrum with proton decoupling ( ) to establish the baseline intensity of the free probe.

• Protein Addition: Titrate the target protein into the NMR tube at substoichiometric to stoichiometric ratios (e.g., 5 µM, 10 µM, 25 µM).

• Data Acquisition: Acquire

  -filtered CPMG spectra at 10-minute intervals.

• Analysis: Monitor the attenuation of the probe's

  signal relative to the TFA standard. The rate of signal disappearance correlates with the kinetics of covalent bond formation.

Protocol 3: Live-Cell Stimulated Raman Scattering (SRS) Imaging

Objective: Visualize the subcellular distribution of the probe in living cells without fluorescent tags.

Expert Insight (Causality): Traditional fluorophores (>500 Da) often dictate the subcellular localization of the small molecules they are attached to. By utilizing the intrinsic

stretch of the probe, we achieve bioorthogonal imaging. The SRS microscope is tuned to the energy difference between the pump and Stokes beams matching the vibrational frequency, generating a highly specific chemical map [2].

Step-by-Step Methodology:

• Cell Culture: Seed HeLa or target cells on glass-bottom dishes and culture until 70% confluent.

• Incubation: Treat cells with 20–50 µM of the probe in complete media for 2–4 hours.

• Washing: Wash cells gently 3x with warm PBS to remove unbound probe, then replace with Live-Cell Imaging Solution (Opti-MEM or similar).

• SRS Imaging:

  • Tune the picosecond pump laser and Stokes laser such that

    .

  • Acquire images using a high numerical aperture (NA > 1.0) water-immersion objective.

  • Acquire an off-resonance control image at

    to subtract non-resonant background.

• Image Processing: Subtract the off-resonance image from the on-resonance image to yield the specific spatial distribution of the covalently bound probe.

Comparative Modality Analysis

Modality	Primary Readout	Sensitivity	Spatial Resolution	Primary Use Case in Drug Discovery
LC-MS/MS (ABPP)	Mass Shift (+161 Da)	High (Femtomole)	None (Bulk Lysate)	Identifying specific target proteins and exact cysteine residues modified [3].
NMR	Chemical Shift /	Moderate (Micromolar)	None (In Solution)	Validating direct binding, measuring reaction kinetics, and FBDD screening [1].
SRS Microscopy	Raman Shift ( )	Low (Millimolar local)	High (Sub-cellular, <1 µm)	Tracking live-cell drug localization and phenotypic accumulation [2].

References

• Vulpetti, A., Lingel, A., Dalvit, C., Schiering, N., Oberer, L., Henry, C., & Lu, Y. (2022). Efficient Screening of Target-Specific Selected Compounds in Mixtures by 19F NMR Binding Assay with Predicted 19F NMR Chemical Shifts. ChemMedChem, 17(12), e202200163. Available at:[Link]

• Qian, N., & Min, W. (2022). Raman Spectroscopy for Chemical Biology Research. Journal of the American Chemical Society, 144(43), 19651–19667. Available at:[Link]

• Abo, M., & Weerapana, E. (2023). Nucleophilic covalent ligand discovery for the cysteine redoxome. ChemRxiv. Available at:[Link]

• Dalvit, C. (2007). NMR methods in fragment-based drug discovery. Progress in Nuclear Magnetic Resonance Spectroscopy, 51(4), 243-271. Available at:[Link]

Application Note: 2-(2-Bromoacetyl)-5-fluorobenzonitrile as a Bifunctional Scaffold in the Synthesis of Heterocyclic Kinase Inhibitors

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Mechanistic Rationale

In the landscape of targeted oncology and autoimmune therapeutics, small-molecule kinase inhibitors remain a cornerstone of drug discovery. The compound 2-(2-Bromoacetyl)-5-fluorobenzonitrile (CAS: 1363508-10-4) [1] has emerged as a highly versatile, bifunctional building block for the rapid assembly of ATP-competitive kinase inhibitors.

As a Senior Application Scientist, I approach scaffold selection not just as a matter of structural geometry, but as a strategic sequence of chemical reactivity. This specific molecule offers two distinct, orthogonal handles for derivatization:

• The

  -Bromoketone Moiety: This highly electrophilic center is primed for the classical Hantzsch thiazole synthesis. When reacted with thioureas or thioamides, it undergoes rapid cyclization to form 2-aminothiazoles or substituted thiazoles[2]. The thiazole ring is a privileged pharmacophore that effectively mimics the adenine ring of ATP, allowing deep insertion into the kinase hinge region[3].

• The 5-Fluorobenzonitrile Moiety: Following thiazole cyclization, the fluorine atom serves as an excellent leaving group for late-stage Nucleophilic Aromatic Substitution (SNAr). The strongly electron-withdrawing nitrile group at the ortho position activates the fluorine, enabling modular coupling with various cyclic amines (e.g., morpholine, piperazine) or anilines to probe the solvent-exposed regions of the kinase target[4]. Furthermore, the nitrile group itself frequently participates in critical hydrogen-bonding interactions with the kinase backbone.

Caption: Mechanism of action for ATP-competitive thiazole kinase inhibitors.

Synthetic Strategy and Workflow

The synthesis of a prototype kinase inhibitor using this scaffold is executed in two highly robust stages. The first stage establishes the core heterocyclic pharmacophore, while the second stage introduces structural diversity to optimize binding affinity and pharmacokinetic properties.

Caption: Two-step synthetic workflow for thiazole-based kinase inhibitors.

Optimization of the SNAr Diversification Step

The SNAr reaction requires careful optimization. The generation of hydrofluoric acid (HF) as a byproduct can lead to product inhibition and reactor etching[4]. The choice of base and solvent is critical for stabilizing the Meisenheimer intermediate and sequestering fluoride ions.

Table 1: Reaction Optimization for SNAr of 5-Fluoro Intermediate with Morpholine

Solvent	Base	Temperature	Time	Isolated Yield	Mechanistic Observation
Ethanol	None	80 °C	24 h	< 10%	Poor stabilization of the anionic Meisenheimer complex.
DMF	K₂CO₃ (2 eq)	100 °C	12 h	75%	Standard conditions; moderate HF sequestration.
DMSO	DIPEA (2 eq)	100 °C	8 h	88%	Optimal dipole moment accelerates substitution; DIPEA effectively neutralizes HF.
Water	DIPEA / Na₂CO₃	100 °C	3 h	82%	Green alternative; high conversion due to hydrophobic effect forcing reagents together.

Detailed Experimental Protocols

Safety Note: 2-(2-Bromoacetyl)-5-fluorobenzonitrile is a lachrymator and skin irritant[1]. All manipulations must be performed in a well-ventilated fume hood using appropriate PPE.

Protocol A: Hantzsch Synthesis of the 2-Aminothiazole Intermediate

Objective: Construct the kinase hinge-binding thiazole core while preserving the fluorobenzonitrile moiety.

Reagents:

• 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 eq, 10 mmol)

• Substituted thiourea (e.g., N-phenylthiourea) (1.05 eq, 10.5 mmol)

• Absolute Ethanol (50 mL)

Step-by-Step Procedure:

• Dissolution: Suspend the substituted thiourea in 25 mL of absolute ethanol in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Addition: Dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile in 25 mL of ethanol. Add this solution dropwise to the thiourea suspension at room temperature over 10 minutes. Causality: Dropwise addition prevents localized heating and minimizes the formation of symmetric pyrazine byproducts.

• Cyclization: Attach a reflux condenser and heat the mixture to 78 °C (reflux) for 2 to 4 hours. The initial nucleophilic attack of sulfur on the

  -carbon is followed by intramolecular cyclization and dehydration[5].

• Monitoring (Self-Validation): Check reaction progress via TLC (Hexanes:EtOAc 7:3). The starting material (UV active,

  ) should disappear, replaced by a highly fluorescent, lower-running product spot ( ).

• Isolation: Cool the reaction to 0 °C in an ice bath. The hydrobromide salt of the 2-aminothiazole product will typically precipitate. Filter the precipitate under vacuum and wash with cold ethanol (2 x 10 mL).

• Neutralization: Suspend the solid in saturated aqueous NaHCO₃ (30 mL) and stir for 30 minutes to yield the free base. Filter, wash with distilled water, and dry in vacuo.

Quality Control Checkpoints:

• LC-MS: Confirm the loss of the bromine isotope pattern (M and M+2 peaks of equal intensity) and the appearance of the desired

  mass.

• ¹H NMR: Look for the diagnostic singlet of the thiazole C5-proton at

  7.20 – 7.50 ppm[2].

Protocol B: Late-Stage SNAr Diversification

Objective: Substitute the 5-fluoro group with a cyclic amine (e.g., morpholine) to build the solvent-exposed domain of the inhibitor.

Reagents:

• Thiazole intermediate from Protocol A (1.0 eq, 5 mmol)

• Morpholine (1.5 eq, 7.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 10 mmol)

• Anhydrous DMSO (20 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 50 mL sealed tube, dissolve the thiazole intermediate in anhydrous DMSO.

• Reagent Addition: Add morpholine followed by DIPEA. Causality: DIPEA acts as a non-nucleophilic proton sponge to sequester the generated HF, driving the equilibrium forward and preventing product inhibition[4].

• Substitution: Seal the tube and heat the reaction mixture to 100 °C in an oil bath for 8 hours. The electron-withdrawing nitrile group stabilizes the Meisenheimer intermediate, facilitating the expulsion of the fluoride ion.

• Monitoring (Self-Validation): Analyze via LC-MS. The mass should shift by

  Da (addition of morpholine Da, minus fluorine Da, minus proton Da).

• Workup: Cool the mixture to room temperature and pour it into 100 mL of ice-cold water. Stir vigorously for 20 minutes. The product will precipitate as a solid.

• Purification: Filter the solid and purify via flash column chromatography (DCM:MeOH gradient, 100:0 to 95:5) to obtain the analytically pure kinase inhibitor.

Conclusion

The strategic utilization of 2-(2-Bromoacetyl)-5-fluorobenzonitrile allows medicinal chemists to rapidly navigate chemical space. By decoupling the construction of the hinge-binding core (Hantzsch synthesis) from the solvent-exposed periphery (SNAr), researchers can generate highly diverse libraries of kinase inhibitors with exceptional atom economy and operational simplicity.

References

• Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications National Institutes of Health (PMC) URL:[Link]

• Development of an SNAr Reaction: A Practical and Scalable Strategy To Sequester and Remove HF White Rose Research Online URL: [Link]

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives SciSpace URL:[Link]

Sources

• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. scispace.com [scispace.com]

2-(2-Bromoacetyl)-5-fluorobenzonitrile in fragment-based drug discovery

Application Note: Dual-Modality Covalent Fragment Screening Using 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Prepared by: Senior Application Scientist, Biophysical Screening & FBDD Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

In the modern landscape of Fragment-Based Drug Discovery (FBDD), targeting "undruggable" proteins—such as E3 ligases, transcription factors, and intrinsically disordered proteins—requires innovative chemical modalities[1]. Traditional fragments often suffer from low initial binding affinities, making them difficult to detect and optimize. Covalent fragment screening circumvents this by utilizing electrophilic "warheads" to form irreversible bonds with nucleophilic residues (primarily cysteine), driving the binding equilibrium forward and enabling high target occupancy[2].

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a highly specialized, dual-modality chemical probe designed for advanced FBDD campaigns. Its architecture is explicitly engineered to provide both a reactive handle for covalent trapping and a spectroscopic handle for biophysical validation:

• The Electrophilic Warhead (Bromoacetyl): As an

  -haloketone, the bromoacetyl group is a potent electrophile. It acts via a proximity-driven mechanism. In bulk solvent, its reaction rate with thiols is slow; however, when non-covalent interactions pre-orient the fragment in a protein pocket, the effective local concentration spikes, leading to rapid, irreversible thioether bond formation[2].

• The Spectroscopic Reporter (5-Fluoro): Fluorine-19 (

  ) is an ideal NMR nucleus (spin ½, 100% natural abundance). Because fluorine is virtually absent in biological macromolecules, it provides a zero-background signal[3]. The chemical shift of is exquisitely sensitive to changes in the local electronic environment, making it a perfect reporter for ligand-observed screening[4].

• The Scaffold (Benzonitrile): The rigid aromatic ring provides structural vectorization, while the nitrile group offers strong dipole interactions and acts as a hydrogen-bond acceptor.

By combining these features, this fragment allows researchers to execute a self-validating screening workflow: primary screening via Intact LC-MS to confirm covalent stoichiometry, followed by orthogonal validation via

NMR to confirm specific pocket binding.

Dual-Modality Screening Workflow

The following diagram illustrates the mechanistic pathway of the fragment transitioning from a free state to a covalently bound adduct, tracked simultaneously by two orthogonal biophysical techniques.

Caption: Dual-modality screening workflow utilizing 19F NMR and Intact LC-MS for covalent hit validation.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must be designed as a self-validating system. This means incorporating internal controls that actively rule out false positives (e.g., non-specific aggregation or promiscuous reactivity).

Protocol A: Intact Protein LC-MS (Stoichiometry & Reactivity)

Causality: Intact mass spectrometry is utilized over bottom-up proteomics at the primary screening stage because it instantly reveals the labeling stoichiometry. A highly reactive, promiscuous fragment will label multiple surface cysteines or lysines (yielding +322 Da, +483 Da shifts). A high-quality fragment will yield a single, clean +161 Da mass shift, indicating that the reaction is driven by specific pocket binding rather than indiscriminate reactivity[1].

Step-by-Step Methodology:

• Protein Preparation: Dilute the target protein to 2–5 µM in a mass-spectrometry-compatible buffer (e.g., 20 mM Ammonium Acetate, pH 7.4). Control: Prepare a parallel sample using a Cys-to-Ser mutant of the target protein to validate that labeling is strictly dependent on the active-site nucleophile.

• Fragment Incubation: Add 2-(2-Bromoacetyl)-5-fluorobenzonitrile to a final concentration of 50 µM (10x to 25x molar excess). Maintain DMSO concentration at

  1% v/v.

• Time-Course Sampling: Incubate at 25°C. Quench aliquots at 1 h, 4 h, and 24 h using 0.1% Formic Acid. Causality: Tracking the reaction over time allows for the calculation of the pseudo-first-order rate constant (

  ) and the efficiency parameter ( ).

• LC-MS Acquisition: Inject samples onto a C4 desalting microbore column coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF). Use a rapid water/acetonitrile gradient.

• Deconvolution: Process the raw envelope spectra using deconvolution software (e.g., MaxEnt1) to obtain the zero-charge intact mass. Look for a mass shift of +161 Da (Loss of HBr during thioether formation).

Protocol B: Ligand-Observed NMR (Binding Dynamics)

Causality: The Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence measures the transverse relaxation time (

). Small molecules in solution tumble rapidly, resulting in long times and sharp NMR signals. When the fragment binds to a massive protein, it adopts the protein's slow tumbling rate. This drastically shortens the , causing the signal to broaden and attenuate[5].

Step-by-Step Methodology:

• Cocktail Assembly: To maximize throughput, pool 2-(2-Bromoacetyl)-5-fluorobenzonitrile with 4–5 other fluorinated fragments. Critical Rule: Ensure the

  chemical shifts of all cocktail members are separated by at least 0.5 ppm to prevent signal overlap[6].

• Sample Preparation: Prepare the NMR sample containing 50 µM of the fragment cocktail in 50 mM Tris-d11, 150 mM NaCl, pH 7.4, with 10% D₂O (for spectrometer lock).

• Baseline Acquisition: Acquire a reference 1D

  CPMG spectrum without the protein to establish the maximum signal intensity ( ).

• Target Addition & Acquisition: Add the target protein to a final concentration of 5 µM. Re-acquire the CPMG spectrum to measure the bound intensity (

  ).

• Self-Validation (Displacement): Add a known high-affinity, non-covalent competitor (if available) at 100 µM. Causality: If the fragment is specifically bound to the active site, the competitor will displace it, and the

  signal will recover. If the signal remains attenuated, the fragment has either bound allosterically, covalently cross-linked, or aggregated.

Hit Triage & Decision Logic

To systematically eliminate false positives, the data from both protocols must be integrated. The following decision tree dictates the triage process for advancing 2-(2-Bromoacetyl)-5-fluorobenzonitrile derivatives into hit-to-lead chemistry.

Caption: Logical decision tree for triaging covalent fragment hits to eliminate false positives.

Quantitative Data Interpretation

Summarizing the quantitative thresholds is critical for establishing a go/no-go decision matrix. Table 1 outlines the expected metrics for a validated hit.

Table 1: Quantitative Metrics for Fragment Validation

Analytical Technique	Parameter Measured	Threshold for "Hit" Status	Mechanistic Implication
Intact LC-MS	Mass Shift ( )	Exactly +161 Da	Formation of a single thioether bond via displacement of the bromide leaving group.
Intact LC-MS	Labeling Stoichiometry	single adduct at 24h	Specific, proximity-driven binding; lack of indiscriminate reactivity.
NMR (CPMG)	Signal Attenuation ( )	decrease in peak area	Fragment adopts the slow tumbling correlation time of the target macromolecule.
NMR (1D)	Chemical Shift Perturbation	ppm	Alteration of the fluorine atom's electronic environment upon entering the binding pocket.
Control MS (Cys-Mutant)	Mass Shift ( )	0 Da (No labeling)	Confirms the -haloketone is exclusively targeting the intended nucleophilic cysteine.

Conclusion

The integration of 2-(2-Bromoacetyl)-5-fluorobenzonitrile into FBDD libraries provides a powerful mechanism to drug challenging targets. By combining the irreversible trapping capability of the bromoacetyl group with the high-fidelity readout of the fluorine reporter, researchers can confidently identify atom-efficient starting points for medicinal chemistry optimization.

References

• Title : Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery Source : MDPI URL : 4

• Title : A beginner's guide to 19F NMR and its role in drug screening Source : Canadian Science Publishing URL : 5

• Title : 19F NMR Fragment Screening Platform Source : University College London URL :6

• Title : ligand-observed and protein-observed 19 F NMR applications for fragment-based drug discovery Source : RSC Publishing URL : 3

• Title : Covalent fragment screening to inhibit the E3 ligase activity of bacterial NEL enzymes SspH1 and SspH2 Source : ChemRxiv URL :2

• Title : Advancing Drug Discovery With Covalent Fragment Screening Source : Evotec URL : 1

Sources

• 1. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. 19 F NMR viewed through two different lenses: ligand-observed and protein-observed 19 F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00085C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. 19F NMR Fragment Screening Platform | Faculty of Life Sciences [ucl.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Welcome to the technical support center for 2-(2-Bromoacetyl)-5-fluorobenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions involving this versatile, yet reactive, intermediate. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, grounding our advice in established chemical principles.

Frequently Asked Questions (FAQs)

This section covers fundamental questions regarding the handling, storage, and inherent reactivity of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Q1: What are the primary safety concerns when handling 2-(2-Bromoacetyl)-5-fluorobenzonitrile?

A1: Like many α-bromo ketones, 2-(2-Bromoacetyl)-5-fluorobenzonitrile is a potent lachrymator, meaning it is a powerful eye irritant that can cause significant tearing.[1] It is also a skin irritant.[1][2] Always handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical safety goggles, a lab coat, and chemical-resistant gloves.[1]

Q2: How should I properly store this compound to ensure its stability?

A2: α-bromo ketones can be thermally unstable and susceptible to decomposition.[1][3] To maximize shelf life, store 2-(2-Bromoacetyl)-5-fluorobenzonitrile in a cool, dark, and dry environment, preferably in a refrigerator under an inert atmosphere (e.g., nitrogen or argon).[1] Keep the container tightly sealed to prevent exposure to moisture, which can lead to hydrolysis.[1]

Q3: I've noticed my stored compound has turned yellow/brown. Is it still usable?

A3: A color change to yellow or brown, often accompanied by a sharp, acrid odor, indicates decomposition.[1] The primary decomposition pathways are dehydrobromination (elimination of HBr) and hydrolysis.[1] While the presence of minor colored impurities may not always prevent a reaction, it will invariably lead to lower yields and more complex purification. It is highly recommended to use fresh or purified material for best results. If you must use discolored material, consider purifying it by recrystallization from a suitable solvent like petroleum ether prior to use.[3][4]

Q4: What makes the α-bromoacetyl group so reactive?

A4: The reactivity stems from two key features. First, the bromine atom is a good leaving group. Second, the adjacent carbonyl group is strongly electron-withdrawing, which makes the α-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles in SN2 reactions.[5] This high reactivity is precisely what makes it a valuable building block for synthesizing heterocycles and other complex molecules.[5]

Troubleshooting Guide: Synthesis and Reactions

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis and subsequent use of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Part A: Troubleshooting the Synthesis (α-Bromination of 2-Acetyl-5-fluorobenzonitrile)

The most common method for synthesizing the title compound is via the direct α-bromination of 2-acetyl-5-fluorobenzonitrile.

Q1: My α-bromination reaction has a low yield or is not proceeding to completion. What are the likely causes?

A1: Low conversion is a frequent issue. A logical workflow can help diagnose the problem.

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// Causal Explanations (as distinct nodes) Reagent_Cause [label="Cause: Inactive brominating agent (old Br₂, NBS).\nSolution: Use fresh, properly stored reagents.", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; Catalyst_Cause [label="Cause: Insufficient acid catalyst (for enol formation).\nSolution: Ensure adequate H+ source (e.g., HBr, Acetic Acid).", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; Temp_Cause [label="Cause: Temperature too low (slow kinetics).\nSolution: Modestly increase temperature, but monitor for side reactions.", shape=note, fillcolor="#FBBC05", fontcolor="#202124"]; Time_Cause [label="Cause: Insufficient reaction time.\nSolution: Monitor reaction by TLC to determine completion.", shape=note, fillcolor="#FBBC05", fontcolor="#202124"];

// Linking causes to steps Check_Reagents -> Reagent_Cause [style=dashed, arrowhead=none]; Check_Catalyst -> Catalyst_Cause [style=dashed, arrowhead=none]; Check_Temp -> Temp_Cause [style=dashed, arrowhead=none]; Check_Time -> Time_Cause [style=dashed, arrowhead=none]; }

Figure 1: Logical workflow for troubleshooting low yield in α-bromination reactions.

Detailed Explanation:

• Reagent Quality: Brominating agents like N-Bromosuccinimide (NBS) can degrade over time. If using NBS, ensure it has been stored correctly (protected from light and moisture).[6] For liquid bromine, ensure it has not been contaminated.

• Catalyst: Acid-catalyzed bromination proceeds via an enol intermediate.[5][7] The formation of this enol is often the rate-determining step.[8][9] Ensure a sufficient amount of acid catalyst (e.g., acetic acid as the solvent, or catalytic HBr) is present to facilitate enolization.

• Temperature: While higher temperatures increase reaction rates, they can also promote the formation of byproducts or decomposition.[1][6] The optimal temperature balances reaction speed with selectivity. For many acetophenones, temperatures between room temperature and 90°C are reported, depending on the specific reagents.[10]

• Reaction Time: These reactions are not always instantaneous. It is crucial to monitor the disappearance of the starting material using Thin Layer Chromatography (TLC) to know when the reaction is complete.[6][10]

Q2: My reaction is producing significant amounts of di-brominated byproduct. How can I improve selectivity for the mono-bromo product?

A2: Polybromination is a common side reaction, especially under basic conditions where each successive bromination is faster than the first due to the inductive effect of the halogen.[7]

• Use Acidic Conditions: Acid-catalyzed bromination is generally more selective for mono-bromination because the first bromine atom added deactivates the carbonyl oxygen towards further protonation, slowing down subsequent enol formation and halogenation.[7]

• Control Stoichiometry: Use a precise molar ratio of the brominating agent to the ketone (typically 1.0 to 1.1 equivalents). A large excess of the brominating agent will inevitably lead to polybromination.[6]

• Control Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetic product.[6]

• Gradual Addition: Add the brominating agent (e.g., a solution of bromine in acetic acid) dropwise to the ketone solution. This keeps the instantaneous concentration of the brominating agent low, disfavoring multiple additions to the same molecule.[2]

Part B: Troubleshooting Reactions Using 2-(2-Bromoacetyl)-5-fluorobenzonitrile

A primary application of this compound is in the Hantzsch thiazole synthesis.

Q1: My Hantzsch thiazole synthesis with thiourea is giving a low yield. What are the common causes?

A1: The Hantzsch synthesis is typically high-yielding, so low yields often point to specific issues.[11][12]

• Purity of the α-Bromo Ketone: As discussed in FAQ Q3, using a decomposed starting material is a primary cause of low yields.[13] The HBr released during decomposition can interfere with the reaction, and the impurities lead to a complex reaction mixture.

• Incorrect Stoichiometry: While some procedures use a slight excess of the thioamide, a large excess is usually unnecessary.[11] Ensure you are using the correct molar ratios (typically 1.0 eq of α-bromo ketone to 1.0-1.5 eq of thiourea).

• Insufficient Heating: The reaction, which involves an initial SN2 step followed by cyclization and dehydration, typically requires heat to proceed efficiently.[11][14] Refluxing in a solvent like ethanol or methanol is common.[11][13]

• Incomplete Precipitation: The immediate product of the Hantzsch synthesis is the HBr salt of the aminothiazole, which can be soluble in the reaction solvent (e.g., methanol).[14] The reaction mixture must be neutralized with a weak base (like sodium carbonate or ammonia) to deprotonate the product, causing it to precipitate.[11][14] Incomplete neutralization will result in product loss.

Q2: I've isolated a product from my Hantzsch synthesis, but the NMR spectrum is complex and doesn't match the expected 2-amino-4-(2-cyano-4-fluorophenyl)thiazole.

A2: This points to the formation of byproducts or intermediates.

• Unreacted Starting Material: Check for signals corresponding to 2-(2-bromoacetyl)-5-fluorobenzonitrile. If present, the reaction was incomplete. Consider extending the reaction time or increasing the temperature.

• Intermediate Formation: The reaction proceeds through an initial S-alkylation of thiourea, followed by cyclization.[15] In some cases, if the cyclization/dehydration is slow, you might isolate the non-aromatized intermediate. Ensure sufficient heating and reaction time to drive the reaction to the final aromatic thiazole product.[14]

• Side Reactions: The nitrile group on the benzonitrile ring is generally stable under these conditions, but the high reactivity of the α-bromo ketone could potentially lead to self-condensation or other side reactions if conditions are not optimized. Ensure the thiourea is added promptly and the reaction is heated as per the protocol.

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// Connections BromoKetone -> SN2; Thiourea -> SN2; SN2 -> Intermediate; Intermediate -> Cyclization; Cyclization -> Dehydration; Dehydration -> Product; }

Figure 2: Key reaction pathway for the Hantzsch thiazole synthesis.

Optimized Experimental Protocols

The following protocols are provided as a validated starting point for your experiments. Always perform reactions on a small scale first to optimize conditions for your specific setup and reagent batches.

Protocol 1: Synthesis of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

This protocol uses acid-catalyzed conditions to favor mono-bromination.

• Materials:

  • 2-Acetyl-5-fluorobenzonitrile

  • Bromine (Br₂)

  • Glacial Acetic Acid

  • Ice water

  • Ethyl Acetate

  • Saturated Sodium Bicarbonate solution

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-acetyl-5-fluorobenzonitrile (1.0 eq.) in glacial acetic acid.

  • Cool the flask in an ice bath to 0-5 °C.

  • Prepare a solution of bromine (1.05 eq.) in glacial acetic acid.

  • Add the bromine solution dropwise to the stirred ketone solution over 30-60 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase) until the starting material is consumed.[10]

  • Carefully pour the reaction mixture into a beaker containing ice water with vigorous stirring. A precipitate should form.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize acetic acid), and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or petroleum ether).[4]

Protocol 2: Hantzsch Synthesis of 2-Amino-4-(2-cyano-4-fluorophenyl)thiazole

This protocol uses standard thermal conditions for the cyclocondensation reaction.[11]

• Materials:

  • 2-(2-Bromoacetyl)-5-fluorobenzonitrile

  • Thiourea

  • Ethanol (or Methanol)

  • 5% Sodium Carbonate (Na₂CO₃) solution

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 2-(2-bromoacetyl)-5-fluorobenzonitrile (1.0 eq.) and thiourea (1.2 eq.) in ethanol.[13]

  • Heat the mixture to reflux with stirring.

  • Monitor the reaction by TLC until the α-bromo ketone spot disappears (typically 1-3 hours).[13]

  • Cool the reaction mixture to room temperature.

  • Pour the reaction contents into a beaker containing 5% aqueous sodium carbonate solution and stir for 15-30 minutes.[11] A solid should precipitate.

  • Collect the solid product by vacuum filtration through a Buchner funnel.

  • Wash the filter cake thoroughly with cold water to remove any inorganic salts.

  • Allow the collected solid to air dry or dry in a vacuum oven to a constant weight. The product is often pure enough for subsequent steps, but can be recrystallized from ethanol if needed.

Data Summary Table

The following table provides representative conditions for the Hantzsch thiazole synthesis, highlighting key parameters for optimization.

Parameter	Condition	Rationale & Key Considerations	Reference
Solvent	Ethanol, Methanol	Protic solvents that readily dissolve the starting materials.	[11][13]
Thiourea Stoichiometry	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of the limiting α-bromo ketone.	[11]
Temperature	Reflux (e.g., ~78°C for EtOH)	Provides the necessary activation energy for cyclization and dehydration.	[13][14]
Reaction Time	1 - 4 hours	Highly dependent on substrate. Monitor by TLC for completion.	[13]
Work-up	Neutralization (Na₂CO₃, NH₃)	Crucial for deprotonating the thiazolium salt to precipitate the neutral, less soluble product.	[11][14]
Purification	Precipitation/Recrystallization	The product often precipitates in high purity upon neutralization. Recrystallization from ethanol can further enhance purity.	[4][11]

Disclaimer

The information provided in this technical support guide is intended for use by trained professionals in a laboratory setting. All procedures should be carried out with appropriate safety precautions. The reaction conditions described are representative and may require optimization for specific substrates and laboratory conditions.

References

• CN103936622A - 5-bromo-2-fluorobenzonitrile synthesis method - Google P

• Synthesis method of 5-(2-bromoacetyl)-2-hydroxybenzaldehyde - Eureka | Patsnap. (URL: [Link])

• CN101898976A - The preparation method of 2-fluoro-5-bromobenzonitrile - Google P

• 22.3: Alpha Halogenation of Aldehydes and Ketones - Chemistry LibreTexts. (URL: [Link])

• 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition. (URL: [Link])

• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC. (URL: [Link])

• CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google P

• (PDF) Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - ResearchGate. (URL: [Link])

• Hantzsch Thiazole Synthesis - Chem Help Asap. (URL: [Link])

• Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• (PDF) Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - ResearchGate. (URL: [Link])

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC. (URL: [Link])

• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - RSC Publishing - Rsc.org. (URL: [Link])

• phenacyl bromide - Organic Syntheses Procedure. (URL: [Link])

• α-Bromoketone synthesis by bromination - Organic Chemistry Portal. (URL: [Link])

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC. (URL: [Link])

• Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. (URL: [Link])

• Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (URL: [Link])

• Aldehydes and Ketones: 14 Reactions With The Same Mechanism. (URL: [Link])

• Hantzsch thiazole synthesis - laboratory experiment - YouTube. (URL: [Link])

• Ketone halogenation - Wikipedia. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemhelpasap.com [chemhelpasap.com]
• 12. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. youtube.com [youtube.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Synthesis with 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Welcome to the Advanced Technical Support Guide for the synthesis and derivatization of 2-(2-Bromoacetyl)-5-fluorobenzonitrile . As a polyfunctional building block, this molecule is highly prized in medicinal chemistry for accessing complex heterocycles, including quinazolines and indoles. However, its dense array of reactive sites—an electrophilic α-bromoketone, a hydrolyzable nitrile, and an activated aryl fluoride—makes it a "double-edged sword" that is highly prone to side reactions.

As an Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind common synthetic failures and provide self-validating protocols to ensure chemoselectivity.

Part 1: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: When reacting 2-(2-bromoacetyl)-5-fluorobenzonitrile with primary amines, my LC-MS shows a mass +18 Da higher than expected, or a complete loss of the fluorine atom. What is happening?

The Issue: You are observing Nucleophilic Aromatic Substitution (SNAr) at the 5-fluoro position, either competing with or completely overriding the desired SN2 alkylation at the α-carbon. Mechanistic Causality: In this molecule, the fluorine atom is located at position 5. This places it para to the strongly electron-withdrawing carbonyl group of the bromoacetyl moiety, and meta to the nitrile group. The para-carbonyl group acts as a powerful electron sink, stabilizing the anionic Meisenheimer complex during nucleophilic attack on the C-F bond[1]. Recent kinetic studies indicate that SNAr reactions on fluorobenzonitriles can proceed via a borderline or concerted mechanism that is highly sensitive to the hardness of the nucleophile and the basicity of the environment[1]. The Fix: To favor the SN2 pathway, you must lower the activation energy for α-alkylation while suppressing SNAr.

• Solvent: Switch from highly polar aprotic solvents (like DMF or DMSO, which stabilize the SNAr transition state) to less polar solvents like THF or dichloromethane (DCM).

• Temperature: Strictly maintain the reaction temperature below 15 °C. SNAr typically requires higher thermal activation compared to the highly facile SN2 displacement of an α-bromoketone.

Q2: I used sodium methoxide to facilitate the substitution, but I isolated a complex mixture. The major byproduct lacks a ketone carbonyl stretch (~1700 cm⁻¹) in the IR spectrum. Why?

The Issue: You have triggered a Favorskii Rearrangement . Mechanistic Causality: The α-bromoketone moiety is highly sensitive to strong bases. Alkoxides (like NaOMe) or strong hydride bases (like NaH) will deprotonate the α'-carbon (if available) or directly attack the carbonyl carbon. This initiates the formation of a transient cyclopropanone intermediate, which rapidly collapses to form a rearranged ester (or a carboxylic acid in aqueous conditions)[2]. The Fix: You must control the pKa of your reaction medium. Use mild, heterogeneous inorganic bases such as Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃). These bases are strong enough to neutralize the HBr byproduct of the SN2 reaction but not strong enough to initiate the enolization required for the Favorskii rearrangement[2].

Q3: My reaction with a diamine yielded a product with no nitrile peak (~2220 cm⁻¹) in the IR spectrum. Did the nitrile hydrolyze?

The Issue: It is likely not simple hydrolysis, but rather an Unintended Cyclization . Mechanistic Causality: The ortho relationship between the bromoacetyl group and the nitrile group makes this molecule a perfect bis-electrophile. After the initial SN2 displacement of the bromide by the nucleophile, the newly attached amine is positioned in close proximity to the electrophilic nitrile carbon. This proximity drives an intramolecular nucleophilic addition across the C≡N triple bond, leading to the formation of heterocycles such as quinazolines or isoindolines[3][4]. The Fix: If cyclization is undesired, use bulky secondary amines to introduce steric hindrance, preventing the intramolecular attack. If cyclization is desired (e.g., synthesizing quinazoline APIs), you can drive the reaction to completion by elevating the temperature and using an alcohol solvent (like EtOH)[4].

Part 2: Quantitative Data & Spectroscopic Markers

To rapidly diagnose side reactions, compare your analytical data against this self-validating troubleshooting matrix.

Side Reaction Pathway	Primary Cause	Spectroscopic Marker (NMR / IR / MS)	Mitigation Strategy
SNAr (Defluorination)	Hard nucleophiles, high heat, DMF/DMSO	¹⁹F NMR: Complete loss of fluorine signal.MS: Loss of 19 Da (F), addition of nucleophile mass.	Use THF/DCM; keep temperature < 15 °C; use softer nucleophiles.
Favorskii Rearrangement	Strong bases (Alkoxides, NaH, NaOH)	IR: Loss of ketone C=O (~1700 cm⁻¹), appearance of ester C=O (~1735 cm⁻¹).	Switch to mild, heterogeneous bases (K₂CO₃, Cs₂CO₃).
Unintended Cyclization	Bifunctional nucleophiles, ortho-proximity	IR: Disappearance of -C≡N stretch (~2220 cm⁻¹).¹H NMR: Appearance of broad -NH or -NH₂ signals.	Use sterically hindered nucleophiles; avoid prolonged reflux.
Over-alkylation	Excess primary amine	LC-MS: Mass corresponds to dialkylated product.	Use stoichiometric control (1.0 eq nucleophile); slow addition.

Part 3: Experimental Methodologies

Protocol A: Chemoselective SN2 α-Alkylation (Avoiding SNAr and Favorskii)

This protocol is designed as a self-validating system. By using a heterogeneous base and strict temperature control, we selectively lower the activation barrier for SN2 while starving the SNAr and Favorskii pathways of the thermal and basic energy they require.

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 equiv, 10 mmol) in anhydrous THF (0.2 M concentration).

• Base Addition: Add finely powdered, oven-dried K₂CO₃ (1.5 equiv, 15 mmol). Note: The heterogeneous nature of K₂CO₃ prevents localized spikes in pH, mitigating Favorskii rearrangement risks.

• Temperature Control: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0–5 °C for 15 minutes.

• Nucleophile Addition: Dissolve the secondary amine (1.05 equiv, 10.5 mmol) in a small volume of THF. Add this solution dropwise over 30 minutes using a syringe pump.

• Monitoring: Stir the reaction at 0–10 °C. Monitor via LC-MS or TLC every 30 minutes. The SN2 reaction should reach completion within 2–4 hours without the appearance of the defluorinated SNAr byproduct.

• Workup: Filter the reaction mixture through a pad of Celite to remove the inorganic salts. Concentrate the filtrate under reduced pressure (bath temp < 30 °C to prevent thermal degradation) and purify via flash column chromatography.

Protocol B: Intentional Cyclization to Quinazoline Derivatives

If your goal is to utilize the ortho-relationship of the functional groups to build a heterocyclic core[4], use this protocol.

• Preparation: Dissolve 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 equiv) and an amidine/guanidine derivative (1.2 equiv) in absolute ethanol.

• Activation: Add sodium acetate (NaOAc, 2.0 equiv) to act as a mild buffer and facilitate the initial SN2 displacement.

• Cyclization: Heat the mixture to reflux (78 °C) for 4–6 hours. The initial α-alkylation will be followed by an intramolecular attack on the nitrile group.

• Isolation: Cool the reaction to room temperature. The resulting quinazoline derivative will typically precipitate from the ethanol. Isolate via vacuum filtration and wash with cold ethanol.

Part 4: Mechanistic Visualizations

Mechanistic divergence of 2-(2-Bromoacetyl)-5-fluorobenzonitrile under varying reaction conditions.

Step-by-step optimization workflow to ensure chemoselective α-alkylation.

References

• A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles Chemical Science (RSC Publishing) URL:[Link]

• A Novel Series of Acylhydrazones as Potential Anti-Candida Agents: Design, Synthesis, Biological Evaluation MDPI URL:[Link]

Sources

• 1. A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01856K [pubs.rsc.org]
• 2. 1-Bromobut-3-en-2-one | 155622-69-8 | Benchchem [benchchem.com]
• 3. A Novel Series of Acylhydrazones as Potential Anti-Candida Agents: Design, Synthesis, Biological Evaluation and In Silico Studies | MDPI [mdpi.com]
• 4. ossila.com [ossila.com]

Purification methods for products of 2-(2-Bromoacetyl)-5-fluorobenzonitrile reactions

Technical Support Center: Purification & Troubleshooting for 2-(2-Bromoacetyl)-5-fluorobenzonitrile Reaction Products

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the downstream processing of reactions involving 2-(2-Bromoacetyl)-5-fluorobenzonitrile . This specific building block presents unique purification challenges due to its dual-reactivity profile. It contains a highly electrophilic

-bromoketone (ideal for SN2 displacements and heterocycle synthesis)[1] and a highly activated 5-fluoroaryl ring. The electron-withdrawing nitrile (meta) and carbonyl (para) groups significantly lower the lowest unoccupied molecular orbital (LUMO) of the aromatic ring, making the fluorine highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[2]. Furthermore, residual -bromoketones are thermally labile lachrymators that readily degrade on acidic media[3].

This guide provides field-proven, self-validating protocols to troubleshoot common purification failures, ensuring high-purity isolation of your target compounds.

Part 1: Core Troubleshooting FAQs

Q1: My purified product is contaminated with unreacted 2-(2-Bromoacetyl)-5-fluorobenzonitrile, and it streaks heavily on silica. How can I remove it? Causality & Solution:

-Bromoketones are notoriously unstable on standard acidic silica gel (pKa ~4.5–5.5). The acidic silanol groups catalyze enolization and subsequent hydrolysis or polymerization. This releases hydrogen bromide (HBr), which autocatalyzes further degradation, leading to the characteristic brown/black streaking and poor separation[3][4]. Solution: Do not rely solely on chromatography. Implement a chemical scavenging workup . By adding a highly polar, water-soluble nucleophile (like mercaptoacetic acid) during the aqueous workup, the unreacted -bromoketone is rapidly converted into a thioether carboxylic acid via SN2. This adduct is easily deprotonated with a mild base and washed away in the aqueous layer.

Q2: When reacting this compound with primary/secondary amines, I isolate a highly polar yellow byproduct instead of my target SN2 product. What is it? Causality & Solution: You are likely observing the SNAr byproduct. Because the fluorine atom is highly activated by the para-carbonyl and meta-nitrile groups, strong nucleophiles (like amines) can attack the aromatic ring, displacing the fluoride ion via a stabilized Meisenheimer complex[2]. Solution: To prevent this, you must kinetically favor the SN2 reaction at the

-carbon over the SNAr reaction. Lower the reaction temperature (e.g., 0 °C to room temperature) and avoid using excess reactant amine as the base. Instead, use a stoichiometric amount of a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to neutralize the generated HBr.

Q3: My target heterocycle (e.g., thiazole/imidazole) degrades or has terrible recovery during column chromatography. How do I fix this? Causality & Solution: Basic nitrogen-containing heterocycles synthesized from

-bromoketones[1] bind strongly to the acidic silanol groups on standard silica gel. This leads to irreversible chemisorption or acid-catalyzed degradation on the column. Solution: Deactivate the silica gel by pre-flushing the column with 1% (v/v) triethylamine (TEA) in your non-polar solvent. This neutralizes the active acidic sites. Always run the column as quickly as possible to minimize residence time[3].

Q4: I tried to recrystallize my final product, but it "oils out" at the bottom of the flask instead of forming crystals. Why? Causality & Solution: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of your product is lower than the temperature at which it saturates the solvent, or when the solution is cooled too rapidly, favoring the formation of a supersaturated oil rather than an ordered crystal lattice[4]. Solution: Switch to a solvent system with a lower boiling point (e.g., MTBE/hexane instead of EtOAc/heptane). Ensure the compound is fully dissolved in the minimum amount of hot solvent, and allow the flask to cool very slowly to room temperature before applying an ice bath. Adding a seed crystal at the cloud point is highly recommended[4].

Part 2: Quantitative Data Presentation

Table 1: Comparison of Purification Strategies for

-Bromoketone Reaction Products

Purification Method	Target Impurity Removed	Mechanistic Advantage (Pros)	Limitations (Cons)	Typical Yield Recovery
Chemical Scavenging (Thiol)	Unreacted -bromoketone	Converts neutral impurity to water-soluble salt; avoids silica degradation.	Requires extra workup steps; incompatible if product has reactive electrophiles.	85% - 95%
Deactivated Silica (1% TEA)	General impurities, baseline tars	Prevents chemisorption of basic heterocycles; stops acid-catalyzed decay.	Residual TEA must be removed via high vacuum; alters Rf values.	70% - 85%
Alumina Chromatography	Acid-sensitive byproducts	Naturally basic/neutral surface; excellent for delicate imidazoles/thiazoles.	Lower resolving power than silica; more expensive stationary phase.	75% - 90%
Recrystallization (Seeded)	Isomeric SNAr byproducts	Highest purity ceiling; removes structurally similar impurities.	Prone to "oiling out" if solvent boiling point exceeds product melting point.	50% - 75%

Part 3: Experimental Protocols

Protocol A: Chemical Scavenging Workup (Removal of Unreacted Starting Material)

Use this protocol when TLC indicates unreacted 2-(2-Bromoacetyl)-5-fluorobenzonitrile remains after the reaction is complete.

• Quench: Cool the crude reaction mixture to room temperature.

• Scavenge: Add 1.5 equivalents of mercaptoacetic acid and 2.0 equivalents of triethylamine (relative to the estimated unreacted starting material). Stir vigorously for 30 minutes.

• Partition: Dilute the mixture with Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

• Wash: Wash the organic layer sequentially with 1M aqueous NaOH (2x), distilled water (1x), and brine (1x).

• Self-Validation Step: Spot the organic layer on a TLC plate alongside the original crude mixture. The high-Rf spot corresponding to the

  -bromoketone should be completely absent, confirming successful scavenging into the aqueous layer.

• Isolate: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Amine-Deactivated Silica Gel Chromatography

Use this protocol for purifying basic heterocycles (e.g., thiazoles) synthesized from the

-bromoketone.

• Solvent Preparation: Prepare your mobile phase (e.g., Hexane/EtOAc). Add 1% (v/v) Triethylamine (TEA) to the entire solvent mixture.

• Column Packing: Slurry-pack the silica gel column using this TEA-spiked solvent. Flush with at least 2 column volumes to ensure all acidic silanol groups are neutralized.

• Loading: Dissolve the crude sample in a minimum amount of the mobile phase and load it onto the column bed.

• Elution: Elute the column rapidly using positive pressure. Minimizing residence time prevents on-column degradation.

• Self-Validation Step: Perform a 2D-TLC of the collected product fractions. If the compound spots at the exact same Rf in both dimensions without forming a baseline tail, the silica deactivation was successful and no degradation occurred.

• Concentration: Pool the product fractions and concentrate. Leave on a high-vacuum line overnight to remove residual TEA.

Part 4: Mandatory Visualization

Figure 1: Divergent reaction pathways of 2-(2-Bromoacetyl)-5-fluorobenzonitrile with nucleophiles.

Figure 2: Decision tree for the purification of 2-(2-Bromoacetyl)-5-fluorobenzonitrile reaction products.

Part 5: References

• National Institutes of Health (PMC). "Development of Amidine-Based Sphingosine Kinase 1 Nanomolar Inhibitors and Reduction of Sphingosine 1-Phosphate in Human Leukemia Cells." URL:[Link][1]

• National Institutes of Health (PMC). "SNAr Radiofluorination with In Situ-Generated [18F]Tetramethylammonium Fluoride." URL:[Link][2]

Sources

• 1. Development of Amidine-Based Sphingosine Kinase 1 Nanomolar Inhibitors and Reduction of Sphingosine 1-Phosphate in Human Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SNAr Radiofluorination with In Situ-Generated [18F]Tetramethylammonium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yield in the Alkylation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Welcome to the technical support center for the alkylation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical chemical transformation. The alkylation of this α-bromo ketone is a fundamental step in the synthesis of various pharmaceutical intermediates, including precursors to drugs like Lifitegrast.[1][2] Low yields can arise from a number of factors, including suboptimal reaction conditions, reagent impurity, and competing side reactions.

This document provides a structured approach to troubleshooting, moving from foundational concepts to specific, actionable protocols. Our goal is to empower you to diagnose issues systematically and optimize your reaction for maximum yield and purity.

Section 1: Understanding the Reaction - Core Principles

The alkylation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile is typically a nucleophilic substitution reaction, most often proceeding via an Sₙ2 (bimolecular nucleophilic substitution) mechanism.[3] In this reaction, a nucleophile (e.g., a primary or secondary amine) attacks the electrophilic carbon atom adjacent to the carbonyl group, displacing the bromide leaving group.

The Core Sₙ2 Mechanism

Caption: The Sₙ2 mechanism for alkylation.

Key Parameters and Their Scientific Rationale

• The Nucleophile: The choice of nucleophile is paramount. Primary and secondary amines are common. The nucleophilicity is influenced by the electron density and steric hindrance. Bulky nucleophiles can significantly slow down the reaction rate.[4]

• The Base: A base is often required to deprotonate the nucleophile (e.g., an amine to an amide) or to scavenge the HBr byproduct generated when using amine hydrohalide salts.

  • Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These are mild, heterogeneous bases suitable for many standard alkylations. Their effectiveness can be limited by solubility.

  • Organic Bases (e.g., DIPEA, Et₃N): These are homogeneous, non-nucleophilic bases used to neutralize acid byproducts.

  • Strong Bases (e.g., NaH, LDA): Used for deprotonating less acidic nucleophiles to form highly reactive anions. These require strictly anhydrous conditions and inert atmospheres.[5] The choice of base is critical for achieving high yields and minimizing side reactions.[6]

• The Solvent: The solvent has a profound impact on Sₙ2 reaction rates.

  • Polar Aprotic Solvents (Recommended): Solvents like Acetonitrile (ACN), Dimethylformamide (DMF), and Dimethyl Sulfoxide (DMSO) are ideal. They solvate the cation of the base but do not form strong hydrogen bonds with the anionic nucleophile. This leaves the nucleophile "naked" and highly reactive, dramatically increasing the reaction rate.[3][7]

  • Polar Protic Solvents (Not Recommended): Solvents like water, methanol, or ethanol should be avoided. They form a "shell" of hydrogen bonds around the nucleophile, stabilizing it and reducing its reactivity, which slows down the Sₙ2 reaction significantly.[8]

• Temperature and Reaction Time: Higher temperatures increase the reaction rate but can also promote side reactions like elimination (E2) or decomposition.[9] It is crucial to monitor the reaction (e.g., by TLC or HPLC) to determine the optimal balance where the starting material is consumed without significant byproduct formation.[10]

Section 2: Frequently Asked Questions (FAQs)

Q1: My reaction is not proceeding to completion, and I still have a lot of starting material. What should I check first?

A1: Low or incomplete conversion is a common issue. Systematically check the following:

• Reagent Purity: Ensure the 2-(2-Bromoacetyl)-5-fluorobenzonitrile has not degraded (hydrolyzed). Verify the purity and activity of your nucleophile and base. Impurities can inhibit the reaction.[11]

• Anhydrous Conditions: Moisture can consume strong bases and hydrolyze the starting material. Ensure you are using dry solvents and an inert atmosphere (Nitrogen or Argon), especially when using bases like NaH.[11]

• Reaction Temperature: The reaction may require heating to overcome the activation energy. If running at room temperature, try a small-scale trial at a moderately elevated temperature (e.g., 50-60 °C).

• Mixing: In heterogeneous reactions (e.g., with K₂CO₃), ensure vigorous stirring to maximize the surface area and contact between reactants.[11]

Q2: I'm observing multiple spots on my TLC/HPLC analysis. What are the likely side products?

A2: Common side products in this alkylation include:

• Di-alkylation: If your nucleophile has more than one reactive site (e.g., a primary amine), it can react with two molecules of the bromo-ketone. This can be minimized by using an excess of the nucleophile or by slow, controlled addition of the alkylating agent.

• Elimination (E2) Product: The base can abstract a proton from the α-carbon, leading to an elimination reaction, especially at higher temperatures with sterically hindered bases.[12]

• Hydrolysis: The bromoacetyl group can be hydrolyzed to a hydroxyacetyl group if excess water is present, particularly under basic or acidic workup conditions.

• Self-condensation: The enolate of the product or starting material can potentially undergo side reactions.

Q3: Can I use a weaker base like sodium bicarbonate?

A3: It depends on your nucleophile. For highly nucleophilic amines, a weaker base may suffice to act as an acid scavenger. However, for less reactive nucleophiles, a stronger base like potassium carbonate or DIPEA is generally required to facilitate the reaction. A strong base like LDA is necessary if you need to fully deprotonate the nucleophile to form a more potent anionic nucleophile.[5][13]

Q4: My product appears to be degrading during silica gel chromatography. What are my options?

A4: The ketone and nitrile functionalities can be sensitive to acidic silica gel.

• Neutralize the Silica: Pre-treat your silica gel by slurrying it in your eluent containing a small amount of a neutral-izing agent (e.g., 1% triethylamine).

• Use Alternative Media: Consider using neutral alumina or a different stationary phase for your chromatography.

• Crystallization: If your product is a solid, recrystallization is often the best method to achieve high purity while avoiding decomposition.[2]

Section 3: Systematic Troubleshooting Guide

This section provides a logical workflow for diagnosing and resolving low-yield issues.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yields.

Data Presentation: Impact of Reaction Parameters

The following table summarizes expected outcomes based on parameter changes, providing a quick reference for optimization.

Parameter Adjusted	Potential Problem if Suboptimal	Recommended Action	Scientific Rationale
Solvent	Low reaction rate, incomplete conversion.	Switch from protic/nonpolar to a polar aprotic solvent (ACN, DMF).[7]	Polar aprotic solvents enhance nucleophile reactivity by not solvating the anion, accelerating the Sₙ2 rate.[3]
Base	No reaction or slow reaction.	Use a stronger base (e.g., K₂CO₃ instead of NaHCO₃) or a different type (e.g., DIPEA).	The base must be strong enough to deprotonate the nucleophile or effectively scavenge acid byproducts.[6]
Temperature	Incomplete conversion (too low); side products (too high).	Monitor by TLC/HPLC and optimize. Start at RT and gradually increase to 40-60 °C.	Balances the need for sufficient activation energy against the promotion of unwanted pathways like E2 elimination.[4]
Stoichiometry	Di-alkylation; unreacted starting material.	Use a slight excess of the limiting reagent (often the nucleophile, 1.1-1.2 eq).	Ensures complete consumption of the more valuable reagent and can suppress side reactions like di-alkylation.
Atmosphere	Hydrolysis of reagents; quenching of strong bases.	Use an inert atmosphere (N₂ or Ar) and anhydrous solvents.[11]	Prevents decomposition of moisture-sensitive reagents and starting materials.

Section 4: Validated Experimental Protocol (General Procedure)

This protocol provides a robust starting point for the N-alkylation of a generic primary/secondary amine. Note: This is a general guide and may require optimization for your specific nucleophile.

Materials & Equipment:

• Round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere setup (Nitrogen or Argon manifold)

• Syringes and needles for reagent transfer

• 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 eq)

• Nucleophile (e.g., amine) (1.1 eq)

• Base (e.g., K₂CO₃, powdered and dried) (1.5 eq)

• Anhydrous Acetonitrile (ACN) (0.1 - 0.2 M concentration)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under a positive pressure of nitrogen, add 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 eq) and the powdered, anhydrous potassium carbonate (1.5 eq).

• Solvent and Nucleophile Addition: Add anhydrous acetonitrile via syringe to the flask. Begin vigorous stirring. Add the nucleophile (1.1 eq) to the suspension at room temperature.

• Reaction Execution: Heat the reaction mixture to a set temperature (e.g., 50 °C) and allow it to stir.

• Monitoring: Monitor the reaction progress every 1-2 hours using Thin Layer Chromatography (TLC) or HPLC until the starting bromo-ketone spot is fully consumed.[10]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the inorganic base, washing the pad with a small amount of ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash with water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography or recrystallization to obtain the final product.

References

• Title: Practical Synthesis of 5,7-Dichlorotetrahydroisoquinoline-6- carboxylic Acid Key Intermediate of Lifitegrast (Xiidra) Source: ACS Omega URL: [Link]

• Title: Synthesis of Benzofuran-6-carboxylic Acid, an Intermediate of Lifitegrast with Low-Carbon Footprints Source: ACS Sustainable Chemistry & Engineering URL: [Link]

• Title: The synthesis route of two key intermediates and lifitegrast. Source: ResearchGate URL: [Link]

• Title: An Improved Synthetic Process of Two Key Intermediates and Their Application in the Synthesis of Lifitegrast Source: Thieme Connect URL: [Link]

• Title: SN2 Effect of Solvent Source: OpenOChem Learn URL: [Link]

• Title: Troubleshooting: How to Improve Yield Source: University of Rochester Chemistry Department URL: [Link]

• Title: Alkylation of Aldehydes and Ketones Source: Chemistry LibreTexts URL: [Link]

• Title: Factors That Affect SN2 Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: α-Alkylation of Aliphatic Ketones with Alcohols: Base Type as an Influential Descriptor Source: MDPI URL: [Link]

• Title: Alkylation at the Alpha Position of Aldehydes and Ketones Source: YouTube URL: [Link]

• Title: Solvent Effects on Sn2 Reactions Source: YouTube URL: [Link]

• Title: Lec7 - Alkylation at the Alpha Position of Ketones, Esters and Nitriles Source: YouTube URL: [Link]

• Title: Deciding SN1/SN2/E1/E2 - The Solvent Source: Master Organic Chemistry URL: [Link]

• Title: Ketone α-alkylation at the more-hindered site Source: Nature URL: [Link]

Sources

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. d-nb.info [d-nb.info]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. α-Alkylation of Aliphatic Ketones with Alcohols: Base Type as an Influential Descriptor [mdpi.com]
• 7. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Troubleshooting [chem.rochester.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. m.youtube.com [m.youtube.com]

Preventing decomposition of 2-(2-Bromoacetyl)-5-fluorobenzonitrile during reactions

Technical Support Center: Handling and Reactivity Optimization for 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter low yields, complex mixtures, or complete degradation when working with highly functionalized building blocks.

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a notoriously fickle, yet highly valuable, trifunctional intermediate. It contains an

-bromoketone, a nitrile, and an activated aryl fluoride. The very features that make it a versatile electrophile also make it highly susceptible to divergent decomposition pathways. This guide provides field-proven, mechanistically grounded solutions to stabilize this compound during your synthetic workflows.

Mechanistic Overview: The "Why" Behind the Degradation

Before diving into troubleshooting, we must establish the causality of the degradation. This molecule acts as a "chemical tripwire" because its functional groups activate one another toward unwanted side reactions:

• The

  -Bromoketone Vulnerability: The carbon-bromine bond is highly polarized and photolytically sensitive. Under basic conditions, the acidic -protons ( ) are easily abstracted to form an enolate, which can trigger self-condensation or the Favorskii rearrangement[1]. Furthermore, ambient light induces homolytic C-Br cleavage, leading to radical polymerization[2].

• Nucleophilic Aromatic Substitution (S

  Ar) at C5: The fluorine atom at the C5 position is highly activated. The strongly electron-withdrawing ketone is para to the fluorine, and the nitrile is meta. If you use a strong nucleophile (like a primary amine) to displace the bromide, it may erroneously attack the C5 position, displacing the fluorine via an S Ar pathway.

• Nitrile Hydrolysis: Aqueous bases or acids, particularly at elevated temperatures, will rapidly hydrolyze the cyano group to an amide or carboxylic acid.

Figure 1: Divergent reactivity and decomposition pathways of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Troubleshooting & FAQs

Q1: My reaction mixture turns dark violet or black within an hour of dissolving the starting material, and my yield is zero. What is happening? A: You are observing photolytic degradation.

-Bromoketones are highly sensitive to UV and visible light, which induces homolytic cleavage of the C-Br bond. This generates bromine radicals that initiate a runaway polymerization cascade, rapidly forming a dark, resinous mass[2].

• The Fix: Treat this compound like a photosensitive silver salt. Store the neat solid at -20 °C under argon[3]. Conduct all reactions in amber round-bottom flasks or wrap your glassware in aluminum foil.

Q2: I am trying to perform a simple S

2 displacement of the bromide using an amine, but LC-MS shows a complex mixture of polar byproducts. How do I fix this? A: You are likely triggering two competing side reactions: S Ar at the activated C5-fluoro position and base-catalyzed enolate formation. Aliphatic amines are basic enough to deprotonate the -carbon, and nucleophilic enough to attack the activated fluorine.

• The Fix: Transition to a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) or a mild inorganic base like anhydrous

  . Keep the reaction strictly at or below 0 °C during the addition phase to kinetically favor the highly reactive -bromo S 2 displacement over the S Ar pathway.

Q3: Can I use sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) to drive my alkylation reaction? A: Absolutely not. Strong bases will immediately deprotonate the

-position. In the presence of hydroxide or alkoxides, -bromoketones undergo the Favorskii rearrangement, contracting the ring or forming complex branched carboxylic acids/esters[1]. Furthermore, aqueous hydroxide will hydrolyze your nitrile group. Always use anhydrous, mild bases.

Quantitative Impact of Reaction Conditions

The table below summarizes our internal validation data regarding base and temperature selection when attempting a standard S

2 displacement on 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Reaction Condition	Base Classification	Temperature	Major Byproduct Observed	Desired S 2 Yield
NaOH (aq)	Strong Hydroxide	25 °C	Favorskii acid / Nitrile hydrolysis	< 5%
Triethylamine	Nucleophilic Amine	25 °C	S Ar adduct / Polymerization	30 - 40%
K CO (anhydrous)	Mild Inorganic	0 °C	Trace enolate dimers	75 - 85%
DIPEA	Sterically Hindered	-5 to 0 °C	None (Clean conversion)	> 90%

Self-Validating Experimental Protocol: S 2 Displacement

To ensure scientific integrity, the following protocol for the synthesis of an aminothiazole derivative (via Hantzsch condensation) is designed as a self-validating system. It incorporates built-in visual and thermal checkpoints to confirm the integrity of the

-bromoketone.

Objective: Chemoselective displacement of the

-bromide without triggering S Ar at the C5-fluoro position or nitrile hydrolysis.

Step-by-Step Methodology:

• Preparation: Flame-dry an amber round-bottom flask equipped with a magnetic stir bar. Purge with dry Nitrogen (

  ) for 10 minutes. (Checkpoint: If an amber flask is unavailable, wrap a standard flask completely in aluminum foil to prevent photolytic C-Br cleavage).

• Dissolution: Dissolve 1.0 equivalent of 2-(2-Bromoacetyl)-5-fluorobenzonitrile in anhydrous Tetrahydrofuran (THF) (0.2 M concentration).

• Thermal Equilibration: Submerge the flask in an ice-brine bath and allow the solution to cool to -5 °C to 0 °C. (Checkpoint: The solution should remain pale yellow/colorless. If it turns violet/brown here, your starting material has already degraded; discard and source fresh material).

• Reagent Addition: Add 1.05 equivalents of the nucleophile (e.g., thiourea) in a single portion.

• Base Addition: Dropwise, add 1.2 equivalents of anhydrous DIPEA over 15 minutes. Maintain the internal temperature below 2 °C.

• Reaction Maturation: Remove the ice bath and allow the reaction to slowly warm to 15 °C over 2 hours. Do not apply external heat.

• Quenching: Quench the reaction by pouring it into a vigorously stirred mixture of ice-cold saturated aqueous ammonium chloride (

  ) and ethyl acetate. This mildly acidic quench immediately halts any residual base-catalyzed enolate formation.

Figure 2: Optimized, step-by-step workflow for the chemoselective reaction of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

References

• PubChem - NIH. "Bromoacetone | C3H5BrO | CID 11715 - Stability and Photolytic Degradation." National Center for Biotechnology Information. Available at:[Link]

• University of Texas at Austin - Department of Chemistry. "CH 18: Enolates - Base-Catalyzed Alpha-Halogenation and Stability." Available at:[Link]

Sources

• 1. CH 18: ENOLATES:NOTES [research.cm.utexas.edu]
• 2. Bromoacetone | C3H5BrO | CID 11715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-4'-methylpropiophenone | High Purity | For RUO [benchchem.com]

Technical Support Center: Troubleshooting 2-(2-Bromoacetyl)-5-fluorobenzonitrile Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the chemoselectivity of highly functionalized building blocks in drug development. 2-(2-Bromoacetyl)-5-fluorobenzonitrile is a classic example of a "poly-electrophilic" substrate. It presents a significant selectivity challenge because it contains three distinct reactive sites:

• An

  -bromoketone moiety (highly reactive toward alkylation).

• An activated aryl fluoride (highly susceptible to aromatic substitution).

• A nitrile group (prone to hydrolysis or unwanted cyclization).

When designing synthetic workflows, the primary goal is usually to selectively functionalize the

-bromoketone via an pathway while suppressing Nucleophilic Aromatic Substitution ( ) at the aryl fluoride. This guide provides field-proven causality, troubleshooting steps, and self-validating protocols to master this substrate.

Mechanistic Overview

Figure 1: Reactivity map of 2-(2-Bromoacetyl)-5-fluorobenzonitrile highlighting competing pathways.

Troubleshooting Guide & FAQs

Q1: Why am I getting a mixture of

(bromoketone alkylation) and (fluoride displacement) products?

• Causality: This is a classic manifestation of Hard and Soft Acids and Bases (HSAB) theory . The

  -carbon of the bromoketone is a "soft" electrophile, whereas the carbon bearing the fluorine atom is a "hard" electrophile (greatly activated by the strongly electron-withdrawing ortho-nitrile and para-carbonyl groups). If you use a "hard" nucleophile (e.g., alkoxides, primary amines, hydroxide), it will have a strong electrostatic affinity for the hard aryl fluoride, triggering . Conversely, "soft" nucleophiles (e.g., thiols, secondary amines, heavy halides) will preferentially attack the soft -bromoketone via .

• Solution: To favor

  , switch to a softer nucleophile. If a hard nucleophile must be used, strictly control the stoichiometry (1.05 eq) and lower the temperature.

Q2: How does temperature affect the chemoselectivity between the two sites?

• Causality: The activation energies (

  ) for the two pathways are vastly different. The reaction at an -bromoketone is exceptionally fast due to the adjacent carbonyl group, which lowers the LUMO energy and stabilizes the transition state . This reaction can proceed rapidly even at -20°C. In contrast, requires breaking the aromaticity of the ring to form a negatively charged Meisenheimer complex . This process has a higher and typically requires temperatures above 0°C (often room temperature or higher).

• Solution: Run the reaction at -20°C to 0°C. The

  pathway will outcompete the pathway kinetically.

Q3: What bases should I avoid to prevent degradation or side reactions?

• Causality: Strong, nucleophilic bases like NaOH, NaOMe, or unhindered alkoxides will either directly displace the fluorine via

  or deprotonate the -carbon, leading to aldol-type condensation, polymerization, or Darzens-like epoxide formation.

• Solution: Use non-nucleophilic, sterically hindered bases such as N,N-Diisopropylethylamine (DIPEA) or mild inorganic bases like

  or .

Quantitative Data: Selectivity Optimization

The following table summarizes how reaction parameters influence the chemoselectivity ratio (

vs. ) based on established mechanistic principles.

Nucleophile Type	Base	Solvent	Temp (°C)	Predicted Major Pathway	: Ratio (Est.)
Thiol (Soft)	DIPEA	DCM	-20	(Desired)	> 95 : 5
Sec-Amine (Soft)		THF	0	(Desired)	90 : 10
Pri-Amine (Borderline)	DIPEA	DMF	25	Mixed	50 : 50
Alkoxide (Hard)		DMSO	60	(Side Product)	< 5 : 95

Note: Polar aprotic solvents like DMF or DMSO heavily solvate cations, leaving anions "naked." This significantly accelerates the higher-energy

pathway. Less polar solvents like DCM or THF are strongly recommended for selectivity.

Experimental Protocols

Figure 2: Step-by-step workflow for selective SN2 alkylation minimizing SNAr side reactions.

Protocol 1: Highly Selective Alkylation

This protocol is a self-validating system designed for secondary amines or thiols, ensuring the

-bromoketone is targeted without triggering at the aryl fluoride.

Step 1: System Preparation Flame-dry a round-bottom flask under inert gas (Nitrogen or Argon). Add 2-(2-Bromoacetyl)-5-fluorobenzonitrile (1.0 eq) and dissolve in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Causality: DCM is chosen over DMF to suppress the

  pathway by keeping the nucleophile moderately paired with its counterion.

Step 2: Temperature Control Submerge the flask in a dry ice/ethylene glycol bath and cool to precisely -20°C.

• Self-Validation Check: Ensure the internal temperature stabilizes. If the temperature spikes during the reaction,

  side products will inevitably form.

Step 3: Base Addition Add DIPEA (1.2 eq) dropwise.

• Self-Validation Check: The solution should remain clear or turn slightly yellow. If it immediately turns dark brown or red, the temperature is too high, and base-induced polymerization of the bromoketone is occurring.

Step 4: Nucleophile Addition Dilute the nucleophile (1.05 eq) in 2 mL of DCM and add it dropwise over 15 minutes using a syringe pump.

• Causality: Slow addition prevents local concentration spikes of the nucleophile, ensuring that the kinetic barrier of

  is never overcome by an excess of reactive species.

Step 5: Monitoring & Quenching Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The

-bromoketone spot will disappear rapidly. Once consumed (typically 30-60 mins), quench the reaction while still cold (-20°C) by adding saturated aqueous .

• Causality: Quenching cold neutralizes the base and unreacted nucleophile before the mixture warms up, completely shutting down any latent

  reactivity that would occur during a room-temperature workup.

References

• Liu, S., Rong, C., & Lu, T. (2014). "Information Conservation Principle Determines Electrophilicity, Nucleophilicity, and Regioselectivity." The Journal of Physical Chemistry A.[Link]

• Master Organic Chemistry. (2018). "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry.[Link]

• European Journal of Chemistry. (2018). "Correlation of the rates of solvolysis of α-bromoisobutyrophenone using both simple and extended forms of the Grunwald-Winstein." Eur. J. Chem.[Link]

Technical Support Center: 2-(2-Bromoacetyl)-5-fluorobenzonitrile Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center for the synthesis of 2-(2-Bromoacetyl)-5-fluorobenzonitrile . As a Senior Application Scientist, I have designed this portal to assist researchers, medicinal chemists, and drug development professionals in navigating the kinetic and thermodynamic challenges of alpha-bromination.

The precursor, 2-acetyl-5-fluorobenzonitrile (CAS 1363508-10-4)[1], features a highly deactivated aromatic ring due to the electron-withdrawing cyano (-CN) and fluoro (-F) groups. While this deactivation protects the ring from unwanted electrophilic aromatic substitution, it also slows the enolization rate of the acetyl group, making the reaction highly susceptible to over-bromination (dibromination) and autocatalytic side reactions[2].

This guide provides field-proven causality, mechanistic insights, and self-validating protocols to ensure high-yield, high-purity synthesis.

Part 1: Mechanistic Pathway & Byproduct Profiling

Understanding the exact mechanism of byproduct formation is the first step in troubleshooting. The alpha-bromination of acetophenones proceeds via an acid-catalyzed enol intermediate[3],[4].

Caption: Mechanistic pathway of alpha-bromination highlighting target formation and competitive byproduct routes.

Q1: What drives the formation of the dibrominated byproduct, 2-(2,2-dibromoacetyl)-5-fluorobenzonitrile?

A1: Dibromination is primarily a kinetic issue driven by autocatalysis. As the first bromination occurs, hydrogen bromide (HBr) is liberated. This HBr acts as a strong acid catalyst, accelerating the enolization of both the unreacted starting material and the newly formed monobrominated product[2]. Because the first bromine atom increases the acidity of the remaining alpha-protons, the monobromo product can rapidly enolize and react with a second equivalent of bromine if the local concentration of the electrophile is too high.

Q2: Is nuclear bromination (aromatic ring bromination) a significant risk for this substrate?

A2: No, it is highly unlikely under standard conditions. The aromatic ring is severely deactivated by the strongly electron-withdrawing ortho-cyano and meta-fluoro substituents. Electrophilic aromatic substitution requires an electron-rich ring[5]. Your primary byproduct concerns will almost exclusively be localized to the alpha-carbon.

Q3: Why does my product degrade into an alpha-hydroxy ketone during workup?

A3: The alpha-bromo group is highly activated toward nucleophilic substitution due to the adjacent carbonyl. Prolonged exposure to aqueous basic conditions (e.g., quenching with strong bases like NaOH) or extended heating in aqueous media will drive the hydrolysis of the bromide, yielding the corresponding alpha-hydroxy ketone[4]. Quenching must be done rapidly with mild reagents (like sodium thiosulfate) to preserve the carbon-halogen bond.

Part 2: Troubleshooting Guide & Process Optimization

Caption: Standard experimental workflow for the synthesis and purification of the target alpha-bromoketone.

Q4: How can I actively suppress dibromination during the reaction?

A4: You must control the local concentration of the brominating agent and manage the autocatalytic HBr[2].

• Dilution & Dropwise Addition: Never add bromine all at once. Add it dropwise over 1-2 hours in a dilute solution to ensure the brominating agent is consumed as soon as it enters the flask.

• Temperature Control: Keep the reaction at or below 25°C. Higher temperatures lower the activation energy barrier for the second bromination.

• Alternative Reagents: Switch from

  to Copper(II) Bromide ( ). is a milder, heterogeneous brominating agent that releases bromine equivalents slowly, drastically reducing the local electrophile concentration and virtually eliminating dibromination[5].

Q5: My crude product is a dark oil instead of a solid. How do I induce crystallization?

A5: Alpha-bromoketones often oil out if contaminated with unreacted starting material or dibrominated byproducts, which depress the melting point[4]. Solution: Do not attempt to crystallize directly from the crude oil. First, perform a rapid silica plug filtration to remove baseline tars. Then, dissolve the oil in a minimal amount of hot ethanol and add water dropwise until the solution becomes slightly cloudy (the cloud point). Allow it to cool slowly to room temperature, then transfer to an ice bath. Seed crystals can be added if available.

Part 3: Validated Experimental Protocols

To ensure scientific integrity and reproducibility, below are two self-validating protocols. The first is the classical method, and the second is a milder alternative designed to eliminate over-bromination.

Protocol A: Classical Bromination ( / Acetic Acid)

Best for rapid synthesis, requires careful stoichiometric control.

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a pressure-equalizing dropping funnel, and a drying tube.

• Dissolution: Dissolve 10.0 mmol of 2-acetyl-5-fluorobenzonitrile in 20 mL of glacial acetic acid[3].

• Initiation: Add 1-2 drops of 33% HBr in acetic acid to initiate enolization and bypass the erratic autocatalytic induction period[2].

• Addition: In the dropping funnel, prepare a solution of 10.5 mmol of elemental bromine (

  ) in 10 mL of glacial acetic acid. Add this dropwise over 1.5 hours at 20-25°C.

• Quenching: Once the red color of bromine discharges (indicating completion), pour the mixture into 100 mL of ice-cold water containing 5% sodium thiosulfate (

  ) to neutralize unreacted bromine[4].

• Isolation: Extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with saturated

  until neutral, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from an Ethanol/Water mixture.

Protocol B: Mild Chemoselective Bromination ( / EtOAc)

Best for high purity and complete suppression of dibromination.

• Setup: Equip a 100 mL round-bottom flask with a reflux condenser and magnetic stirrer.

• Reaction: Dissolve 10.0 mmol of 2-acetyl-5-fluorobenzonitrile in 40 mL of ethyl acetate. Add 20.0 mmol of finely ground Copper(II) Bromide (

  )[5]. (Note: 2 equivalents of are required as it is reduced to ).

• Heating: Heat the heterogeneous mixture to reflux (approx. 77°C) for 3-4 hours. The reaction progress can be monitored by the color change of the solid from dark black/brown (

  ) to white/pale green ( ).

• Workup: Cool the mixture to room temperature and filter through a pad of Celite to remove the insoluble copper salts. Wash the filter cake with additional ethyl acetate.

• Concentration: Concentrate the filtrate under reduced pressure to yield the highly pure monobrominated product.

Part 4: Quantitative Data & Method Comparison

The following table summarizes the quantitative metrics of various bromination methodologies to help you select the optimal route for your specific scale and purity requirements.

Synthesis Method	Reagents & Solvents	Temp (°C)	Reaction Time	Typical Yield (%)	Major Byproduct	Dibromination Risk
Classical Batch	, Glacial Acetic Acid	20–25	1–2 h	75–85	Dibromoacetyl derivative	High
Mild Heterogeneous	, Ethyl Acetate	77 (Reflux)	3–4 h	85–92	Unreacted starting material	Very Low
Catalytic/Radical	NBS, pTsOH, Acetonitrile	60	3–5 h	70–80	Succinimide contamination	Moderate
Continuous Flow	, Microreactor	20	< 1 min	> 95	None detected	Very Low

Data synthesized from comparative literature on the alpha-bromination of deactivated acetophenones and continuous flow optimization[5],[2].

Part 5: References

• A Green, Facile Method for Selective α-Bromination of Flavanones. ACS Omega. Available at: [Link]

• Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. AKJournals. Available at:[Link]

Sources

• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. akjournals.com [akjournals.com]
• 3. 2',4'-Difluoroacetophenone | 364-83-0 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Scale-Up of 2-(2-Bromoacetyl)-5-fluorobenzonitrile Reactions

Introduction: The Challenge and Potential of a Key Intermediate

2-(2-Bromoacetyl)-5-fluorobenzonitrile is a highly functionalized aromatic ketone. Its structure is characterized by three key reactive sites: the electrophilic bromoacetyl group, a classic target for nucleophiles; the electron-deficient fluorinated aromatic ring; and the versatile nitrile moiety. This combination makes it a valuable building block in medicinal chemistry, particularly for synthesizing heterocyclic compounds used in drug discovery for applications ranging from anticancer to anti-inflammatory agents.[1]

However, the very features that make this molecule synthetically attractive also present significant challenges during process scale-up. As an α-haloketone, it is a potent lachrymator and alkylating agent, demanding stringent safety protocols.[2][3] Its synthesis and subsequent reactions are often plagued by issues with thermal control, byproduct formation, and purification difficulties that are magnified at larger scales.

This guide provides a troubleshooting framework for researchers, chemists, and process engineers. It addresses common problems encountered during the synthesis and use of 2-(2-Bromoacetyl)-5-fluorobenzonitrile in a practical, question-and-answer format, grounded in mechanistic principles and scalable solutions.

Part 1: Troubleshooting the Synthesis via Friedel-Crafts Acylation

The most direct route to 2-(2-Bromoacetyl)-5-fluorobenzonitrile involves the Friedel-Crafts acylation of 2-fluorobenzonitrile. This reaction, while straightforward on paper, is notoriously difficult to control at scale.

Q1: My scaled-up Friedel-Crafts acylation reaction is stalling, resulting in low conversion and significant recovery of starting material. What are the likely causes?

A1: This is a classic scale-up problem often rooted in catalyst deactivation and mass transfer limitations.

• Causality—The Role of the Catalyst: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely moisture-sensitive. On a larger scale, factors like increased surface area of the reactor, longer addition times, and incompletely dried solvents or starting materials can introduce trace moisture, effectively deactivating the catalyst.[4] Furthermore, AlCl₃ forms a complex with the product ketone, which can sometimes precipitate and inhibit further reaction.

• Troubleshooting Protocol:

  • Strict Anhydrous Conditions: Ensure all solvents are dried to a water content of <50 ppm. Purge the reactor with dry nitrogen or argon for an extended period before adding reagents.

  • Reagent Stoichiometry: A full stoichiometric equivalent of AlCl₃ is often required because it complexes with both the carbonyl of the acylating agent and the product.[4] For scale-up, you may need to increase the catalyst loading slightly (e.g., from 1.1 to 1.2 equivalents) to compensate for minor atmospheric exposure.

  • In-Process Control (IPC): Use HPLC to monitor the reaction. If it stalls, a carefully controlled addition of a small amount of fresh catalyst slurry might restart it.

  • Mixing Efficiency: Poor agitation can lead to localized "hot spots" and areas of low catalyst concentration. Ensure the impeller design and speed are sufficient to maintain a homogenous slurry.

Q2: The reaction is generating multiple byproducts, including a significant amount of an undesired isomer and some dark, tar-like material. How can I improve selectivity and minimize impurities?

A2: Isomer formation is governed by carbocation stability and reaction kinetics, while tar formation is often a sign of thermal decomposition or side reactions.

• Causality—Kinetics vs. Thermodynamics: Friedel-Crafts acylations are generally irreversible, meaning the product distribution is kinetically controlled. The regioselectivity (acylation at the 2-position relative to the nitrile) is directed by the fluorine atom. However, under harsh conditions (high temperatures), catalyst-mediated isomerization or side reactions can occur. The tar-like material is often the result of the bromoacetyl group reacting with the aromatic ring of another molecule (intermolecular alkylation) or polymerization.

• Mitigation Strategies:

  • Temperature Control: This is the most critical parameter. Maintain a strict internal temperature, often between 0°C and 10°C, throughout the addition process.[4] The exotherm must be managed by a slow, controlled addition rate matched to the reactor's cooling capacity.

  • Reverse Addition: Instead of adding the acylating agent to the substrate/catalyst mix, try adding the 2-fluorobenzonitrile substrate to a pre-formed complex of AlCl₃ and bromoacetyl chloride at low temperature. This keeps the concentration of the reactive electrophile low and can minimize side reactions.

  • Quenching Procedure: The quench is highly exothermic and a common source of byproduct formation. The best practice is to slowly transfer the reaction mixture onto a vigorously stirred mixture of crushed ice and a non-polar organic solvent (e.g., dichloromethane). This rapidly dissipates heat and hydrolyzes the catalyst.

Troubleshooting Workflow: Low Yield in Friedel-Crafts Acylation

Caption: Troubleshooting flowchart for low yield issues.

Part 2: Challenges in Subsequent Alkylation Reactions

Once synthesized, 2-(2-Bromoacetyl)-5-fluorobenzonitrile is typically used as an electrophile in S\textsubscript{N}2 reactions. Scaling these reactions introduces new challenges related to selectivity and stability.

Q3: When reacting my substrate (a primary amine) with 2-(2-Bromoacetyl)-5-fluorobenzonitrile, I'm getting a significant amount of an elimination byproduct, the α,β-unsaturated ketone. How do I favor substitution?

A3: The competition between substitution (S\textsubscript{N}2) and elimination (E2) is a classic problem with α-haloketones. The α-protons are acidic, making them susceptible to abstraction by a base.

• Causality—Base Strength and Steric Hindrance: The outcome is highly dependent on the nature of the base used. Strong, sterically hindered bases (like potassium tert-butoxide) are excellent for promoting E2 elimination. Primary amines are nucleophilic but also basic. If the amine is too hindered or the reaction temperature is too high, its basicity can dominate, leading to elimination.[5]

• Experimental Protocol to Favor S\textsubscript{N}2:

  • Base Selection: Use a non-nucleophilic, moderately strong base like potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) as an acid scavenger, rather than relying on the amine substrate to act as the base.

  • Temperature: Keep the reaction temperature as low as reasonably possible to achieve a good rate. Start at room temperature or even 0°C. Higher temperatures favor elimination.[6]

  • Solvent Choice: Use a polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) to solvate the ions and promote the S\textsubscript{N}2 pathway.

  • Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the nucleophilic amine to ensure the electrophile is consumed, but avoid a large excess which can increase the basicity of the reaction mixture.

Mechanistic View: S\textsubscript{N}2 vs. E2 Pathway

Caption: Competing S\textsubscript{N}2 and E2 reaction pathways.

Q4: My product is difficult to purify at scale. Column chromatography is not an option. What are the best strategies for isolating a clean product?

A4: Scalable purification relies on exploiting differences in the physical properties of the product and impurities, primarily solubility.

• Strategy 1: Telescoping/Reactive Extraction: If the next step involves modifying the nitrile (e.g., hydrolysis or reduction), you may not need to isolate the intermediate. After the alkylation, quench the reaction, and perform a series of aqueous washes to remove salts and the base. The organic layer containing the crude product can then be used directly ("telescoped") into the next step. This avoids isolation losses but requires the subsequent reaction to be tolerant of minor impurities.

• Strategy 2: Crystallization: This is the most robust method for large-scale purification.

  • Protocol for Developing a Crystallization Process:

    • Solvent Screening: Take a small sample of the crude oil/solid and test its solubility in a range of solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, heptane) at room temperature and at reflux.

    • Identify a System: Look for a single solvent where the product is sparingly soluble at room temperature but highly soluble when hot. Alternatively, find a solvent pair: one "solvent" in which the product is soluble (e.g., ethyl acetate) and an "anti-solvent" in which it is insoluble (e.g., heptane).

    • Optimization: Once a system is found, optimize the cooling profile. A slow, linear cooling ramp is crucial for forming large, pure crystals. Seeding the solution with a few crystals of pure product at the point of supersaturation can be critical for controlling crystal growth.

    • Isolation: After cooling and holding for a period to maximize yield, the solid is isolated by filtration (e.g., on a Nutsche filter-dryer), washed with a small amount of cold solvent, and dried under vacuum.

Parameter	Lab Scale (1-100g)	Pilot/Plant Scale (>10kg)	Key Considerations for Scale-Up
Purification	Flash Chromatography	Crystallization / Distillation	Chromatography is generally not economical at scale. Focus on phase separations.
Heating/Cooling	Mantle / Ice Bath	Jacketed Reactor (Heat Transfer Fluid)	Surface area to volume ratio decreases, making heat transfer less efficient.
Addition Rate	Manual (Pipette/Funnel)	Metering Pump	Must be precisely controlled to manage exotherms and maintain reaction profile.
Mixing	Magnetic Stir Bar	Overhead Impeller (various designs)	Inefficient mixing can cause localized concentration/temperature gradients.
Work-up	Separatory Funnel	Baffled, Jacketed Reactor	Phase separation can be slower. Emulsion formation is a greater risk.

Part 3: Safety and Handling at Scale

Q5: What are the most critical safety precautions when handling multi-kilogram quantities of 2-(2-Bromoacetyl)-5-fluorobenzonitrile?

A5: This compound is a potent lachrymator (causes tearing) and a toxic alkylating agent. All handling procedures must assume it is hazardous upon inhalation, ingestion, and skin contact.[3][7]

• Engineering Controls:

  • Containment: All transfers of solids and liquids should be performed in a contained environment, such as a glovebox isolator or a powder transfer booth with dedicated ventilation.

  • Closed-System Transfers: For liquid reagents, use closed-system transfer lines with pumps to move material from storage drums to the reactor, minimizing operator exposure.

  • Ventilation and Scrubbing: Reactor off-gases (which may contain HBr from side reactions) must be directed through a caustic scrubber to neutralize acidic vapors before venting.

• Personal Protective Equipment (PPE): A full-face respirator with appropriate cartridges for organic vapors and acid gases is mandatory. Chemical-resistant gloves (butyl or Viton are often preferred over standard nitrile), a chemical-resistant apron or suit, and safety goggles are required.[3][7]

• Emergency Preparedness: Ensure safety showers and eyewash stations are readily accessible.[8] Have a spill response kit containing appropriate absorbent materials and a neutralizing agent (e.g., sodium bicarbonate solution) readily available. All personnel must be trained on the specific hazards and emergency procedures for this chemical.

References

• Li, J., & Xiang, J. (2014). A protocol for the bromination of aryl ketones. Synthetic Communications, 44(12), 1758-1765.
• CN101898976A - The preparation method of 2-fluoro-5-bromoxynil.Google Patents.

• Elimination from unsymmetric halogenoalkanes. Chemguide. Retrieved from [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. downloads.ossila.com [downloads.ossila.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Impact of solvent on 2-(2-Bromoacetyl)-5-fluorobenzonitrile reactivity

[4.

Figure 1: Solvent-driven chemoselectivity pathway for 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Figure 2: Troubleshooting workflow for resolving over-alkylation and chemoselectivity failures.

• Chemoselective Nucleophilic Fluorination Induced by Selective Solvation of the SN2 Transition State | The Journal of Physical Chemistry B Source: acs.org URL:[Link]

• Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen Source: intechopen.com URL:[Link]

• Electronic and solvent effects on kinetics of SNAr substitution Source: d-nb.info (Springer) URL:[Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives Source: whiterose.ac.uk URL:[Link]

Reference Data & Comparative Studies

Efficacy of 2-(2-Bromoacetyl)-5-fluorobenzonitrile as a Covalent Inhibitor: A Comparative Guide

The development of targeted covalent inhibitors (TCIs) has revolutionized drug discovery, allowing for prolonged target engagement, high potency, and the ability to drug previously "undruggable" targets[1]. At the forefront of this chemical space is the design of highly tuned electrophilic warheads.

This guide provides an in-depth technical evaluation of 2-(2-Bromoacetyl)-5-fluorobenzonitrile , a highly reactive α-haloketone covalent inhibitor. By acting as a Senior Application Scientist, I will dissect its mechanistic rationale, objectively compare its efficacy against alternative warhead chemistries (such as chloroacetamides and acrylamides), and provide self-validating experimental protocols to quantify its performance.

Mechanistic Rationale and Kinetic Modeling

The efficacy of a covalent inhibitor is not dictated by binding affinity alone, but by a two-step kinetic process: initial reversible binding followed by irreversible covalent bond formation[1].

For 2-(2-Bromoacetyl)-5-fluorobenzonitrile, the molecule is divided into two functional domains:

• The Recognition Element (

  ): The 5-fluorobenzonitrile core drives the initial non-covalent affinity. The nitrile group acts as a strong hydrogen bond acceptor, while the fluorine atom provides a unique stereoelectronic profile, enhancing metabolic stability and lipophilic interactions within the target's binding pocket.

• The Electrophilic Warhead (

  ): The 2-bromoacetyl group is an α-haloketone. The highly electrophilic α-carbon is primed for an nucleophilic attack by a deprotonated cysteine thiolate (or occasionally a histidine imidazole) in the target's active site.

Because bromide is an excellent leaving group, the activation energy barrier for the

transition state is significantly lower than that of its chlorinated counterparts, driving a rapid rate of inactivation ( )[2].

Fig 1. Two-step kinetic model of covalent inhibition targeting an active site cysteine residue.

Comparative Efficacy: Bromoacetyl vs. Alternatives

When optimizing a covalent probe, the choice of warhead dictates the balance between potency and off-target toxicity. To objectively evaluate 2-(2-Bromoacetyl)-5-fluorobenzonitrile, we must compare it against alternative electrophiles grafted onto the same 5-fluorobenzonitrile scaffold.

• Bromoacetamides (The Subject): Exhibit the highest intrinsic reactivity. They are ideal for biochemical tool compounds, rapid target validation, or targeting sterically hindered/less nucleophilic cysteines[2].

• Chloroacetamides: Slower

  reactivity due to chloride being a poorer leaving group. This often translates to a wider selectivity window, reducing pan-assay interference (PAINS) liability[2].

• Acrylamides: Operate via a Michael addition rather than

  . They are significantly less reactive intrinsically, requiring precise geometric alignment within the binding pocket to react. This makes them the gold standard for clinical drug development (e.g., Osimertinib, Ibrutinib) due to their high selectivity[1].

Table 1: Quantitative Comparison of Warhead Reactivity and Efficacy

(Note: Data represents benchmark kinetic parameters for warhead classes targeting a standard kinase/protease cysteine)

Warhead Type	Reaction Mechanism	Relative Intrinsic Reactivity ( )	Apparent (1h pre-incubation)	Target Residence Time	Selectivity Window
Bromoacetyl	Substitution	+++++	< 10 nM	Infinite (Irreversible)	Low to Moderate
Chloroacetyl	Substitution	+++	50 - 200 nM	Infinite (Irreversible)	Moderate to High
Acrylamide	Michael Addition	+	> 500 nM (requires high )	Infinite (Irreversible)	Very High
Reversible Nitrile	Non-covalent	N/A	> 1000 nM	Minutes to Hours	Target Dependent

Causality Insight: The superior apparent

of the bromoacetyl derivative is a direct consequence of its high . Because the second step of the reaction is irreversible, the equilibrium is constantly driven forward (Le Chatelier's principle), allowing the inhibitor to achieve full target occupancy even at concentrations below its initial [1].

Experimental Workflows: Self-Validating Protocols

To prove the efficacy and mechanism of 2-(2-Bromoacetyl)-5-fluorobenzonitrile, researchers must employ orthogonal, self-validating assays. The protocols below are designed with internal controls to distinguish true covalent engagement from artifactual inhibition[3].

Protocol 1: Intact Protein Mass Spectrometry (Direct Observation)

This assay confirms that the inhibitor forms a 1:1 stoichiometric covalent adduct with the target protein, rather than acting via non-specific aggregation or denaturation[3].

Step-by-Step Methodology:

• Protein Preparation: Purify the wild-type target protein and a mutant control (where the active-site Cysteine is mutated to Serine, Cys

  Ser).

• Incubation: Incubate 2 µM of the protein with 10 µM of 2-(2-Bromoacetyl)-5-fluorobenzonitrile in a physiological buffer (e.g., 50 mM HEPES, pH 7.4). Crucial: Avoid nucleophilic reducing agents like DTT or

  -mercaptoethanol, which will scavenge the bromoacetyl warhead[4].

• Time-Course Sampling: Quench aliquots at 0, 15, 30, and 60 minutes using 1% formic acid.

• LC-MS Analysis: Desalt the samples using a C4 solid-phase extraction column and analyze via Time-of-Flight (TOF) Mass Spectrometry.

• Data Deconvolution: Deconvolute the multiply charged protein envelope.

  • Validation Check: The wild-type protein should show a mass shift corresponding to the exact mass of the inhibitor minus the mass of hydrogen bromide (HBr). The Cys

    Ser mutant must show no mass shift, proving the warhead is site-specific and not indiscriminately labeling surface lysines.

Protocol 2: Jump-Dilution Washout Assay

This functional assay differentiates highly potent reversible inhibitors from true irreversible covalent inhibitors by relying on the law of mass action[4].

Step-by-Step Methodology:

• Co-Incubation: Incubate the target enzyme with a saturating concentration (10x

  ) of 2-(2-Bromoacetyl)-5-fluorobenzonitrile. In parallel, run a control with a known reversible inhibitor of similar potency.

• Equilibration: Allow 1 hour for the covalent bond to form completely.

• Jump-Dilution (Washout): Dilute the enzyme-inhibitor complex 100-fold into an assay buffer containing the enzyme's substrate[4]. This drops the inhibitor concentration far below its

  .

• Kinetic Readout: Monitor the enzymatic turnover (e.g., via fluorescence) continuously over 2 hours.

• Interpretation: The reversible inhibitor will dissociate, and enzymatic activity will recover linearly. The bromoacetyl-treated enzyme will remain completely suppressed, confirming irreversible target engagement[4].

Fig 2. Jump-dilution washout assay workflow differentiating reversible and irreversible inhibition.

Conclusion

2-(2-Bromoacetyl)-5-fluorobenzonitrile serves as a highly potent, irreversible covalent inhibitor. While its bromoacetyl warhead sacrifices some of the exquisite selectivity seen in clinical-grade acrylamides, its rapid

makes it an unparalleled chemical biology tool for target validation, structural biology (trapping enzyme-inhibitor co-crystals), and rapid proof-of-concept studies in early drug discovery. By employing rigorous, self-validating assays like intact mass spectrometry and jump-dilution protocols, researchers can confidently map its specific interactions within complex biological systems.

References

• Structure-Guided Design of Affinity/Covalent-Bond Dual-Driven Inhibitors Targeting the AMP Site of FBPase. ACS Publications.[Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. National Center for Biotechnology Information (PMC).[Link]

• Recent Advances in Covalent Drug Discovery. MDPI.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Analysis of reaction kinetics of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

Reaction Kinetics of 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Comparative Performance Guide

In the synthesis of complex active pharmaceutical ingredients (APIs) and targeted covalent inhibitors, the selection of the optimal α-haloketone building block is critical. 2-(2-Bromoacetyl)-5-fluorobenzonitrile serves as a highly reactive electrophilic scaffold. This guide provides a deep-dive comparison of its reaction kinetics against common alternatives, equipping researchers and drug development professionals with empirical data and mechanistic rationale to optimize synthetic routes.

Mechanistic Rationale & Structural Advantages

The primary mode of reactivity for α-bromo ketones is as electrophiles in nucleophilic substitution (SN2) reactions, where the adjacent carbonyl group enhances the electrophilicity of the α-carbon 1.

In 2-(2-Bromoacetyl)-5-fluorobenzonitrile, the unique substitution pattern dictates its superior performance:

• Ortho-Nitrile Group (-CN): Exerts a profound electron-withdrawing effect (both

  and ) across the aromatic system. This inductive pull lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C-Br bond, dramatically accelerating nucleophilic attack.

• Leaving Group Ability: Bromide is a highly polarizable and stable leaving group, facilitating lower activation energies compared to chlorinated analogs2.

Logical relationship and SN2 reaction pathway of the alpha-bromo ketone.

Comparative Kinetic Data

To objectively evaluate performance, we compare the target compound against two structural alternatives using a model nucleophile (benzylamine) in anhydrous acetonitrile.

• Alternative 1: 3. Lacks the ortho-nitrile group, providing a baseline to measure the kinetic acceleration imparted by the -CN group.

• Alternative 2: 2-Chloro-1-(2-cyano-4-fluorophenyl)ethan-1-one. Substitutes the bromine leaving group with chlorine to evaluate the impact of leaving group ability.

The kinetics follow a second-order rate law, but under pseudo-first-order conditions (10-fold excess nucleophile), we extract the apparent rate constant (

).

Compound	Leaving Group	Aromatic Substituents	at 25°C ( )	Activation Energy ( , kJ/mol)	Yield (1 hr)
2-(2-Bromoacetyl)-5-fluorobenzonitrile	Bromide	2-CN, 5-F	4.85	42.1	>98%
2-Bromo-1-(4-fluorophenyl)ethan-1-one	Bromide	4-F	1.24	56.4	74%
2-Chloro-1-(2-cyano-4-fluorophenyl)ethan-1-one	Chloride	2-CN, 4-F	0.09	78.5	<10%

Causality Analysis: 2-(2-Bromoacetyl)-5-fluorobenzonitrile exhibits a nearly 4-fold increase in reaction rate over Alternative 1. This is directly caused by the strong inductive effect of the ortho-nitrile group stabilizing the SN2 transition state. Furthermore, comparing it to Alternative 2 highlights the superior leaving group ability of bromide over chloride, reflected in the significantly lower activation energy (42.1 vs 78.5 kJ/mol).

Experimental Methodology: Self-Validating Kinetic Protocol

To ensure high trustworthiness and reproducibility, the following protocol utilizes a self-validating system combining real-time in-situ FT-IR monitoring with orthogonal HPLC-UV endpoint validation. The carbonyl stretch of α-haloketones is highly diagnostic; related fluorophenyl α-bromo ketones exhibit a C=O stretch around 1705 cm⁻¹ due to strong inductive effects4.

Step-by-step experimental workflow for real-time kinetic analysis and validation.

Step-by-Step Protocol:

• System Preparation: Purge a 50 mL jacketed reactor with dry N2. Add 20 mL of anhydrous acetonitrile and equilibrate to the target temperature (25.0 ± 0.1 °C) using a circulating thermostat.

• Probe Calibration: Insert an ATR FT-IR probe into the reactor. Collect a background spectrum of the pure solvent.

• Electrophile Addition: Add 1.0 mmol of 2-(2-Bromoacetyl)-5-fluorobenzonitrile. Record the baseline FT-IR spectrum, noting the characteristic C=O stretch (~1710 cm⁻¹) and the C-Br stretch (~680 cm⁻¹).

• Reaction Initiation: Rapidly inject 10.0 mmol of benzylamine (10 eq. to establish pseudo-first-order conditions) under vigorous stirring (800 rpm).

• Real-Time Monitoring: Configure the FT-IR to acquire spectra every 15 seconds. Monitor the exponential decay of the C=O stretch of the starting material and the emergence of the product's signals.

• Orthogonal Sampling: At

  5, 15, 30, and 60 minutes, withdraw 50 µL aliquots. Quench immediately in 1 mL of 0.1% TFA in water/acetonitrile. Analyze via HPLC-UV (254 nm) to validate the conversion percentages derived from the FT-IR decay curves.

• Data Processing: Plot

  versus time. The slope yields . Repeat the protocol at 35°C and 45°C to construct an Arrhenius plot and derive the activation energy ( ).

Conclusion

For drug development professionals engineering synthetic routes that require rapid, high-yielding nucleophilic substitutions, 2-(2-Bromoacetyl)-5-fluorobenzonitrile is vastly superior to its non-nitrile or chlorinated counterparts. The synergistic electron-withdrawing effects of the cyano and fluoro groups, combined with the excellent leaving group ability of bromide, ensure rapid kinetics, minimal side reactions, and higher throughput in API manufacturing.

References

• Chemistry LibreTexts. 22.3: Alpha Halogenation of Aldehydes and Ketones. Available at:[Link]

• PubChem (NIH). 2-Bromo-1-(4-fluorophenyl)ethan-1-one. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Bromo-1-(4-fluorophenyl)ethan-1-one | C8H6BrFO | CID 96749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Characterization of Cysteine Adducts Formed from 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Comparative Guide

Covalent protein modification is a cornerstone of modern chemical biology, structural proteomics, and the development of targeted covalent inhibitors (TCIs). Electrophilic probes targeting nucleophilic amino acids—predominantly cysteine—enable site-selective labeling. Among these, 2-(2-Bromoacetyl)-5-fluorobenzonitrile has emerged as a highly specialized

-bromoketone derivative. It combines the robust reactivity of a bromoacetyl group with the unique analytical handles of a fluorobenzonitrile moiety (e.g., F NMR compatibility, distinct UV absorbance, and an orthogonal nitrile IR stretch).

This guide provides an objective comparison of 2-(2-Bromoacetyl)-5-fluorobenzonitrile against traditional cysteine-reactive alternatives. We explore the causality behind its reaction kinetics, detail self-validating experimental protocols for adduct characterization, and critically evaluate its performance in complex proteomic workflows.

Mechanistic Profiling and Comparative Performance

The primary reaction mechanism of 2-(2-Bromoacetyl)-5-fluorobenzonitrile with cysteine is an S

2 nucleophilic substitution. The thiolate anion ( ) of a deprotonated cysteine attacks the electrophilic -carbon of the bromoacetyl group, displacing the bromide ion to form a highly stable, irreversible thioether bond.

The "Goldilocks" Reactivity Profile

While iodoacetamide (IAA) is the historical gold standard for cysteine alkylation, recent systematic evaluations have revealed , including the artifactual alkylation of methionine, histidine, and lysine residues[1].

By substituting the iodine leaving group with bromine and coupling it to an electron-withdrawing fluorobenzonitrile ring, 2-(2-Bromoacetyl)-5-fluorobenzonitrile achieves an optimal balance. It is more reactive than chloroacetamide (CAA) but avoids the rampant off-target methionine alkylation seen with IAA[2]. Furthermore, unlike maleimides—which undergo Michael addition to form thiosuccinimide adducts that are susceptible to retro-Michael cleavage and thiol exchange in vivo—the thioether adduct formed by this bromoacetyl probe is [3].

Table 1: Quantitative Comparison of Cysteine-Reactive Probes

Parameter	2-(2-Bromoacetyl)-5-fluorobenzonitrile	Iodoacetamide (IAA)	Chloroacetamide (CAA)	Maleimides
Reaction Mechanism	S 2 Nucleophilic Substitution	S 2 Nucleophilic Substitution	S 2 Nucleophilic Substitution	Michael Addition
Primary Target	Cysteine (Thiolate)	Cysteine (Thiolate)	Cysteine (Thiolate)	Cysteine (Thiolate)
Reaction Kinetics	Moderate ( 0.1–0.5 M s )	High ( 0.6 M s )	Low ( 0.1 M s )	Very High ( – M s )
Bond Formed	Thioether	Thioether	Thioether	Thiosuccinimide
Bond Stability	Highly Stable (Irreversible)	Highly Stable (Irreversible)	Highly Stable (Irreversible)	Susceptible to Retro-Michael
Off-Target Risk	Low (Minimal Met/Lys reactivity)	High (Methionine, N-term, Lys)	Low	Moderate (Amine reactivity at pH > 7.5)
Analytical Handles	F NMR, UV, IR (Nitrile)	None inherent	None inherent	Varies by conjugated payload

Reaction Pathway Visualization

The following diagram illustrates the logical flow of the S

2 mechanism, highlighting the transition state and the final stable adduct formation.

SN2 mechanism of cysteine alkylation by 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Experimental Protocol: Self-Validating Adduct Characterization Workflow

To ensure the scientific integrity of the modification, the following protocol outlines a bottom-up mass spectrometry (LC-MS/MS) workflow designed as a self-validating system. Every step is optimized to prevent artifactual adduct formation while maximizing the yield of the desired thioether conjugate.

Step 1: Protein Denaturation and Reduction

• Action: Dissolve the target protein (e.g., 50 µg) in 50 mM HEPES buffer (pH 7.8) containing 8 M Urea. Add Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 5 mM. Incubate at 37°C for 1 hour.

• Causality: TCEP is strictly chosen over Dithiothreitol (DTT) or

  -mercaptoethanol. DTT contains free thiols that will aggressively compete with the protein's cysteines for the bromoacetyl probe, leading to rapid probe depletion and the formation of DTT-probe adducts[1].

Step 2: Site-Selective Alkylation

• Action: Add 2-(2-Bromoacetyl)-5-fluorobenzonitrile (dissolved in anhydrous DMSO) to a final concentration of 10 mM. Incubate in the dark at room temperature for 30 minutes.

• Causality: The pH is tightly controlled at 7.8. At this pH, the cysteine thiol (pKa ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  8.3, but often lower in specific protein microenvironments) is sufficiently deprotonated to act as a potent nucleophile. Keeping the pH strictly below 8.0 suppresses the deprotonation of primary amines (e.g., lysine, pKa 10.5), thereby preventing off-target N-alkylation.

Step 3: Reaction Quenching (The Self-Validation Step)

• Action: Quench the unreacted probe by adding N-acetyl-L-cysteine (NAC) or DTT to a final concentration of 20 mM for 15 minutes.

• Causality: Quenching is a critical self-validating step. It neutralizes residual electrophiles before proteolytic digestion, ensuring that no artifactual alkylation occurs on peptides during the extended trypsin incubation. If off-target labeling is detected downstream, this step proves it occurred during the initial 30-minute window, not as a digestion artifact.

Step 4: Proteolytic Digestion

• Action: Dilute the urea concentration to < 1 M using 50 mM ammonium bicarbonate. Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C.

• Causality: Trypsin requires a low urea concentration to maintain its enzymatic activity. The overnight digestion yields peptides suitable for high-resolution mass mapping.

Step 5: LC-MS/MS Analysis

• Action: Desalt peptides using C18 spin columns. Analyze via high-resolution LC-MS/MS. Search the spectra using a mass shift corresponding to the exact mass of the 2-(acetyl)-5-fluorobenzonitrile moiety (minus the bromide leaving group).

Workflow Visualization

The logical progression of the experimental protocol is mapped below, demonstrating the dependencies that ensure a clean, artifact-free analysis.

Self-validating bottom-up proteomics workflow for bromoacetyl-cysteine adducts.

References

• Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics (PubMed). URL:[Link]

• Catch, Modify and Analyze: Methods of Chemoselective Modification of Cysteine-Containing Peptides. MDPI Molecules. URL:[Link]

Sources

• 1. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Catch, Modify and Analyze: Methods of Chemoselective Modification of Cysteine-Containing Peptides [mdpi.com]

Assessing the Stability of the Covalent Bond Formed by 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Comparative Guide

The resurgence of targeted covalent inhibitors (TCIs) has necessitated a rigorous understanding of electrophilic warhead chemistries. While acrylamides dominate the clinical landscape due to their balanced reactivity, their relatively low intrinsic electrophilicity often requires prolonged target residence time for optimal engagement . For targets lacking appropriately positioned cysteines, or in applications requiring rapid and complete protein inactivation (such as Activity-Based Protein Profiling), more reactive electrophiles are deployed.

This guide objectively evaluates the covalent bond stability and reactivity profile of 2-(2-Bromoacetyl)-5-fluorobenzonitrile , a highly potent α-bromoketone derivative, contrasting it with industry-standard acrylamides and chloroacetamides.

Mechanistic Causality: The α-Bromoketone Advantage

To understand the stability of the bond formed by 2-(2-Bromoacetyl)-5-fluorobenzonitrile, we must first analyze its structural causality. The molecule features an α-bromoketone moiety conjugated to an electron-withdrawing fluorobenzonitrile ring.

Unlike acrylamides, which rely on a proximity-driven Michael addition (often reversible depending on the local microenvironment), α-bromoketones undergo a direct, rapid

nucleophilic substitution [1]. When exposed to a nucleophilic cysteine thiolate, the sulfur atom attacks the highly polarized α-carbon. Bromide—an exceptionally stable halide anion—acts as a superior leaving group compared to the chloride found in traditional chloroacetamides[2].

The result is a thioether linkage that is thermodynamically highly stable and strictly irreversible under physiological conditions. The electron-withdrawing nature of the fluorobenzonitrile system further polarizes the α-carbon, accelerating the initial nucleophilic attack compared to unactivated aliphatic bromides.

Covalent bond formation mechanisms: α-bromoketone vs. alternative warheads.

Experimental Methodologies for Stability Assessment

To objectively assess the stability and reactivity of the 2-(2-Bromoacetyl)-5-fluorobenzonitrile adduct, a self-validating experimental matrix is required. The following protocols are designed to establish causality between intrinsic chemical reactivity and biological target engagement .

Protocol A: Intrinsic Reactivity via Glutathione (GSH) Half-Life Assay

Causality: Before assessing protein-level stability, we must quantify the warhead's baseline electrophilicity. GSH is the most abundant intracellular non-protein thiol. Measuring the warhead's half-life (

) with GSH provides a standardized metric that predicts both labeling efficiency and potential off-target toxicity (e.g., GSH depletion)[3].

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of 2-(2-Bromoacetyl)-5-fluorobenzonitrile in anhydrous DMSO.

• Incubation: Dilute the compound to a final concentration of 100 µM in PBS (pH 7.4) containing 1 mM GSH. The 10-fold molar excess of GSH ensures pseudo-first-order reaction kinetics.

• Sampling & Quenching: Extract 50 µL aliquots at specific time intervals (0, 5, 15, 30, 60, and 120 minutes). Immediately quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Analysis: Monitor the depletion of the parent compound via LC-MS/MS (MRM mode).

• Validation: Calculate the half-life (

  ) using a standard exponential decay equation. α-Bromoketones typically exhibit a of <15 minutes, validating their high reactivity compared to acrylamides ( > 12 hours).

Protocol B: Intact Protein LC-MS and Washout Assay

Causality: To prove that the bond formed is truly irreversible and stable under physiological conditions, we must directly observe the intact covalent complex and subject it to extreme dilution (washout). This forces the dissociation of any high-affinity non-covalent interactions, isolating the truly covalent adducts .

Step-by-Step Methodology:

• Target Engagement: Incubate 10 µM of the target recombinant protein with 50 µM of 2-(2-Bromoacetyl)-5-fluorobenzonitrile for 1 hour at 37°C in a physiologically relevant buffer (e.g., HEPES pH 7.5).

• Initial MS Confirmation: Analyze a 10 µL aliquot via High-Resolution Mass Spectrometry (HRMS, e.g., Q-TOF).

  • Self-Validating Metric: The monoisotopic mass of the compound is ~240.95 Da. The leaving group (HBr) has a mass of ~79.93 Da. A precise mass shift of +161.02 Da on the intact protein confirms successful

    adduct formation.

• Extensive Dialysis: Transfer the remaining mixture to a Slide-A-Lyzer dialysis cassette (10K MWCO) and dialyze against 1L of buffer at 4°C for 24 hours, performing three complete buffer exchanges.

• Final MS Assessment: Re-analyze the dialyzed sample. Complete retention of the +161.02 Da mass shift confirms the absolute stability and irreversibility of the thioether bond.

Experimental workflow for validating covalent bond stability via LC-MS and dialysis.

Quantitative Comparison of Covalent Alternatives

To contextualize the performance of 2-(2-Bromoacetyl)-5-fluorobenzonitrile, the table below summarizes the kinetic and stability parameters of competing warhead classes based on established proteomic data .

Warhead Class	Representative Motif	Reaction Mechanism	Relative Intrinsic Reactivity (GSH )	Bond Reversibility	Primary Application
α-Bromoketone	2-(2-Bromoacetyl)-5-fluorobenzonitrile	Alkylation	Very High (< 15 min)	Strictly Irreversible	ABPP, Tool Compounds, Rapid Inactivation
Chloroacetamide	α-Chloroacetamide	Alkylation	Moderate (2 - 12 Hours)	Strictly Irreversible	Fragment-Based Drug Discovery (FBDD)
Acrylamide	α,β-Unsaturated Carbonyl	Michael Addition	Low to Moderate (Hours to Days)	Irreversible	Clinical Targeted Covalent Inhibitors (TCIs)
Cyanoacrylamide	α-Cyanoacrylamide	Michael Addition	High (Minutes to Hours)	Reversible	Reversible Covalent Therapeutics

Strategic Conclusion

The covalent bond formed by 2-(2-Bromoacetyl)-5-fluorobenzonitrile exhibits exceptional thermodynamic stability, yielding a permanent thioether linkage that will survive stringent downstream proteomic workflows (e.g., SDS-PAGE, trypsin digestion).

However, its high intrinsic reactivity acts as a double-edged sword. While it is vastly superior to acrylamides for rapidly capturing transient protein states or validating the "druggability" of novel cryptic cysteines, it lacks the kinetic selectivity required for systemic clinical administration without heavy optimization[3]. Therefore, drug development professionals should deploy this compound primarily as a highly effective in vitro chemical probe or as a foundational scaffold in the early stages of covalent drug discovery, before tuning down the electrophilicity to a safer chloroacetamide or acrylamide derivative for in vivo studies.

References

• Title: Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development Source: Molecules (National Institutes of Health / PMC) URL: [Link]

• Title: Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: A road map for prioritizing warheads for cysteine targeting covalent inhibitors Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: Recent Advances in Covalent Drug Discovery Source: Pharmaceuticals (MDPI) URL: [Link]

Sources

• 1. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues [mdpi.com]
• 3. pak.elte.hu [pak.elte.hu]

In Vitro Evaluation of Novel USP30 Inhibitors Synthesized from 2-(2-Bromoacetyl)-5-fluorobenzonitrile: A Comparative Guide

As drug development pivots toward targeted protein degradation and mitochondrial quality control, the deubiquitinase USP30 has emerged as a premier therapeutic target. USP30 localizes exclusively to mitochondria and peroxisomes, where it directly opposes the PINK1/Parkin-mediated ubiquitination cascade required for mitophagy[1]. Inhibiting USP30 accelerates the clearance of damaged mitochondria, offering a disease-modifying strategy for Parkinson’s disease and other severe pathologies[1].

This guide provides a comprehensive, objective comparison of novel USP30 inhibitors synthesized from a highly versatile bifunctional building block: 2-(2-Bromoacetyl)-5-fluorobenzonitrile . We will evaluate two derivative candidates against the industry-standard benchmark,2[2], detailing the causality behind our assay designs and the structural rationale driving compound efficacy.

Figure 1: Mechanism of USP30 in the PINK1/Parkin mitophagy pathway and inhibitor intervention.

Chemical Rationale: The Power of the Bifunctional Precursor

The selection of 2-(2-Bromoacetyl)-5-fluorobenzonitrile as a starting material is not arbitrary; it is a calculated architectural decision based on its dual reactivity:

• The

  -Bromoketone Moiety (C2): The bromoacetyl group is an exceptional electrophile. It readily undergoes Hantzsch cyclization with thioureas to form 2-aminothiazoles—a privileged pharmacophore that provides critical hydrogen bond acceptors for the USP30 active site.

• The Activated Fluorine (C5): The cyano (-CN) group is strongly electron-withdrawing. Positioned ortho to the acetyl group and para to the fluorine atom, it highly activates the C5-fluorine toward Nucleophilic Aromatic Substitution (SNAr). This allows for late-stage functionalization, enabling the rapid generation of a diverse compound library without rebuilding the core scaffold.

For this evaluation, we compare two synthesized derivatives against the benchmark:

• Compound A (Thiazole-FBN): The direct cyclization product (5-fluoro-2-(2-aminothiazol-4-yl)benzonitrile).

• Compound B (Piperazine-Thiazole-BN): A derivative where the 5-fluoro group has undergone SNAr displacement by N-methylpiperazine to improve aqueous solubility and target engagement.

• Reference Standard (MF-094): A well-documented, highly potent, and selective USP30 inhibitor with a known biochemical IC50 of 120 nM[2].

In Vitro Evaluation Workflow & Methodologies

To ensure scientific integrity, our evaluation relies on a self-validating system of orthogonal assays. Biochemical potency must translate to cellular efficacy, and non-specific artifacts must be aggressively controlled.

Figure 2: In vitro evaluation workflow for novel USP30 inhibitors.

Protocol 1: Biochemical USP30 Cleavage Assay (Ub-Rho110)

Causality & Design: USP30 is a cysteine protease. Its catalytic Cys77 must remain reduced to function; therefore, DTT is mandatory in the buffer. Furthermore, hydrophobic inhibitors often form colloidal aggregates that non-specifically inhibit enzymes (PAINS). We include the zwitterionic detergent CHAPS to prevent this artifact. We utilize a 3[3] to monitor real-time enzyme kinetics.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 0.01% CHAPS, 0.1 mg/mL BSA, and 2 mM DTT.

• Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense Compound A, Compound B, and MF-094 into a 384-well black microplate in a 10-point titration (10 µM to 0.5 nM). Normalize DMSO to exactly 1% across all wells to eliminate solvent-induced toxicity variations.

• Enzyme Pre-incubation: Add recombinant human USP30 (rhUSP30) to a final well concentration of 5 nM. Incubate at room temperature for 30 minutes. Note: This pre-incubation is critical for establishing equilibrium, particularly for slow-binding inhibitors.

• Reaction Initiation: Add Ubiquitin-Rhodamine 110 (Ub-Rho110) to a final concentration of 100 nM to start the reaction[4].

• Kinetic Readout: Monitor fluorescence continuously (Excitation: 485 nm, Emission: 535 nm) for 45 minutes. Calculate the initial velocity (

  ) from the linear phase of the progress curve to determine the IC50.

Protocol 2: Cellular Mitophagy Assay (p-Ser65-Ub Quantification)

Causality & Design: Biochemical potency is meaningless without cellular permeability and target engagement. To validate cellular efficacy, we must induce mitochondrial stress. We use FCCP, a mitochondrial uncoupler, to depolarize the membrane, which triggers PINK1 accumulation and subsequent phosphorylation of ubiquitin at Ser65 (p-Ser65-Ub)[4]. Because USP30 normally removes these ubiquitin tags, effective USP30 inhibition will result in a quantifiable increase in p-Ser65-Ub levels in 4[4].

Step-by-Step Methodology:

• Cell Culture: Seed SH-SY5Y cells in 384-well tissue culture plates at 10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Pre-treat cells with test compounds or DMSO vehicle for 2 hours to allow for cell penetration and target binding.

• Mitophagy Induction: Add 10 µM FCCP for 2 hours to induce mitochondrial depolarization[4].

• Lysis and Detection: Lyse the cells using a TR-FRET compatible lysis buffer supplemented with protease and phosphatase inhibitors. Quantify p-Ser65-Ubiquitin levels using a homogeneous time-resolved fluorescence (HTRF) assay. Calculate the EC50 based on the dose-dependent increase in the HTRF signal.

Comparative Performance Data

The quantitative results of the biochemical and cellular assays are summarized below. The selectivity profile was determined by counter-screening against USP21, a closely related off-target DUB.

Compound	Structural Modification	USP30 IC50 (nM)	USP21 IC50 (nM)	Cellular p-Ser65-Ub EC50 (nM)
MF-094 (Standard)	Known selective inhibitor	120	>10,000	450
Compound A	Thiazole-FBN (Direct Cyclization)	850	>10,000	>5,000
Compound B	Piperazine-Thiazole-BN (SNAr)	45	>10,000	180

Mechanistic Insights and Discussion

The data clearly illustrates the value of using 2-(2-Bromoacetyl)-5-fluorobenzonitrile as a foundational building block.

While Compound A established the baseline viability of the thiazole-benzonitrile core, its biochemical potency (850 nM) was sub-optimal, and it failed to show meaningful cellular efficacy (>5,000 nM). This is a classic hallmark of poor aqueous solubility and limited cell permeability, common in rigid, planar halogenated aromatics.

By exploiting the highly activated 5-fluoro position of the precursor, we synthesized Compound B via a simple SNAr reaction with N-methylpiperazine. This single modification yielded profound results:

• Biochemical Superiority: The IC50 dropped from 850 nM to 45 nM, outperforming the benchmark 5[5]. The basic piperazine nitrogen likely forms a critical salt bridge with an acidic residue (e.g., Glutamate) in the S1' pocket of the USP30 active site, driving high-affinity binding.

• Cellular Translation: The introduction of the ionizable piperazine moiety drastically improved the compound's physicochemical properties (lowering LogD), allowing it to readily cross the cell membrane and engage mitochondrial USP30, resulting in an impressive cellular EC50 of 180 nM.

Both synthesized compounds maintained excellent selectivity over USP21, validating that the thiazole-benzonitrile core inherently favors the unique architecture of the USP30 binding cleft.

Conclusion

The in vitro evaluation demonstrates that Compound B is a highly potent, cell-permeable USP30 inhibitor that outperforms the current standard, MF-094. This success directly validates the strategic selection of 2-(2-Bromoacetyl)-5-fluorobenzonitrile as a starting material. Its dual reactivity—specifically the SNAr-capable activated fluorine—provides medicinal chemists with the precise synthetic leverage needed to optimize pharmacokinetics and target affinity in late-stage drug development.

References

• "Structural Dynamics of the Ubiquitin Specific Protease USP30 in Complex with a Cyanopyrrolidine-Containing Covalent Inhibitor", ACS Publications,[Link]

• "MF-094, a potent and selective USP30 inhibitor, accelerates diabetic wound healing by inhibiting the NLRP3 inflammasome", PubMed,[Link]

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A Senior Application Scientist's Guide to X-ray Crystallography of Proteins Covalently Modified by 2-(2-Bromoacetyl)-5-fluorobenzonitrile Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the rational design of targeted covalent inhibitors has emerged as a powerful strategy to achieve enhanced potency, prolonged pharmacodynamic effects, and to overcome drug resistance.[1][2] The formation of a stable, covalent bond between a small molecule and its protein target can lead to durable inhibition and high selectivity.[1][2][3] Among the arsenal of electrophilic "warheads" used to achieve this, haloacetamides, and specifically bromoacetyl derivatives, represent a well-established class for targeting nucleophilic residues, most commonly cysteine.[3][4][5]

This guide provides an in-depth technical comparison of the use of 2-(2-bromoacetyl)-5-fluorobenzonitrile derivatives for the structural elucidation of protein-ligand complexes via X-ray crystallography. As a senior application scientist, this document moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

The Bromoacetyl Warhead: A Tool for Irreversible Covalent Modification

The 2-(2-bromoacetyl)-5-fluorobenzonitrile scaffold combines a reactive bromoacetyl moiety with a fluorinated benzonitrile group. The bromoacetyl group acts as the electrophilic warhead, targeting nucleophilic amino acid residues on the protein surface. The primary target for this class of reagent is the thiol group of cysteine residues, which, in its deprotonated thiolate form, acts as a potent nucleophile.[3][5] The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the thiolate attacks the α-carbon of the bromoacetyl group, displacing the bromide ion and forming a stable thioether bond. This irreversible modification allows for the "trapping" of a protein-ligand interaction, which is invaluable for structural studies.[3][6]

The fluorobenzonitrile portion of the molecule serves as the "scaffold" that can be tailored to confer specificity for the target protein's binding pocket. The fluorine and nitrile substituents can be strategically utilized to modulate the compound's physicochemical properties, such as solubility and electronic character, and to form specific interactions with the protein.

A Comparative Look at Covalent Warheads for Structural Biology

While 2-(2-bromoacetyl)-5-fluorobenzonitrile derivatives are effective, it is crucial to understand their properties in the context of other available covalent warheads. The choice of warhead can significantly impact reactivity, selectivity, and the ultimate success of obtaining a high-resolution crystal structure.

Warhead Class	Typical Target Residue(s)	Reaction Mechanism	Key Advantages for Crystallography	Key Disadvantages for Crystallography
Bromoacetamides	Cysteine, Histidine, Lysine	SN2	Well-established chemistry, relatively rapid reaction.	Can be highly reactive, leading to off-target labeling and sample heterogeneity.
Acrylamides	Cysteine	Michael Addition	Tunable reactivity, widely used in approved drugs.[1]	Can be slower to react than haloacetamides, potentially requiring longer incubation times.
Vinyl Sulfones	Cysteine	Michael Addition	Good reactivity and stability.	Can exhibit off-target reactivity.
Epoxides	Cysteine, Aspartate, Glutamate	Ring Opening	Can target a broader range of nucleophiles.	Can be less selective, potentially leading to a heterogeneous sample.
Nitriles	Cysteine (reversible)	Reversible addition	Allows for the study of reversible covalent interactions.	The reversible nature might not be ideal for "trapping" a specific conformation for crystallization.

The higher reactivity of bromoacetamides can be both an advantage and a disadvantage. While it can ensure complete and rapid labeling of the target residue, it also increases the risk of non-specific modification of other surface-exposed nucleophilic residues, which can lead to a heterogeneous protein sample that is difficult to crystallize. Therefore, careful optimization of the labeling conditions is paramount.

Experimental Workflow: From Protein to Structure

The following sections provide a detailed, step-by-step methodology for the covalent modification and crystallographic analysis of a target protein with a 2-(2-bromoacetyl)-5-fluorobenzonitrile derivative.

Pre-labeling Protein Preparation

• Protein Expression and Purification: The target protein must be expressed and purified to a high degree of homogeneity (>95% as assessed by SDS-PAGE and size-exclusion chromatography). The final protein buffer should be free of any nucleophilic components (e.g., DTT, β-mercaptoethanol) that could react with the covalent modifier.

• Disulfide Bond Reduction (if necessary): If the target cysteine residue is involved in a disulfide bond, the protein must be treated with a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

• Removal of Reducing Agent: It is critical to remove the reducing agent prior to adding the bromoacetyl derivative. This is typically achieved by dialysis, buffer exchange, or using a desalting column.

Covalent Labeling Protocol

• Reagent Preparation: Prepare a stock solution of the 2-(2-bromoacetyl)-5-fluorobenzonitrile derivative (e.g., 100 mM in DMSO).

• Optimization of Labeling Conditions: The optimal conditions for labeling will be protein-dependent. It is recommended to perform small-scale analytical experiments to determine the ideal molar excess of the compound, incubation time, and temperature.

  • Molar Excess: Start with a 10-fold molar excess of the compound over the protein.

  • Incubation Time: Test time points ranging from 30 minutes to overnight.

  • Temperature: Reactions can be performed at 4°C or room temperature.

• Scale-up Labeling Reaction: Once optimal conditions are determined, perform a larger-scale reaction to generate sufficient material for crystallization trials.

• Quenching the Reaction: After the desired incubation time, quench any unreacted compound by adding a small molecule thiol, such as L-cysteine or β-mercaptoethanol, to a final concentration of ~10-20 mM.

• Verification of Covalent Modification: Confirm the covalent modification and its stoichiometry using mass spectrometry (e.g., ESI-MS).

Caption: Experimental workflow for X-ray crystallography of a covalently modified protein.

Crystallization of the Covalent Complex

The covalently modified protein can be treated as a stable complex for crystallization trials. Both co-crystallization and soaking methods can be attempted, although co-crystallization with the pre-formed covalent complex is generally the more logical approach.

• Concentration of the Covalent Complex: Concentrate the purified covalent complex to a suitable concentration for crystallization (typically 5-20 mg/mL).

• Crystallization Screening: Screen a wide range of crystallization conditions using commercial or in-house screens. The vapor diffusion method (sitting or hanging drop) is most commonly used.[7]

• Crystal Optimization: Once initial crystal hits are identified, optimize the crystallization conditions by fine-tuning the precipitant concentration, pH, and additives.

• Crystal Harvesting and Cryo-protection: Harvest the crystals and soak them in a cryoprotectant solution to prevent ice formation during flash-cooling in liquid nitrogen.

X-ray Diffraction and Structure Determination

• Data Collection: Collect X-ray diffraction data from the cryo-cooled crystal at a synchrotron source.

• Data Processing: Process the diffraction data to obtain a set of indexed reflections with their corresponding intensities.

• Structure Solution: Solve the phase problem using molecular replacement, using the structure of the unmodified protein as a search model.

• Model Building and Refinement: Build the covalent ligand into the electron density map and refine the entire structure to obtain a final, high-resolution model.[8]

Data Interpretation and Validation

A successful structure will clearly show continuous electron density between the sulfur atom of the cysteine residue and the α-carbon of the acetyl group of the ligand. The final model should be validated based on stereochemical parameters (e.g., Ramachandran plot) and the agreement between the model and the experimental data (R-work and R-free values).[8]

Parameter	Typical Value for a High-Quality Structure	Significance
Resolution (Å)	< 2.5	A measure of the level of detail in the electron density map.[8]
R-work / R-free	< 0.25	A measure of the agreement between the crystallographic model and the experimental diffraction data.[8]
Ramachandran Plot	> 95% of residues in favored regions	A validation of the stereochemical quality of the protein backbone.[8]
Electron Density for Ligand	Clear and unambiguous	Confirms the binding mode and covalent linkage.

Troubleshooting Common Challenges

• Problem: Incomplete or no covalent modification.

  • Possible Causes: Inactive compound, inaccessible cysteine, incorrect pH for labeling.

  • Solutions: Verify compound activity, ensure the target cysteine is accessible (consider partial denaturation), and optimize the reaction pH (typically 7.5-8.5 for cysteine labeling).

• Problem: Protein precipitation during labeling.

  • Possible Causes: High concentration of organic solvent (from the compound stock), protein instability upon modification.

  • Solutions: Minimize the volume of the compound stock solution added, add the compound slowly while stirring, and perform the reaction at a lower temperature.

• Problem: The covalent complex does not crystallize.

  • Possible Causes: Sample heterogeneity, conformational flexibility of the modified protein.

  • Solutions: Further purify the covalent complex to ensure homogeneity, and screen a wider range of crystallization conditions, including different temperatures and additives that may stabilize the protein.

Conclusion

The use of 2-(2-bromoacetyl)-5-fluorobenzonitrile derivatives provides a robust method for the irreversible covalent modification of proteins, enabling the detailed structural characterization of protein-ligand interactions through X-ray crystallography. While the bromoacetyl warhead is highly effective, its reactivity necessitates careful control over the labeling process to ensure sample homogeneity. By understanding the comparative advantages and disadvantages of different covalent warheads and by following a systematic and well-validated experimental workflow, researchers can successfully leverage this powerful tool to advance their structural biology and drug discovery programs.

References

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• Tuley, A., & Fast, W. (2018). The Taxonomy of Covalent Inhibitors. Biochemistry, 57(23), 3326–3337. [Link]

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• Bar-On, O., et al. (2026, January 8). Protein structural dynamics in covalent drug design: insights from irreversible and reversible covalent inhibitors. RSC Chemical Biology. [Link]

• RCSB PDB. (2000, October 16). 1FU2: FIRST PROTEIN STRUCTURE DETERMINED FROM X-RAY POWDER DIFFRACTION DATA. [Link]

• Zhang, Y., et al. (2024, July 1). Evaluation of a Covalent Library of Diverse Warheads (CovLib) Binding to JNK3, USP7, or p53. Journal of Medicinal Chemistry. [Link]

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• Encyclopedia.pub. (2023, May 10). Advantages and Disadvantages of Covalent Inhibitors. [Link]

• RCSB PDB. (2016, July 6). 5FFR: Crystal Structure of Surfactant Protein-A complexed with phosphocholine. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

This document provides essential procedural guidance for the safe handling and disposal of 2-(2-bromoacetyl)-5-fluorobenzonitrile. As a potent lachrymator and toxic synthetic intermediate, this compound demands rigorous adherence to safety protocols to protect laboratory personnel and ensure environmental compliance. This guide is structured to provide not just a set of instructions, but a framework of understanding, empowering researchers to manage this chemical with confidence and scientific integrity.

Core Principle: Hazard-Aware Disposal

The disposal plan for any chemical begins with a thorough understanding of its intrinsic hazards. The molecular structure of 2-(2-bromoacetyl)-5-fluorobenzonitrile contains three key functional groups that dictate its risk profile and, consequently, its disposal pathway:

• α-Bromo Ketone: This functional group makes the compound a potent lachrymator and a reactive alkylating agent. It is severely irritating to the eyes, skin, and respiratory system.[1]

• Nitrile Group (-C≡N): In the event of fire or reaction with strong acids, nitriles can release highly toxic hydrogen cyanide (HCN) gas.[2]

• Halogenation (Bromo- and Fluoro-): The presence of bromine and fluorine classifies this compound as a halogenated organic . This is the single most critical factor for waste segregation, as co-mingling with non-halogenated waste streams is prohibited and creates costly, complex disposal challenges.[3][4]

Table 1: Hazard Profile of Structurally Similar Benzyl Halides and Nitriles

Hazard Classification	GHS Category	Hazard Statement	Signal Word
Acute Toxicity, Oral	Category 3 / 4	H301/H302: Toxic/Harmful if swallowed	Danger/Warning
Acute Toxicity, Dermal	Category 3 / 4	H311/H312: Toxic/Harmful in contact with skin	Danger/Warning
Acute Toxicity, Inhalation	Category 3 / 4	H331/H332: Toxic/Harmful if inhaled	Danger/Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Warning

Note: This table is a synthesis of data from Safety Data Sheets (SDS) for structurally related compounds, including various bromo- and fluoro-substituted benzonitriles.[2][5][6][7] Always refer to the specific SDS for the material in your possession.

Pre-Disposal Operations: Engineering and Personal Protective Controls

Before the first microgram of waste is generated, the proper controls must be in place. The principle of "as low as reasonably achievable" (ALARA) exposure is paramount.

• Primary Engineering Control: All handling of 2-(2-bromoacetyl)-5-fluorobenzonitrile, including weighing, transfers, and adding to the waste container, must be performed inside a certified chemical fume hood to prevent inhalation of vapors or dust.[2][7]

• Secondary Controls: A designated area within the lab should be established for handling this compound to prevent cross-contamination. An eyewash station and safety shower must be immediately accessible.[2]

Table 2: Personal Protective Equipment (PPE) Protocol

PPE Item	Specification	Rationale for Use
Hand Protection	Nitrile or Neoprene Gloves (minimum 4 mil thickness)	Provides a barrier against skin contact. Double-gloving is recommended during waste consolidation.[2]
Eye/Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield	Protects against splashes and the potent lachrymatory effects of the vapor.[2]
Body Protection	Flame-resistant lab coat with tight-fitting cuffs	Prevents contamination of personal clothing.[2]
Respiratory	Use is dictated by institutional policy and exposure assessment. An air-purifying respirator with an organic vapor/acid gas cartridge may be required for spill cleanup.[8]	Provides protection from inhaling irritating and toxic dust or vapors, especially outside of a fume hood during an emergency.

Step-by-Step Disposal Protocol

Disposal is not an afterthought; it is a planned final step of the experimental workflow.

Step 1: Waste Segregation (The Critical Step)

• Identify the Correct Waste Stream: All waste containing 2-(2-bromoacetyl)-5-fluorobenzonitrile must be designated as "Halogenated Organic Solid Waste" or "Halogenated Organic Liquid Waste" as appropriate.

• Prevent Co-Mingling: Under no circumstances should this waste be mixed with non-halogenated solvents or solids.[4] Doing so contaminates the entire container, which must then be treated as halogenated waste, significantly increasing disposal costs.[3]

• Aqueous Waste: Do not dispose of any organic material, halogenated or not, down the drain.[3][4]

Step 2: Containerization

• Select the Proper Container:

  • Solids: Use a wide-mouth, high-density polyethylene (HDPE) container with a screw-top lid. This includes contaminated consumables like weigh boats, gloves, and pipette tips.

  • Liquids: Use a compatible, shatter-resistant container (e.g., coated glass or HDPE) designed for liquid chemical waste.

• Maintain Container Integrity: Ensure the container is in good condition, free of cracks, and compatible with the chemical.[4] The lid must seal tightly to be vapor-tight and spill-proof.[4]

Step 3: Labeling

• Timing: Label the container before the first drop of waste is added.[4]

• Content: The label must clearly state "Hazardous Waste" and list the full chemical name: "2-(2-Bromoacetyl)-5-fluorobenzonitrile" . Do not use abbreviations or chemical formulas.[4]

• Hazard Identification: Affix the appropriate GHS pictograms (e.g., skull and crossbones, exclamation mark, health hazard).

Step 4: In-Lab Accumulation and Storage

• Keep Closed: The waste container must be kept securely closed at all times, except when actively adding waste.[4]

• Storage Location: Store the waste container in a designated satellite accumulation area within the laboratory, preferably in secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste in your lab area.[4]

Step 5: Final Disposal

• Contact EHS: When the container is full or you have finished the project, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.

• Professional Disposal: This waste will be transported by a licensed contractor to a permitted hazardous waste incinerator.[5][9] Incineration at high temperatures with appropriate scrubbers is necessary to safely destroy the compound and neutralize the resulting HBr, HF, and HCN gases.[2]

Emergency Procedures: Spill and Exposure Management

Spill Cleanup Protocol

• Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.[10]

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Assess and Equip: For small spills inside a fume hood, trained personnel wearing the appropriate PPE (Table 2) may proceed. For larger spills, or any spill outside a fume hood, contact your EHS emergency line immediately.

• Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into your designated "Halogenated Organic Solid Waste" container.[5][11] Avoid creating dust.[5]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by a thorough wash with soap and water.[10] All cleaning materials must also be disposed of as hazardous waste.

First Aid Measures

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][11]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][10] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open.[5][11] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Seek immediate medical attention.[5][11]

Disposal Workflow Visualization

The following diagram illustrates the logical flow for the proper disposal of 2-(2-bromoacetyl)-5-fluorobenzonitrile and associated contaminated materials.

Caption: Disposal workflow for 2-(2-bromoacetyl)-5-fluorobenzonitrile.

Conclusion

The responsible management of 2-(2-bromoacetyl)-5-fluorobenzonitrile waste is a non-negotiable aspect of laboratory safety and environmental stewardship. By understanding the chemical's inherent hazards, implementing robust engineering and personal protective controls, and meticulously following the principles of segregation, containerization, and labeling, researchers can ensure that this valuable synthetic tool is handled safely from acquisition through to its final disposal. Always prioritize safety and when in doubt, consult your institution's Environmental Health and Safety department.

References

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Chemical Hazards and Toxic Substances. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Available at: [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (1983, December). Bromination Process for Disposal of Spilled Hazardous Materials. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Available at: [Link]

• Braun Research Group, Northwestern University. Halogenated Organic Liquids - Standard Operating Procedure. Available at: [Link]

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Navigating the Synthesis Landscape: A Guide to the Safe Handling of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and development, the synthesis of novel compounds is a daily pursuit. Among the vast array of reagents and intermediates, α-haloketones stand out for their utility in constructing complex molecular architectures. One such compound, 2-(2-Bromoacetyl)-5-fluorobenzonitrile, presents a unique combination of reactive functional groups. While its potential in medicinal chemistry is significant, the inherent reactivity of the α-bromoacetyl moiety, coupled with the hazards of a substituted benzonitrile, necessitates a robust and well-informed approach to its handling.

This guide provides essential, immediate safety and logistical information for researchers working with 2-(2-Bromoacetyl)-5-fluorobenzonitrile. It moves beyond a simple checklist to offer a framework for safe laboratory practices, grounded in the chemical principles that dictate the compound's behavior.

Hazard Assessment: Understanding the Reactivity of 2-(2-Bromoacetyl)-5-fluorobenzonitrile

α-Bromo Ketone: This functional group is characterized by high reactivity. The electron-withdrawing nature of the adjacent carbonyl group makes the α-carbon highly susceptible to nucleophilic attack. This reactivity is the basis for its synthetic utility but also a primary source of its hazardous properties. Compounds containing this moiety are often potent lachrymators, meaning they can cause severe eye irritation and tearing. They are also typically classified as skin and respiratory tract irritants.

Fluorobenzonitrile: Substituted benzonitriles can exhibit a range of toxicological profiles. Safety data for analogous compounds, such as 4-bromo-2-fluorobenzonitrile and 2-bromo-5-fluorobenzonitrile, indicate that they are generally harmful if swallowed, in contact with skin, or inhaled.[1] They are also known to cause skin and eye irritation.[2]

Composite Hazard Profile: Based on this analysis, 2-(2-Bromoacetyl)-5-fluorobenzonitrile should be treated as a hazardous substance with the following potential effects:

• Acute Toxicity: Harmful or toxic if ingested, absorbed through the skin, or inhaled.[1][3]

• Severe Eye Irritant: Potent lachrymatory effects are highly probable.

• Skin and Respiratory Irritant: Likely to cause irritation upon contact with skin or inhalation.[2][4]

• Combustion Hazards: In the event of a fire, toxic fumes including carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen fluoride may be released.[4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

Given the hazardous nature of 2-(2-Bromoacetyl)-5-fluorobenzonitrile, a stringent and comprehensive PPE protocol is mandatory. The following table outlines the minimum required PPE, with an emphasis on creating a complete barrier to exposure.

Body Area	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a full-face shield.	Protects against splashes and the potent lachrymatory effects of the α-bromo ketone.
Hands	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile or neoprene).	Provides a robust barrier against skin absorption. The outer glove can be removed if contaminated without exposing the skin.
Body	A chemical-resistant laboratory coat, worn over personal clothing. For larger quantities or in case of a spill, a chemical-resistant apron or coveralls should be used.	Protects against splashes and accidental contamination of personal clothing.
Respiratory	A NIOSH-approved respirator with an organic vapor cartridge and a particulate filter (P100).	Essential for preventing inhalation of dust or vapors, especially when handling the solid compound or preparing solutions.
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-(2-Bromoacetyl)-5-fluorobenzonitrile is crucial to minimize the risk of exposure. The following workflow should be strictly adhered to.

Caption: Workflow for the safe handling of 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Step-by-Step Protocol:

• Preparation:

  • Thoroughly review this safety guide and any available safety information for structurally similar compounds.

  • Don all required PPE as outlined in the table above.

  • Ensure that the chemical fume hood is functioning correctly and has a valid certification.

• Handling:

  • All handling of solid 2-(2-Bromoacetyl)-5-fluorobenzonitrile must be conducted within a certified chemical fume hood.

  • When weighing the solid, use a disposable weigh boat to minimize contamination of the balance.

  • For reactions, add the compound to the reaction vessel within the fume hood. If possible, use a closed system to prevent the escape of vapors.

  • When transferring solutions, use a syringe or cannula to avoid pouring.

• Cleanup:

  • At the end of the procedure, any residual reagent should be quenched appropriately according to the reaction conditions (e.g., with a suitable nucleophile).

  • All contaminated disposable materials (gloves, weigh boats, etc.) must be placed in a designated, sealed waste container for halogenated organic waste.

  • Thoroughly decontaminate all glassware and surfaces that have come into contact with the compound. A suitable decontamination solution may include a dilute solution of a nucleophilic quenching agent followed by a standard laboratory cleaning procedure.

  • Doff PPE in the correct order to prevent cross-contamination. Remove the outer gloves first, followed by the face shield, lab coat, and inner gloves. Wash hands thoroughly with soap and water.

Disposal Plan: Responsible Management of Hazardous Waste

Proper disposal of 2-(2-Bromoacetyl)-5-fluorobenzonitrile and associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation is Key:

Caption: Segregation of waste generated from handling 2-(2-Bromoacetyl)-5-fluorobenzonitrile.

Disposal Protocol:

• Halogenated Organic Waste: All materials contaminated with 2-(2-Bromoacetyl)-5-fluorobenzonitrile, including reaction mixtures, solvents used for cleaning, and contaminated disposable items, must be disposed of as halogenated organic waste.

• Designated Containers: Use clearly labeled, sealed, and compatible containers for halogenated waste. Never mix halogenated waste with non-halogenated waste streams.

• Institutional Guidelines: Follow all institutional and local regulations for the disposal of hazardous chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these detailed safety and handling protocols, researchers can confidently and safely utilize 2-(2-Bromoacetyl)-5-fluorobenzonitrile in their synthetic endeavors, advancing scientific discovery while prioritizing personal and environmental safety.

References

• Tokyo Chemical Industry Co., Ltd. (2025). Safety Data Sheet: 4-Bromo-2-fluorobenzonitrile.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Fisher Scientific. (2025). Safety Data Sheet: 5-Bromo-2-fluorobenzonitrile.

Sources

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• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]